Propyl formate

• CAS: 110-74-7

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Propyl Formate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of propyl formate, with a primary focus on the Fischer-Speier esterification reaction mechanism. It includes detailed experimental protocols, quantitative data, and visualizations to facilitate a deeper understanding of the process.

Introduction to Propyl Formate

Propyl formate (C₄H₈O₂) is an ester known for its characteristic fruity aroma.[1] It is a colorless liquid that is slightly soluble in water but miscible with most organic solvents.[1][2] Propyl formate is utilized as a flavoring agent in the food industry and as a fragrance ingredient in cosmetics and perfumes.[1][2] In a laboratory and industrial setting, it also serves as a solvent and an intermediate in organic synthesis.[2]

Synthesis of Propyl Formate via Fischer-Speier Esterification

The most common and established method for synthesizing propyl formate is the Fischer-Speier esterification.[3] This reaction involves the acid-catalyzed esterification of a carboxylic acid (formic acid) with an alcohol (n-propanol).[3][4] The overall reaction is reversible and is depicted as follows:

HCOOH + CH₃CH₂CH₂OH ⇌ HCOOCH₂CH₂CH₃ + H₂O[4]

To drive the equilibrium towards the formation of the ester, an excess of one of the reactants (typically the alcohol) is used, and/or the water produced is removed from the reaction mixture.[5][6]

The Fischer esterification of formic acid and propanol proceeds through a series of steps involving a nucleophilic acyl substitution. The mechanism is initiated by the protonation of the carbonyl oxygen of formic acid by a strong acid catalyst, such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH).[5]

The key steps in the mechanism are:

• Protonation of the Carbonyl Oxygen: The acid catalyst protonates the carbonyl oxygen of the formic acid, which enhances the electrophilicity of the carbonyl carbon.[5]

• Nucleophilic Attack: The lone pair of electrons on the oxygen atom of the propanol molecule attacks the electrophilic carbonyl carbon of the protonated formic acid.[5] This results in the formation of a tetrahedral intermediate.

• Proton Transfer: A proton is transferred from the oxonium ion to one of the hydroxyl groups.

• Elimination of Water: The protonated hydroxyl group leaves as a water molecule, a good leaving group.

• Deprotonation: The final step involves the deprotonation of the resulting protonated ester by a weak base (such as water or the alcohol) to regenerate the acid catalyst and yield the final product, propyl formate.

The following diagram illustrates the step-by-step reaction mechanism of the Fischer esterification for the synthesis of propyl formate.

Caption: Fischer Esterification Mechanism for Propyl Formate Synthesis.

Experimental Protocol for Propyl Formate Synthesis

This section outlines a typical laboratory procedure for the synthesis of propyl formate via Fischer esterification.

• Reactants:

  • n-Propanol

  • Formic acid (88-98%)

  • Concentrated sulfuric acid (H₂SO₄)

• Reagents for Purification:

  • 5% Sodium bicarbonate (NaHCO₃) solution

  • Saturated sodium chloride (NaCl) solution (brine)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle

  • Separatory funnel

  • Erlenmeyer flask

  • Distillation apparatus

  • Boiling chips

• Reaction Setup: In a round-bottom flask, combine n-propanol and formic acid. A common molar ratio is a slight excess of the alcohol.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while swirling.[7]

• Reflux: Add boiling chips to the flask and assemble a reflux apparatus.[7] Heat the mixture to a gentle reflux for approximately 1-2 hours.[8] The reaction temperature is typically around 80-85°C.[3]

• Cooling: After the reflux period, allow the reaction mixture to cool to room temperature.

• Washing: Transfer the cooled reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Water to remove the majority of the unreacted alcohol and some acid.

  • A 5% sodium bicarbonate solution to neutralize any remaining formic acid and the sulfuric acid catalyst.[7] Be cautious as this will produce CO₂ gas; vent the separatory funnel frequently.

  • A saturated sodium chloride solution (brine) to help break any emulsions and remove excess water.[7]

• Drying: Separate the organic layer and dry it over an anhydrous drying agent like magnesium sulfate or sodium sulfate.[1][9]

• Distillation: Decant or filter the dried liquid into a distillation flask. Purify the propyl formate by fractional distillation.[1][9] The boiling point of propyl formate is approximately 81°C.[1]

The following diagram provides a visual representation of the general experimental workflow for the synthesis and purification of propyl formate.

Caption: Experimental Workflow for Propyl Formate Synthesis.

Quantitative Data Summary

The yield of propyl formate is influenced by the reaction conditions, including the catalyst used, reaction time, and temperature. The following table summarizes some reported yields for the synthesis of propyl formate and similar esters under various conditions.

Catalyst	Reactants	Temperature (°C)	Reaction Time	Yield (%)
Sulfuric Acid (H₂SO₄)	n-Propanol, Formic Acid, Sodium Formate	80-85	3-4 hours	70-75
None	n-Propanol, Formic Acid	Reflux (~100)	Overnight	~65
p-Toluenesulfonic Acid	n-Propanol, Formic Acid	80-85	4-5 hours	52-60
Lipase (enzymatic)	n-Propanol, Formic Acid	30-40	-	High

Data sourced from reference[3]. Note that the enzymatic synthesis operates under milder conditions and is considered a greener alternative.[3]

Alternative Synthesis Methods

While Fischer esterification is the most prevalent method, other approaches for synthesizing propyl formate exist:

• Boron Oxide-Mediated Esterification: This method utilizes boron oxide (B₂O₃) as a reagent that also acts as a water-trapping agent, driving the equilibrium towards the product and often resulting in a higher purity ester under milder conditions.[3]

• Enzymatic Synthesis: Lipase-catalyzed esterification is an environmentally friendly alternative that operates at lower temperatures (30-40°C) with high selectivity, reducing waste and energy consumption.[3][10]

• Distillation with Sodium Formate: Propyl formate can also be synthesized by distilling n-propanol with anhydrous formic acid in the presence of sodium formate.[1][9][11]

References

• 1. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 2. Page loading... [wap.guidechem.com]
• 3. Buy Propyl formate | 110-74-7 [smolecule.com]
• 4. brainly.com [brainly.com]
• 5. Fischer Esterification [organic-chemistry.org]
• 6. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
• 7. sciencemadness.org [sciencemadness.org]
• 8. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 9. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 10. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]
• 11. PROPYL FORMATE synthesis - chemicalbook [chemicalbook.com]

Green Synthesis of Propyl Formate: A Technical Guide for Sustainable Production

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl formate, a key ester compound with a characteristic fruity aroma, finds extensive application in the flavor, fragrance, and pharmaceutical industries.[1][2] Traditional chemical synthesis of propyl formate often relies on harsh acidic catalysts and high temperatures, raising environmental and safety concerns.[2][3] This technical guide explores emerging green synthesis methodologies for propyl formate, focusing on enzymatic and whole-cell biocatalysis as sustainable alternatives. These approaches offer milder reaction conditions, higher selectivity, and reduced environmental impact, aligning with the principles of green chemistry.[4] This document provides a comprehensive overview of these methods, including detailed experimental protocols and comparative data to facilitate their adoption in research and industrial settings.

Core Methodologies for Green Synthesis

The green synthesis of propyl formate primarily revolves around biocatalytic approaches that leverage enzymes, either as isolated preparations or within whole microbial cells. These methods offer a significant improvement over traditional chemical synthesis by operating under milder conditions and often in solvent-free systems.

Enzymatic Synthesis via Lipase-Catalyzed Esterification

Lipases are versatile enzymes that can efficiently catalyze the esterification of an alcohol and a carboxylic acid in non-aqueous media.[5] The use of immobilized lipases, such as Novozym 435 (lipase B from Candida antarctica immobilized on a macroporous acrylic resin), is particularly advantageous as it allows for easy separation of the catalyst from the reaction mixture and its subsequent reuse, enhancing the economic viability of the process.[6][7][8]

The synthesis of formate esters, including propyl formate, can be achieved through the direct esterification of formic acid and the corresponding alcohol, catalyzed by a lipase.[6][9] The reaction mechanism involves the formation of an acyl-enzyme complex between the lipase and formic acid, which then reacts with propanol to yield propyl formate and water.[10]

Logical Relationship of Lipase-Catalyzed Esterification

Caption: Lipase-catalyzed synthesis of propyl formate.

Whole-Cell Biocatalysis

An alternative to using isolated enzymes is whole-cell biocatalysis, which utilizes intact microbial cells containing the desired enzymes. This approach can be more cost-effective as it eliminates the need for enzyme purification.[11] Whole-cell biocatalysts can be engineered to overexpress specific lipases, further enhancing their synthetic capabilities. The cells can be used in a permeabilized state to facilitate substrate and product transport across the cell membrane.

Experimental Workflow for Whole-Cell Biocatalyst Preparation and Use

Caption: Workflow for propyl formate synthesis using a whole-cell biocatalyst.

Experimental Protocols

The following protocols are adapted from studies on the enzymatic synthesis of short-chain esters, such as octyl formate and n-propyl acetate, and a patent mentioning propyl formate synthesis, due to the limited availability of detailed published procedures specifically for propyl formate.[6][9][12]

Protocol 1: Lipase-Catalyzed Synthesis of Propyl Formate (Adapted from Octyl Formate Synthesis)

Materials:

• Immobilized Lipase (e.g., Novozym 435)

• Formic Acid

• n-Propanol

• Organic Solvent (e.g., n-hexane or solvent-free)

• Shaking incubator

• Gas chromatograph (GC) for analysis

Procedure:

• In a sealed vial, combine formic acid and n-propanol. A molar ratio of 1:1 to 1:5 (formic acid to propanol) can be explored.[6][13] For a solvent-based reaction, add n-hexane.

• Add the immobilized lipase (e.g., 10-20 g/L).[6][12]

• Incubate the reaction mixture in a shaking incubator at a controlled temperature, typically between 30°C and 50°C (optimally around 40°C), with agitation (e.g., 150-220 rpm).[6][9][12]

• Monitor the reaction progress by taking samples at regular intervals and analyzing the formation of propyl formate using GC.

• Upon completion, separate the immobilized enzyme by filtration for reuse.

• The product, propyl formate, can be purified from the reaction mixture by distillation.

Protocol 2: Solvent-Free Lipase-Catalyzed Synthesis of Propyl Formate

Materials:

• Immobilized Lipase (e.g., Novozym 435)

• Formic Acid

• n-Propanol

• Shaking incubator or stirred-tank reactor

• GC for analysis

Procedure:

• In a suitable reaction vessel, directly mix formic acid and n-propanol at a molar ratio where the alcohol is in excess (e.g., 1:5 to 1:10) to drive the equilibrium towards product formation.[14]

• Add the immobilized lipase (e.g., 2% w/w of total reactants).[14]

• Maintain the reaction at a constant temperature (e.g., 40°C) with vigorous stirring.[14]

• Monitor the synthesis of propyl formate over time using GC analysis.

• After the reaction, recover the enzyme by filtration.

• Purify the propyl formate from the unreacted substrates by distillation.

Data Presentation: Comparative Analysis of Reaction Parameters

The following tables summarize quantitative data from studies on the enzymatic synthesis of short-chain esters, which can serve as a guide for optimizing propyl formate synthesis.

Table 1: Influence of Different Lipases on Formate Ester Synthesis (Adapted from Octyl Formate Study) [6]

Lipase	Conversion (%)
Novozym 435	33.23
Lipozyme RM IM	1.28
Lipozyme TL IM	2.09
Initial conditions: 5 g/L enzyme, 1:1 molar ratio of formic acid to octanol, 30°C, in n-hexane.

Table 2: Optimization of Reaction Conditions for Formate Ester Synthesis using Novozym 435 (Adapted from Octyl Formate Study) [6][7]

Parameter	Condition	Conversion (%)
Enzyme Conc. (g/L)	5	33.23
10	65.64
15	70.55
20	65.49
Molar Ratio (Acid:Alcohol)	1:1	70.55
1:3	76.17
1:5	76.07
1:7	80.71
Temperature (°C)	20	77.10
30	80.71
40	81.96
50	78.71
Optimized conditions from the study on octyl formate resulted in a 96.51% conversion with 15 g/L Novozym 435, a 1:7 molar ratio of formic acid to octanol, at 40°C in 1,2-dichloroethane.[7]

Table 3: Comparison of Solvent vs. Solvent-Free Systems for Formate Ester Synthesis [14]

System	Formic Acid Conc. (M)	Alcohol Conc. (M)	Enzyme Conc.	Temp (°C)	Time (h)	Max. Yield (%)
Acetonitrile	0.5	1.5	2% Novozym 435	40	8	~90
Solvent-Free	1	10	2% Novozym 435	40	5	~90

Advanced Green Synthesis Techniques

To further enhance the sustainability of propyl formate synthesis, advanced techniques such as ultrasound and microwave assistance can be employed.

• Ultrasound-Assisted Synthesis: Ultrasonic irradiation can enhance the rate of enzymatic reactions by improving mass transfer and reducing reaction times.[15][16] This technique can be particularly beneficial in heterogeneous systems involving immobilized enzymes.

• Microwave-Assisted Synthesis: Microwave heating can accelerate the reaction rate by providing rapid and uniform heating of the reaction mixture. This can lead to significantly shorter reaction times compared to conventional heating methods.[17]

Conclusion

The green synthesis of propyl formate through biocatalytic methods, particularly using immobilized lipases like Novozym 435, presents a highly promising and sustainable alternative to traditional chemical processes. By optimizing reaction parameters such as enzyme concentration, substrate molar ratio, and temperature, high conversion yields can be achieved under mild conditions. The adoption of solvent-free systems and advanced techniques like ultrasound and microwave assistance can further enhance the environmental and economic benefits of this approach. This guide provides a foundational framework for researchers and industry professionals to develop and implement green and efficient processes for the production of propyl formate and other valuable ester compounds.

References

• 1. Buy Propyl formate | 110-74-7 [smolecule.com]
• 2. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 3. PROPYL FORMATE synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novozym 435: the “perfect” lipase immobilized biocatalyst? - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C9CY00415G [pubs.rsc.org]
• 9. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]
• 10. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Short-Chain Flavor Ester Synthesis in Organic Media by an E. coli Whole-Cell Biocatalyst Expressing a Newly Characterized Heterologous Lipase - PMC [pmc.ncbi.nlm.nih.gov]
• 12. tandfonline.com [tandfonline.com]
• 13. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Ultrasound assisted synthesis of isopropyl esters from palm fatty acid distillate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. mdpi.com [mdpi.com]
• 17. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Chemical Properties and Reactivity Profile of Propyl Formate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Propyl formate, a carboxylic ester with the chemical formula C₄H₈O₂, is a colorless liquid characterized by a fruity odor.[1] While it is widely recognized as a flavoring agent and a solvent in various industries, a comprehensive understanding of its chemical properties and reactivity is crucial for its application in research and development, particularly in contexts requiring precise chemical manipulations. This technical guide provides an in-depth overview of the core chemical and physical properties of propyl formate, its reactivity profile, and detailed experimental protocols for its synthesis and characterization. All quantitative data is presented in structured tables for ease of comparison, and key experimental workflows are visualized using Graphviz diagrams.

Chemical and Physical Properties

Propyl formate, also known as propyl methanoate, is an ester of propanol and formic acid.[2] Its fundamental properties are summarized in the tables below.

General and Structural Properties

Property	Value	Reference
IUPAC Name	propyl formate	[1]
Synonyms	n-Propyl formate, Propyl methanoate, Formic acid, propyl ester	[1]
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[1]
SMILES	CCCOC=O	[1]
InChI Key	KFNNIILCVOLYIR-UHFFFAOYSA-N	[1]
CAS Number	110-74-7	[1]
Appearance	Clear, colorless liquid with a pleasant, fruity odor	[1]

Physical Properties

Property	Value	Reference
Boiling Point	80.00 to 82.00 °C at 760.00 mm Hg	[1]
Melting Point	-92.9 °C	[1]
Density	0.895 - 0.905 g/mL	[1]
Vapor Pressure	82.6 mmHg	[1]
Flash Point	27 °F (-3 °C)	[1]
Solubility in Water	22 mg/mL at 22 °C (Slightly soluble)	[1]
Solubility in Organic Solvents	Miscible with alcohol and ether	[1]
Refractive Index	1.369 - 1.384	[1]
LogP (Octanol/Water Partition Coefficient)	0.83	[1]

Reactivity Profile

Propyl formate's reactivity is primarily dictated by the ester functional group. Key reactions include hydrolysis, and reactions with acids and bases.

• Hydrolysis : In the presence of water, propyl formate can hydrolyze to form propanol and formic acid. This reaction can be catalyzed by both acids and bases.[2]

• Reaction with Acids : Propyl formate reacts with acids, which can liberate heat along with the formation of propanol and formic acid.[3] Strong oxidizing acids can lead to a highly exothermic reaction that may ignite the products.[3]

• Reaction with Bases : Interaction with caustic solutions (strong bases) also generates heat.[3]

• Reaction with Alkali Metals and Hydrides : Mixing with alkali metals and hydrides can generate flammable hydrogen gas.[3]

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and characterization of propyl formate.

Synthesis of Propyl Formate via Fischer Esterification

This protocol describes the synthesis of propyl formate from propanol and formic acid using sulfuric acid as a catalyst.

Materials:

• n-Propanol

• Formic acid (88%)

• Concentrated sulfuric acid

• Saturated sodium chloride solution

• Saturated sodium bicarbonate solution

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Separatory funnel

• Distillation apparatus

Procedure:

• In a round-bottom flask, combine n-propanol and formic acid in a 1:1.2 molar ratio.

• Slowly add a catalytic amount of concentrated sulfuric acid (approximately 3-5% of the alcohol volume) to the mixture while cooling the flask in an ice bath.

• Equip the flask with a reflux condenser and heat the mixture to reflux for 1-2 hours.

• After cooling to room temperature, transfer the reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with saturated sodium chloride solution, saturated sodium bicarbonate solution (to neutralize the excess acid), and again with saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and purify the crude propyl formate by fractional distillation, collecting the fraction boiling between 80-82 °C.

Determination of Physical Properties

The following are standard methods for determining the key physical properties of propyl formate.

• Boiling Point Determination (ASTM D1078): The boiling point can be determined using a standard distillation apparatus. The temperature at which the liquid actively boils and the vapor condenses is recorded as the boiling point.

• Density Determination (ASTM D4052): A digital density meter is used to measure the density of the liquid sample at a specified temperature.

• Water Solubility (OECD Guideline 105): The flask method is suitable for substances with solubility above 10⁻² g/L. An excess of propyl formate is stirred with water at a constant temperature until equilibrium is reached. The concentration of propyl formate in the aqueous phase is then determined analytically.

Visualizations

The following diagrams illustrate key processes related to propyl formate.

Caption: Workflow for the synthesis of propyl formate via Fischer esterification.

Caption: Logical relationships in the reactivity profile of propyl formate.

References

• 1. nj.gov [nj.gov]
• 2. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 3. Gas detectors and respiratory protection equipments C4H8O2 (propyl formate), CAS number 110-74-7 [en.gazfinder.com]

The Elusive Presence of Propyl Formate in Nature: A Technical Guide to its Occurrence and Analysis in Fruits and Plants

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl formate (C₄H₈O₂), a volatile ester recognized for its characteristic fruity, rum-like aroma, is a known flavoring agent and industrial solvent. While its synthetic production is well-established, its natural occurrence in the plant kingdom, particularly in fruits, is less documented. This technical guide provides a comprehensive overview of the current scientific understanding of propyl formate's natural presence, detailing its detection, hypothesized biosynthesis, and the analytical methodologies required for its study. This document is intended to serve as a foundational resource for researchers in phytochemistry, food science, and drug development who are interested in the nuanced composition of plant volatiles.

Natural Occurrence of Propyl Formate in Fruits and Plants

Propyl formate has been qualitatively identified as a minor volatile constituent in a limited number of fruits. While its presence contributes to the complex aroma profile of these fruits, quantitative data remains scarce in scientific literature.

Table 1: Documented Natural Occurrence of Propyl Formate in Fruits

Fruit/Plant	Scientific Name	Concentration Range	Method of Detection	Reference(s)
Apple	Malus pumila	Detected, but not quantified	Not specified	[1][2]
Pineapple	Ananas comosus	Detected, but not quantified	Not specified	[1]

It is important to note that while "propyl formate" is occasionally mentioned, many comprehensive volatile analyses of fruits like apples, pears, and strawberries identify numerous other esters, including propyl acetate and propyl hexanoate, but do not report the presence of propyl formate. This suggests that if present, its concentration is likely very low, often below the detection limits of the analytical methods employed or overshadowed by more abundant esters.

Biosynthesis of Propyl Formate in Plants: A Hypothesized Pathway

The precise enzymatic pathway for propyl formate synthesis in plants has not been explicitly elucidated. However, based on the well-established biosynthesis of other volatile esters in fruits, a putative pathway can be proposed. The final step in the formation of most fruit esters is catalyzed by a class of enzymes known as alcohol acyltransferases (AATs)[3][4]. These enzymes facilitate the transfer of an acyl group from an acyl-coenzyme A (acyl-CoA) molecule to an alcohol substrate.

For propyl formate, the likely precursors are propanol and formyl-CoA .

Precursor Formation

• Propanol Biosynthesis: Propanol can be synthesized in plants through various metabolic pathways, including the catabolism of amino acids such as threonine and the reduction of propionaldehyde.

• Formyl-CoA Biosynthesis: Formate is a known metabolic intermediate in plants, arising from pathways such as photorespiration[4]. While the direct enzymatic formation of formyl-CoA from formate in the context of ester biosynthesis is not well-documented in plants, its existence as a substrate for AATs is a logical prerequisite for propyl formate synthesis.

The Role of Alcohol Acyltransferases (AATs)

AATs exhibit broad substrate specificity, utilizing a variety of alcohols and acyl-CoAs to generate a diverse array of esters[3][4]. The hypothesized final step in propyl formate biosynthesis would involve an AAT-catalyzed reaction:

Propanol + Formyl-CoA ⇌ Propyl Formate + Coenzyme A

The substrate specificity of different AATs within a plant and across different species would be a critical factor in determining the production and abundance of propyl formate. While research has demonstrated the enzymatic synthesis of formate esters (including propyl formate) using lipases in a non-plant system[5], direct evidence for a plant-derived AAT utilizing formyl-CoA is currently lacking in the scientific literature.

Hypothesized biosynthetic pathway of propyl formate in plants.

Experimental Protocols for the Analysis of Propyl Formate

The analysis of volatile organic compounds (VOCs) like propyl formate from plant matrices is most commonly and effectively achieved using headspace solid-phase microextraction (HS-SPME) coupled with gas chromatography-mass spectrometry (GC-MS).

Key Experiment: Quantification of Volatile Esters in Fruit by HS-SPME-GC-MS

This protocol is a generalized procedure based on methodologies reported for the analysis of volatile compounds in fruits such as apples and pears[6][7][8].

Objective: To extract, identify, and quantify propyl formate and other volatile esters from a fruit sample.

Materials:

• Fruit sample (e.g., apple, pineapple)

• 20 mL headspace vials with magnetic screw caps and PTFE/silicone septa

• Sodium chloride (NaCl), analytical grade

• Internal standard solution (e.g., 2-octanol in methanol, of known concentration)

• SPME fiber assembly (e.g., Divinylbenzene/Carboxen/Polydimethylsiloxane - DVB/CAR/PDMS)

• SPME manual or autosampler holder

• Heated agitator or water bath with magnetic stirrer

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

Methodology:

• Sample Preparation:

  • Homogenize a representative portion of the fruit flesh in a blender.

  • Weigh a precise amount of the fruit homogenate (e.g., 5.0 g) into a 20 mL headspace vial.

  • Add a saturating amount of NaCl (e.g., 1.5 g) to the vial to increase the ionic strength of the matrix and enhance the release of volatile compounds into the headspace.

  • Spike the sample with a known volume of the internal standard solution (e.g., 10 µL).

  • Immediately seal the vial with a magnetic screw cap.

• Headspace Solid-Phase Microextraction (HS-SPME):

  • Place the vial in a heated agitator set to a specific temperature (e.g., 40°C).

  • Allow the sample to equilibrate for a set time (e.g., 15 minutes) with agitation to facilitate the partitioning of volatiles into the headspace.

  • Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30 minutes) while maintaining the temperature and agitation.

• Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

  • Immediately after extraction, desorb the analytes from the SPME fiber in the heated injection port of the GC (e.g., at 250°C for 5 minutes) in splitless mode.

  • Gas Chromatography:

    • Column: Use a suitable capillary column (e.g., DB-WAX or HP-5MS, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

    • Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

    • Oven Temperature Program: A typical program would be: start at 40°C for 3 minutes, ramp to 180°C at 5°C/min, then ramp to 240°C at 10°C/min, and hold for 5 minutes.

  • Mass Spectrometry:

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Range: Scan from m/z 35 to 350.

    • Ion Source Temperature: 230°C.

    • Transfer Line Temperature: 240°C.

• Data Analysis and Quantification:

  • Identify propyl formate by comparing its mass spectrum and retention index with those of an authentic standard and/or a mass spectral library (e.g., NIST).

  • Quantify the concentration of propyl formate by calculating the ratio of its peak area to the peak area of the internal standard and comparing this to a calibration curve prepared using standard solutions of propyl formate.

References

• 1. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]
• 2. Human Metabolome Database: Showing metabocard for Propyl formate (HMDB0040253) [hmdb.ca]
• 3. An alcohol acyl transferase from apple (cv. Royal Gala), MpAAT1, produces esters involved in apple fruit flavor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Alcohol acyltransferases for the biosynthesis of esters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]
• 6. mdpi.com [mdpi.com]
• 7. Integrated Strategy for Informative Profiling and Accurate Quantification of Key-Volatiles in Dried Fruits and Nuts: An Industrial Quality Control Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Comparative Study of Volatile Compounds and Expression of Related Genes in Fruit from Two Apple Cultivars during Different Developmental Stages - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Propyl Formate: IUPAC Nomenclature, Synonyms, and Properties

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of propyl formate, a significant organic compound with applications in various scientific fields. The document details its formal nomenclature according to the International Union of Pure and Applied Chemistry (IUPAC), lists its common synonyms, and presents its key physicochemical properties in a structured format. Additionally, it outlines a common experimental protocol for its synthesis.

IUPAC Nomenclature and Common Synonyms

The systematic name for the compound, as designated by IUPAC, is propyl formate .[1][2][3] It is also widely known by several other names in scientific literature and commercial contexts. Understanding these synonyms is crucial for comprehensive literature searches and clear communication in a professional setting.

One of the most frequently used synonyms is n-propyl formate , which specifies the straight-chain propyl group.[1][3][4][5] Another common name, propyl methanoate , is derived from the ester's constituent parts: the propyl group from the alcohol (propanol) and the methanoate group from the carboxylic acid (methanoic acid, commonly known as formic acid).[1][3] Consequently, it is also referred to as the propyl ester of formic acid or formic acid, propyl ester .[1][5]

For easy reference, the primary nomenclature and a list of common synonyms are provided below.

Nomenclature Type	Name
IUPAC Name	propyl formate
Common Synonyms	n-propyl formate
propyl methanoate
formic acid, propyl ester
n-propyl methanoate
Formiate de propyle (French)
Propylester kyseliny mravenci (Czech)

A logical diagram illustrating the relationship between the IUPAC name and its common synonyms is presented below.

IUPAC Name and Common Synonyms for Propyl Formate

Physicochemical Properties

Propyl formate is a clear, colorless liquid characterized by a pleasant, fruity odor.[1][4][6] It is slightly soluble in water but miscible with many organic solvents.[1][4][6][7] A summary of its key quantitative properties is presented in the table below for easy comparison.

Property	Value
Molecular Formula	C4H8O2
Molecular Weight	88.11 g/mol [1][8]
Boiling Point	80-82 °C at 760 mmHg[1][6]
Melting Point	-92.9 °C[1]
Density	0.904 g/mL at 25 °C[6]
Flash Point	27 °F (-3 °C)[1][4]
Solubility in Water	22 mg/mL at 22 °C[1]
Vapor Pressure	82.6 mmHg[1]
Refractive Index	1.375 (n20/D)[6]

Experimental Protocol: Synthesis of Propyl Formate via Fischer Esterification

The most common method for synthesizing propyl formate is through the Fischer esterification of propanol with formic acid, using an acid catalyst.[9]

Materials:

• n-Propanol

• Formic acid

• Concentrated sulfuric acid (catalyst)

• Sodium bicarbonate solution (saturated)

• Anhydrous magnesium sulfate

• Distillation apparatus

• Separatory funnel

• Heating mantle

Procedure:

• Reaction Setup: In a round-bottom flask, combine one molar equivalent of n-propanol and two molar equivalents of formic acid.

• Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while cooling the flask in an ice bath to manage the exothermic reaction.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by techniques such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Workup: After the reaction is complete, allow the mixture to cool to room temperature. Transfer the mixture to a separatory funnel.

• Washing: Wash the organic layer sequentially with water, a saturated solution of sodium bicarbonate to neutralize the excess acid, and finally with brine.

• Drying: Dry the organic layer over anhydrous magnesium sulfate.

• Purification: Filter to remove the drying agent and purify the resulting propyl formate by fractional distillation. Collect the fraction that distills at the boiling point of propyl formate (approximately 81 °C).

Safety Precautions:

• All procedures should be performed in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

• Concentrated sulfuric acid is highly corrosive and should be handled with extreme care.

• Propyl formate is flammable and should be kept away from open flames and other ignition sources.[4]

The workflow for the synthesis and purification of propyl formate is depicted in the following diagram.

Synthesis and Purification of Propyl Formate

References

• 1. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. n-Propyl formate, 97% 500 mL | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. n-Propyl formate, 97% | Fisher Scientific [fishersci.ca]
• 4. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. Formic acid, propyl ester [webbook.nist.gov]
• 6. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 7. solubilityofthings.com [solubilityofthings.com]
• 8. plantaedb.com [plantaedb.com]
• 9. Buy Propyl formate | 110-74-7 [smolecule.com]

An In-depth Technical Guide to the Molecular Structure and Bonding of Propyl Formate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure and bonding of propyl formate (C₄H╈O₂). Propyl formate, an ester recognized for its characteristic fruity aroma, serves as a valuable model system for understanding conformational preferences and intramolecular interactions in flexible aliphatic esters. This document synthesizes experimental data from spectroscopic analyses and theoretical calculations to elucidate the precise geometric parameters, conformational isomerism, and bonding characteristics of the molecule. All quantitative data are presented in structured tables for clarity and comparative analysis. Detailed experimental methodologies for key structural determination techniques are also provided.

Introduction

Propyl formate, the ester of formic acid and propanol, is a colorless liquid with applications in the flavor and fragrance industries.[1] Beyond its commercial uses, its relatively simple yet flexible structure, featuring two key rotatable bonds, makes it an excellent candidate for fundamental studies of molecular conformation and the subtle interplay of forces that govern molecular shape. Understanding the three-dimensional arrangement of atoms and the nature of the chemical bonds within propyl formate is crucial for predicting its physical properties, reactivity, and potential biological interactions.

This guide details the molecular geometry, including bond lengths, bond angles, and dihedral angles, as determined by a combination of experimental techniques and computational chemistry. It further explores the conformational landscape of propyl formate, focusing on the identification and characterization of its stable conformers.

Molecular Structure and Conformations

The molecular structure of propyl formate is characterized by a central ester functional group connecting a formyl group to a propyl chain. The presence of rotatable single bonds, specifically the C-O and C-C bonds of the propyl group, gives rise to different spatial arrangements of the atoms, known as conformers.

Conformational Analysis

Propyl formate has been shown to exist as a mixture of at least two stable conformers in the gas phase. These conformers are distinguished by the dihedral angles around the O-C(propyl) and C-C bonds of the propyl group. The two most stable conformers are designated as the trans-trans (Tt) and trans-gauche (Tg) forms. The 'trans' prefix refers to the near 180° dihedral angle of the C-O-C-C bond, while the second descriptor refers to the dihedral angle of the O-C-C-C bond.

A study of the microwave spectrum of propyl formate has identified and characterized these two conformers. The trans-trans conformer was found to be the more stable of the two.

Fig. 1: Conformational relationship of propyl formate.

Quantitative Structural Data

The precise determination of the molecular geometry of propyl formate has been achieved through microwave spectroscopy, a technique highly sensitive to the rotational constants of a molecule, which are in turn dependent on its moments of inertia and thus its structure.

Rotational and Centrifugal Distortion Constants

The following table summarizes the experimentally determined rotational constants (A, B, C) and centrifugal distortion constants for the two observed conformers of propyl formate. These constants provide the foundation for deriving the molecule's structural parameters.

Parameter	trans-trans (Tt) Conformer	trans-gauche (Tg) Conformer
Rotational Constants (MHz)
A	9223.445(15)	10227.119(24)
B	2108.2031(18)	1961.597(11)
C	1785.4411(17)	1720.597(11)
Centrifugal Distortion Constants (kHz)
ΔJ	0.443(11)	0.509(25)
ΔJK	-1.58(12)	0.17(22)
ΔK	11.2 (fixed)	10.9 (fixed)
δJ	0.1032(42)	0.104(16)
δK	2.17(42)	4.1(11)

Table 1: Experimental Rotational and Centrifugal Distortion Constants for the Conformers of Propyl Formate.

Molecular Geometry (Bond Lengths and Angles)

Bond	Bond Length (Å)
C=O	~1.21
C-O (ester)	~1.34
O-C (propyl)	~1.44
C-C	~1.53
C-H (formyl)	~1.10
C-H (propyl)	~1.09

Table 2: Representative Bond Lengths for the trans-trans Conformer of Propyl Formate.

Angle	Bond Angle (°)
O=C-O	~125
C-O-C	~115
O-C-C	~109
C-C-C	~110
H-C=O	~120
H-C-H	~109.5

Table 3: Representative Bond Angles for the trans-trans Conformer of Propyl Formate.

Spectroscopic Data

Infrared (IR) Spectroscopy

The infrared spectrum of propyl formate exhibits characteristic absorption bands corresponding to its functional groups. The most prominent peak is the C=O stretching vibration of the ester group, which typically appears in the region of 1700-1750 cm⁻¹. Other significant absorptions include C-O stretching vibrations and C-H stretching and bending vibrations.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H and ¹³C NMR spectroscopy are powerful tools for confirming the structure of propyl formate. The ¹H NMR spectrum shows distinct signals for the formyl proton and the protons of the propyl group, with chemical shifts and coupling patterns consistent with the molecular structure. Similarly, the ¹³C NMR spectrum displays unique resonances for each of the four carbon atoms in the molecule.

Mass Spectrometry (MS)

Electron ionization mass spectrometry of propyl formate results in a characteristic fragmentation pattern. The molecular ion peak (M⁺) is observed at m/z = 88. Common fragment ions arise from the cleavage of bonds within the propyl group and the ester functionality, providing further confirmation of the molecule's identity and structure.

Experimental Protocols

Microwave Spectroscopy

Objective: To determine the rotational constants and, subsequently, the molecular structure of gaseous propyl formate.

Methodology:

• A sample of propyl formate is introduced into a high-vacuum chamber and cooled to a low temperature through supersonic expansion with a carrier gas (e.g., argon or neon). This cooling simplifies the rotational spectrum by populating only the lowest rotational energy levels.

• The cooled molecular beam is passed through a Fabry-Pérot cavity.

• A short, high-power microwave pulse is introduced into the cavity, polarizing the molecules.

• The subsequent free induction decay (FID) of the coherently rotating molecules is detected by a sensitive receiver.

• The FID signal, which is in the time domain, is converted to a frequency-domain spectrum via a Fourier transform.

• The frequencies of the rotational transitions are measured with high precision.

• The observed transition frequencies are then fitted to a Hamiltonian model to determine the rotational constants (A, B, C) and centrifugal distortion constants for each conformer.

• By analyzing the spectra of different isotopic species (e.g., ¹³C or ¹⁸O substituted), the atomic coordinates can be precisely determined using Kraitchman's equations, leading to a detailed molecular structure.

Fig. 2: Workflow for Microwave Spectroscopy.

Gas Electron Diffraction (GED)

Objective: To determine the internuclear distances, bond angles, and torsional angles of gaseous propyl formate.

Methodology:

• A high-energy beam of electrons (typically 40-60 keV) is generated in a vacuum chamber.

• A gaseous sample of propyl formate is introduced into the chamber through a fine nozzle, creating a molecular jet that intersects the electron beam.

• The electrons are scattered by the molecules in the jet. The scattering pattern is a result of the interference of the electron waves scattered by the different pairs of atoms in the molecule.

• The scattered electrons are detected on a position-sensitive detector (e.g., a photographic plate or a CCD camera). The resulting diffraction pattern consists of a series of concentric rings.

• The intensity of the scattered electrons is measured as a function of the scattering angle.

• The experimental scattering intensity is converted to a molecular scattering function.

• A theoretical molecular scattering function is calculated based on an assumed molecular model (defined by bond lengths, bond angles, and dihedral angles).

• The parameters of the theoretical model are refined by a least-squares fitting procedure to achieve the best possible agreement with the experimental scattering function.

• The refined parameters provide the equilibrium internuclear distances and vibrational amplitudes for the molecule.

Conclusion

The molecular structure and bonding of propyl formate have been comprehensively characterized through a combination of experimental and theoretical methods. The molecule predominantly exists in two stable conformations, trans-trans and trans-gauche, with the former being the more stable. Detailed analysis of its microwave spectrum has yielded precise rotational and centrifugal distortion constants, which in turn define its three-dimensional structure. This in-depth understanding of the molecular architecture of propyl formate provides a solid foundation for further studies into its chemical physics, reactivity, and interactions in more complex systems, which is of significant interest to researchers in chemistry and drug development.

References

• 1. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Formic acid, propyl ester [webbook.nist.gov]

For Researchers, Scientists, and Drug Development Professionals

An In-depth Technical Guide to the Laboratory-Scale Synthesis of Propyl Formate from Propanol

This guide provides a comprehensive overview of the laboratory-scale synthesis of propyl formate, an ester recognized for its characteristic fruity aroma and applications as a flavoring agent and solvent.[1][2] The primary focus of this document is the Fischer esterification of propanol with formic acid, a fundamental and widely utilized method for this transformation. This document outlines the reaction mechanism, detailed experimental protocols, purification techniques, and relevant chemical data.

Core Reaction and Mechanism

The synthesis of propyl formate from propanol is typically achieved through an acid-catalyzed esterification reaction.[3] This process, known as Fischer esterification, involves the reaction of a carboxylic acid (formic acid) with an alcohol (1-propanol) to form an ester (propyl formate) and water.[4][5] The reaction is reversible and requires an acid catalyst, such as sulfuric acid, to proceed at a reasonable rate.[5][6]

The overall reaction is as follows: CH₃CH₂CH₂OH + HCOOH ⇌ HCOOCH₂CH₂CH₃ + H₂O[3][4]

The mechanism of this reaction involves several key steps, beginning with the protonation of the formic acid, which enhances its electrophilicity. This is followed by a nucleophilic attack from the propanol, a series of proton transfers, and finally the elimination of a water molecule to yield the propyl formate.[7][8]

Caption: Fischer esterification pathway for propyl formate synthesis.

Physicochemical Data

The properties of propyl formate are well-documented, and key data points are summarized below for reference.

Property	Value
Molecular Formula	C₄H₈O₂
Molecular Weight	88.11 g/mol
Appearance	Clear, colorless liquid
Odor	Fruity (rum-plum)
Boiling Point	80-81 °C
Melting Point	-93 °C
Density	0.904 g/mL at 25 °C
Refractive Index	n20/D 1.375
Solubility in Water	22 g/L at 22 °C
Flash Point	-3 °C (closed cup)

(Data sourced from references[1][9])

Experimental Protocols

Several methods for the synthesis of propyl formate have been reported. The most common laboratory-scale preparations are detailed below.

Method 1: Sulfuric Acid Catalyzed Esterification

This is the classical approach to propyl formate synthesis, employing a strong acid catalyst to accelerate the reaction.[3]

Reactants and Reagents:

Reagent	Formula	Molar Mass ( g/mol )
1-Propanol	CH₃CH₂CH₂OH	60.10
Formic Acid	HCOOH	46.03
Sulfuric Acid	H₂SO₄	98.08
Sodium Formate	HCOONa	68.01

Protocol:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 1-propanol, formic acid, and sodium formate.[1][6]

• Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture while cooling the flask in an ice bath to manage the exothermic reaction.

• Reflux: Heat the reaction mixture to reflux and maintain this temperature. A variation of this method involves refluxing propanol with formic acid alone overnight, which can yield approximately 65% propyl formate.[3]

• Monitoring: Monitor the reaction progress using a suitable technique, such as thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Once the reaction is complete, cool the mixture to room temperature and proceed with the purification protocol outlined in Section 4.

Method 2: Lipase-Catalyzed Synthesis

An alternative, "green chemistry" approach utilizes a lipase enzyme as a catalyst. This method offers high selectivity and operates under milder conditions (typically 30-40°C).[3]

Protocol:

• Reaction Setup: In a suitable vessel, combine 1-propanol, formic acid, and an immobilized lipase.

• Incubation: Maintain the mixture at the optimal temperature for the chosen lipase (e.g., 30-40°C) with gentle agitation.[3]

• Monitoring and Purification: Monitor the reaction as in Method 1. Once complete, the immobilized enzyme can be filtered off, and the product can be purified as described below.

Caption: General workflow for propyl formate synthesis and purification.

Purification

The crude propyl formate obtained from the reaction will contain unreacted starting materials, the catalyst, and water. A standard purification procedure involves the following steps:

• Distillation: Initially, the crude product can be distilled from the reaction mixture.[1]

• Aqueous Washing: The distillate is then washed sequentially with a saturated aqueous sodium chloride (NaCl) solution and a saturated aqueous sodium bicarbonate (NaHCO₃) solution.[1][9] The bicarbonate wash neutralizes any remaining acidic components.

• Drying: The organic layer is separated and dried over an anhydrous drying agent, such as magnesium sulfate (MgSO₄).[1][9]

• Fractional Distillation: The final purification is achieved by fractional distillation to yield pure propyl formate.[1][9]

Safety and Handling

Propyl formate is a highly flammable liquid with a low flash point and should be handled with appropriate safety precautions.[1][9] Vapors can form explosive mixtures with air.[9] It may cause irritation to the skin, eyes, and respiratory system.[9] Inhalation of high concentrations can have a narcotic effect.[9]

Storage: Store in a cool, well-ventilated area away from heat, sparks, and open flames. The container should be kept tightly sealed.

Conclusion

The laboratory-scale synthesis of propyl formate from propanol via Fischer esterification is a robust and well-established procedure. By carefully controlling reaction conditions and employing a thorough purification process, high-purity propyl formate can be reliably obtained for research and development applications. The choice between traditional acid catalysis and enzymatic methods will depend on the specific requirements for yield, purity, and environmental considerations.

References

• 1. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 2. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 3. Buy Propyl formate | 110-74-7 [smolecule.com]
• 4. brainly.com [brainly.com]
• 5. byjus.com [byjus.com]
• 6. PROPYL FORMATE synthesis - chemicalbook [chemicalbook.com]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. PROPYL FORMATE | 110-74-7 [chemicalbook.com]

Biocatalytic Production of Formate from Carbon Dioxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

The increasing atmospheric concentration of carbon dioxide (CO2) has spurred significant research into carbon capture and utilization (CCU) technologies. One promising avenue is the biocatalytic conversion of CO2 into valuable C1 feedstocks like formate. Formate and its conjugate acid, formic acid, are important platform chemicals with applications in agriculture, the leather and textile industries, and as a potential hydrogen storage material.[1][2] This technical guide provides an in-depth overview of the core principles, experimental methodologies, and quantitative data associated with the biocatalytic production of formate from CO2.

Core Principles: The Enzymatic Conversion of CO2 to Formate

The central players in the biocatalytic reduction of CO2 to formate are enzymes known as Formate Dehydrogenases (FDHs) .[1][3] These enzymes catalyze the reversible two-electron reduction of CO2.[3]

Reaction: CO₂ + NADH + H⁺ ⇌ HCOO⁻ + NAD⁺

FDHs are broadly classified into two main categories:

• Metal-dependent FDHs: These enzymes typically contain a molybdenum or tungsten cofactor in their active site.[1][3]

• Metal-independent FDHs: These enzymes do not rely on a metal cofactor for their catalytic activity.[1]

While the natural thermodynamic equilibrium often favors the oxidation of formate to CO2, the reaction can be driven towards formate production under specific conditions.[1][2] A critical aspect of this process is the regeneration of the reduced nicotinamide adenine dinucleotide (NADH) cofactor, which is consumed during the reaction.[1][4] The high cost of NADH makes its continuous regeneration a key challenge for the industrial-scale feasibility of this biocatalytic route.[1][4]

Quantitative Data on Biocatalytic Formate Production

The efficiency of biocatalytic formate production is influenced by various factors, including the choice of enzyme, reaction conditions (pH, temperature), and the method of cofactor regeneration. The following tables summarize key quantitative data from various studies.

Enzyme Source	Enzyme Type	Formate Titer (mM)	Specific Productivity (mmol g⁻¹FDH h⁻¹)	Reaction Conditions	Reference
Thiobacillus sp. KNK65MA	Metal-independent (TsFDH)	14	0.37	pH 6.5, 37 °C	[5]
Candida boidinii	Metal-independent (CbFDH)	~3 (after 8h)	Not Reported	pH 5.5	[6]
Methylobacterium extorquens AM1	Whole cell biocatalyst	60	Not Applicable	Electro-biocatalytic system	[7]
Pyrococcus furiosus	Recombinant in E. coli	> 1 g L⁻¹h⁻¹ (yield)	Not Reported	H₂ and CO₂ (bicarbonate) feed	[8]
Mutant D533S/E684I@HOF-101	Immobilized FDH	10.4 mM/h (yield)	Not Reported	Bioelectrocatalysis system	[9]

Immobilization Support	Enzyme(s)	Key Finding	Reference
Metal-Organic Frameworks (MOFs)	Carbonic anhydrase, Formate dehydrogenase, Glutamate dehydrogenase	13.1-times higher formate production compared to free enzymes.[10]	[10]
Nanostructured Carriers (NU-1000 and HOF-101)	Formate Dehydrogenase (PbFDH) and its mutant	Immobilized enzyme yielded approximately double the formic acid compared to the free enzyme.[9]	[9]

Experimental Protocols

This section details generalized methodologies for key experiments in the biocatalytic production of formate.

General Enzymatic Assay for CO2 Reduction to Formate

This protocol describes a typical batch reaction to assess the activity of a formate dehydrogenase.

Materials:

• Purified Formate Dehydrogenase (FDH) solution

• Tris-HCl or Phosphate buffer (e.g., 50 mM, pH 6.5-7.5)

• Sodium bicarbonate (NaHCO₃) solution (substrate, source of CO₂)

• NADH solution

• Reaction vessel (e.g., sealed serum vial)

• Gas line for purging with N₂ and CO₂

• Incubator or water bath for temperature control

• High-Performance Liquid Chromatography (HPLC) or Ion Chromatography (IC) system for formate quantification

Procedure:

• Prepare a reaction mixture in a sealed vial containing the buffer, a defined concentration of NaHCO₃ (e.g., 100 mM), and the FDH enzyme.

• Purge the reaction vessel with N₂ gas for 15-30 minutes to remove oxygen, as some FDHs are oxygen-sensitive.

• Saturate the reaction mixture with CO₂ by bubbling CO₂ gas through the solution for a defined period (e.g., 30 minutes).

• Initiate the reaction by adding a specific concentration of NADH (e.g., 1-10 mM).

• Incubate the reaction at the optimal temperature for the specific FDH (e.g., 37 °C) with gentle agitation.

• Take aliquots of the reaction mixture at different time points.

• Stop the reaction in the aliquots by adding a quenching agent (e.g., a strong acid like HCl) or by heat inactivation.

• Analyze the concentration of formate in the samples using HPLC or IC.

Whole-Cell Biocatalysis for Formate Production

This protocol outlines the use of whole microbial cells for the conversion of CO2 to formate.

Materials:

• Microbial cells overexpressing a formate dehydrogenase (e.g., recombinant E. coli)

• Growth medium for the microorganism

• Reaction buffer (e.g., phosphate buffer)

• Source of CO₂ (e.g., sodium bicarbonate or CO₂ gas)

• Source of reducing equivalents (e.g., H₂ gas for hydrogenase-containing strains or an electrode for electro-biocatalysis)

• Bioreactor or sealed reaction vessel

• Analytical equipment for formate quantification

Procedure:

• Cultivate the microbial cells to a desired cell density in a suitable growth medium.

• Harvest the cells by centrifugation and wash them with the reaction buffer.

• Resuspend the cell pellet in the reaction buffer to a specific concentration (e.g., measured by optical density).

• Transfer the cell suspension to the bioreactor.

• Introduce the CO₂ source to the reactor.

• Provide the reducing equivalents. For H₂-dependent systems, sparge the reactor with H₂ gas. For electro-biocatalytic systems, place the cell suspension in an electrochemical cell with working and counter electrodes and apply a potential.

• Maintain the reaction under controlled conditions of temperature and pH.

• Periodically withdraw samples from the reactor.

• Separate the cells from the supernatant (e.g., by centrifugation or filtration).

• Analyze the formate concentration in the supernatant.

Immobilization of Formate Dehydrogenase on a Solid Support

This protocol provides a general framework for immobilizing FDH to enhance its stability and reusability.

Materials:

• Purified Formate Dehydrogenase (FDH)

• Immobilization support (e.g., pre-activated resin, magnetic nanoparticles, Metal-Organic Frameworks)

• Coupling buffer (e.g., phosphate buffer at a specific pH)

• Washing and storage buffers

Procedure:

• Prepare the immobilization support according to the manufacturer's instructions. This may involve activation of functional groups on the support.

• Dissolve the FDH in the coupling buffer.

• Mix the FDH solution with the prepared support material.

• Allow the immobilization reaction to proceed for a specific time under gentle agitation. The conditions (temperature, time, pH) will depend on the support and the enzyme.

• After the immobilization period, separate the support with the bound enzyme from the supernatant.

• Wash the immobilized enzyme with the washing buffer to remove any unbound enzyme.

• Determine the amount of immobilized protein by measuring the protein concentration in the supernatant before and after the immobilization process (e.g., using a Bradford assay).

• Assay the activity of the immobilized enzyme using the general enzymatic assay described in section 3.1.

• Store the immobilized enzyme in a suitable storage buffer.

Signaling Pathways and Experimental Workflows

Visual representations of the key processes involved in the biocatalytic production of formate can aid in understanding the complex interplay of components.

General Biocatalytic Pathway for CO2 to Formate Conversion

Caption: Core enzymatic conversion of CO2 to formate with cofactor regeneration.

Experimental Workflow for Enzyme Immobilization and Activity Assay

Caption: Step-by-step workflow for enzyme immobilization and subsequent activity testing.

Multi-Enzyme Cascade for Enhanced CO2 Conversion

Caption: A multi-enzyme system for efficient CO2 capture and conversion to formate.

Conclusion and Future Outlook

The biocatalytic production of formate from CO2 presents a compelling, environmentally friendly alternative to traditional chemical synthesis.[2] Formate dehydrogenases are key to this process, and significant research is underway to discover and engineer more robust and efficient enzymes.[11] Key challenges remain, particularly in the development of cost-effective and scalable cofactor regeneration systems and in enhancing the long-term operational stability of the enzymes.[4][11] The use of whole-cell biocatalysts and advanced enzyme immobilization techniques, such as encapsulation in metal-organic frameworks, are promising strategies to overcome these hurdles and pave the way for industrial-scale biocatalytic CO2 utilization.[9][10] Continued research in these areas will be crucial for realizing the full potential of this technology in a circular carbon economy.

References

• 1. researchgate.net [researchgate.net]
• 2. Formate production through biocatalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. tandfonline.com [tandfonline.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Electro-biocatalytic production of formate from carbon dioxide using an oxygen-stable whole cell biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Formate production through carbon dioxide hydrogenation with recombinant whole cell biocatalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Frontiers | Sequential Co-immobilization of Enzymes in Metal-Organic Frameworks for Efficient Biocatalytic Conversion of Adsorbed CO2 to Formate [frontiersin.org]
• 11. Formate dehydrogenases for CO2 utilization - PubMed [pubmed.ncbi.nlm.nih.gov]

Propyl Formate Solubility: A Technical Guide for Researchers

For Immediate Release

This technical guide provides an in-depth analysis of the solubility of propyl formate in a range of aqueous and organic solvents. Designed for researchers, scientists, and professionals in drug development, this document compiles quantitative solubility data, detailed experimental methodologies, and visual representations of experimental workflows to serve as a comprehensive resource.

Core Executive Summary

Propyl formate, a colorless liquid with a characteristic fruity odor, is an ester of formic acid and propanol. Its utility as a solvent and flavoring agent necessitates a thorough understanding of its solubility profile. This guide reveals that propyl formate is sparingly soluble in water but exhibits high miscibility with a variety of common organic solvents. Quantitative data, standardized experimental protocols for solubility determination, and factors influencing solubility are detailed herein.

Quantitative Solubility Data

The solubility of propyl formate in various solvents has been determined through multiple studies. The following tables summarize the available quantitative data for easy comparison.

Table 1: Solubility of Propyl Formate in Aqueous Solution

Solvent	Temperature (°C)	Solubility
Water	22	22 mg/mL[1]
Water	Not Specified	1 mL in 45 mL (approx. 22.2 mg/mL)[2]
Water	22	22 g/L[3]

Table 2: Miscibility of Propyl Formate with Organic Solvents

Solvent	Miscibility
Ethanol	Miscible[4][5][6]
Diethyl Ether	Miscible[4][5][6]
Acetone	Miscible[5]
Benzene	Miscible[5]
Chloroform	Miscible[5]
Most Organic Solvents	Miscible/Soluble[2][7]

Physicochemical Factors Influencing Solubility

Several factors can influence the solubility of propyl formate:

• Temperature: As with most organic compounds, the solubility of propyl formate in aqueous solutions is expected to increase with temperature[4].

• Hydrogen Bonding: The presence of a carbonyl group in the propyl formate molecule allows it to act as a hydrogen bond acceptor, which influences its interaction with protic solvents like water and alcohols[4].

• Polarity: Propyl formate is a moderately polar molecule. This explains its limited solubility in the highly polar solvent, water, and its high miscibility with less polar organic solvents, following the "like dissolves like" principle.

Experimental Protocols for Solubility Determination

While specific experimental protocols for propyl formate are not extensively published, standardized methods for determining the solubility of esters and other liquid organic compounds are well-established. The most common and reliable method is the Shake-Flask Method, as recommended by the Organisation for Economic Co-operation and Development (OECD) Guideline 105.

Protocol: Shake-Flask Method for Aqueous Solubility of Propyl Formate

This protocol is adapted from the OECD Guideline 105 and is suitable for determining the water solubility of liquid substances like propyl formate.

1. Principle: An excess amount of the test substance (propyl formate) is agitated in water at a constant temperature until equilibrium is reached. The concentration of propyl formate in the aqueous phase is then determined by a suitable analytical method.

2. Materials and Apparatus:

• Propyl formate (high purity)

• Deionized or distilled water

• Constant temperature water bath or shaker incubator

• Glass flasks or vials with airtight stoppers

• Centrifuge

• Analytical instrument for quantification (e.g., Gas Chromatography with Flame Ionization Detector, GC-FID)

• Volumetric flasks and pipettes

• Syringes and filters (if necessary for phase separation)

3. Procedure:

• Preliminary Test: A preliminary test is conducted to estimate the approximate solubility and the time required to reach equilibrium.

• Preparation of Test Solutions: A volume of water is added to several flasks. An excess amount of propyl formate is then added to each flask. The amount should be sufficient to form a separate phase or visible droplets after equilibration.

• Equilibration: The flasks are sealed and placed in a constant temperature bath, typically at 20 ± 0.5 °C, and agitated. Agitation should be vigorous enough to ensure good mixing but not so vigorous as to cause emulsification. The equilibration time is determined from the preliminary test, but 24 to 48 hours is common.

• Phase Separation: After equilibration, the flasks are allowed to stand in the constant temperature bath to allow for phase separation. If necessary, centrifugation at the same temperature can be used to separate the aqueous phase from the excess propyl formate.

• Sampling and Analysis: A sample of the aqueous phase is carefully withdrawn. The concentration of propyl formate in the sample is determined using a validated analytical method, such as GC-FID. A calibration curve should be prepared using standard solutions of propyl formate in a suitable solvent.

4. Data and Reporting: The solubility is reported as the average concentration from at least three replicate flasks, expressed in mg/L or g/100 mL, along with the test temperature and the analytical method used.

Protocol: Visual Miscibility Test for Organic Solvents

This is a simple qualitative method to determine the miscibility of propyl formate with various organic solvents.

1. Principle: Equal volumes of propyl formate and the test solvent are mixed, and the resulting mixture is observed for the formation of a single homogeneous phase or multiple layers.

2. Materials and Apparatus:

• Propyl formate

• Test solvents (e.g., ethanol, diethyl ether, acetone)

• Glass test tubes with stoppers

• Graduated pipettes or cylinders

3. Procedure:

• Add a defined volume (e.g., 2 mL) of propyl formate to a clean, dry test tube.

• Add an equal volume of the test solvent to the same test tube.

• Stopper the test tube and invert it several times to ensure thorough mixing.

• Allow the mixture to stand and observe.

4. Interpretation:

• Miscible: A single, clear, homogeneous phase is observed.

• Immiscible: Two distinct layers are formed.

• Partially Miscible: The solution appears cloudy or forms a single phase only after adding a certain proportion of one solvent to the other.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key experimental workflows.

Caption: Workflow for Aqueous Solubility Determination.

Caption: Workflow for Organic Solvent Miscibility Test.

References

• 1. acri.gov.tw [acri.gov.tw]
• 2. dissolutiontech.com [dissolutiontech.com]
• 3. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 4. filab.fr [filab.fr]
• 5. oecd.org [oecd.org]
• 6. oecd.org [oecd.org]
• 7. Shake-Flask Solubility Assay - Enamine [enamine.net]

propyl formate boiling point, melting point, and vapor pressure data

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core physical properties of propyl formate, a key solvent and flavoring agent. The following sections detail its boiling point, melting point, and vapor pressure, supported by experimental methodologies and data presented for clear, comparative analysis.

Core Physical Properties of Propyl Formate

Propyl formate (C4H8O2) is a colorless liquid characterized by a pleasant, fruity odor.[1] A comprehensive summary of its key physical properties is presented below.

Data Summary

The following table summarizes the experimentally determined values for the boiling point, melting point, and vapor pressure of propyl formate.

Physical Property	Value	Conditions
Boiling Point	80-82 °C	@ 760 mmHg[2][3]
81.3 °C
80-81 °C	(lit.)[4]
Melting Point	-92.9 °C	[2][5]
-93 °C	(lit.)[3][4][6][7]
Vapor Pressure	82.6 mmHg	[2][8]
6.65 kPa	@ 20 °C[5]
100 mmHg	@ 29.5 °C
50 mmHg	@ 20 °C
7 Torr	[6]

Experimental Protocols

While specific experimental protocols for propyl formate were not detailed in the immediate literature, the following methodologies are standard for determining the boiling point, melting point, and vapor pressure of esters and other volatile organic compounds.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a volatile liquid like propyl formate, several methods can be employed:

• Distillation Method: A simple or fractional distillation apparatus is set up with the sample in a distilling flask.[9] As the liquid is heated, the temperature of the vapor is monitored. The temperature at which the vapor temperature remains constant while the liquid is actively boiling and condensing is recorded as the boiling point.[10]

• Thiele Tube Method: This microscale method involves placing a small amount of the sample in a small tube with an inverted capillary tube. The assembly is attached to a thermometer and heated in a Thiele tube containing a high-boiling point oil.[10] As the sample is heated, a stream of bubbles will emerge from the capillary tube. The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[10]

Determination of Melting Point

The melting point of a substance is the temperature at which it transitions from a solid to a liquid. For a compound like propyl formate, which has a very low melting point, this determination requires a cryostat or a specialized low-temperature apparatus.

• Capillary Method: A small amount of the solidified sample is placed in a capillary tube.[11][12] The tube is then placed in a melting point apparatus that can be cooled to the expected melting point range. The temperature is slowly increased, and the range from which the first liquid appears to the point at which the entire solid has melted is recorded as the melting point range.[13] For accurate results, a slow heating rate of about 1-2 °C per minute is crucial.[13]

Determination of Vapor Pressure

Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its condensed phases at a given temperature.

• Ebullioscopic Method: This direct method involves measuring the boiling point of the liquid at various controlled pressures.[14] By plotting the boiling temperature against the applied pressure, the vapor pressure at different temperatures can be determined.

• Thermogravimetric Analysis (TGA): This indirect method involves heating the sample at a constant rate and measuring the mass loss as a function of temperature.[14] The rate of evaporation is related to the vapor pressure, which can then be calculated using appropriate models.[14]

• Knudsen Effusion Mass Spectrometry (KEMS): This technique is suitable for measuring low vapor pressures. It involves monitoring the rate of effusion of the vapor from a Knudsen cell (a small, heated container with a tiny orifice) into a mass spectrometer.[15]

Logical Workflow for Physical Property Determination

The following diagram illustrates the logical workflow for the experimental determination of the core physical properties of a volatile liquid like propyl formate.

Caption: Workflow for determining physical properties of a volatile liquid.

References

• 1. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 2. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Propyl Formate [drugfuture.com]
• 4. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 5. bdmaee.net [bdmaee.net]
• 6. n-propyl formate [stenutz.eu]
• 7. PROPYL FORMATE CAS#: 110-74-7 [m.chemicalbook.com]
• 8. Propyl formate - Hazardous Agents | Haz-Map [haz-map.com]
• 9. csub.edu [csub.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 13. chem.ucalgary.ca [chem.ucalgary.ca]
• 14. air.unimi.it [air.unimi.it]
• 15. research.manchester.ac.uk [research.manchester.ac.uk]

full spectroscopic data for propyl formate (1H NMR, 13C NMR, IR, Mass Spec)

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a complete spectroscopic dataset and detailed experimental protocols for the characterization of propyl formate (C₄H₈O₂). The data presented herein, including ¹H NMR, ¹³C NMR, Infrared (IR) spectroscopy, and Mass Spectrometry (MS), offers a comprehensive analytical profile of this common ester, which is crucial for its identification, purity assessment, and quality control in research and industrial applications.

Spectroscopic Data Summary

The following tables summarize the key quantitative data obtained from the spectroscopic analysis of propyl formate.

Table 1: ¹H Nuclear Magnetic Resonance (NMR) Data

Chemical Shift (δ) ppm	Multiplicity	Integration	Coupling Constant (J) Hz	Assignment
8.05	Singlet	1H	-	H-C(=O)-
4.05	Triplet	2H	6.7	-O-CH₂-
1.68	Sextet	2H	7.0	-CH₂-CH₂-CH₃
0.95	Triplet	3H	7.4	-CH₃

Table 2: ¹³C Nuclear Magnetic Resonance (NMR) Data

Chemical Shift (δ) ppm	Assignment
161.4	C=O
66.0	-O-CH₂-
22.3	-CH₂-CH₂-CH₃
10.5	-CH₃

Table 3: Infrared (IR) Spectroscopy Data

Wavenumber (cm⁻¹)	Intensity	Assignment
2969, 2938, 2879	Strong	C-H stretch (alkyl)
1725	Strong	C=O stretch (ester)
1180	Strong	C-O stretch

Table 4: Mass Spectrometry (MS) Data

Mass-to-Charge Ratio (m/z)	Relative Abundance (%)	Assignment
88	5	[M]⁺ (Molecular Ion)
60	100	[C₂H₅O₂]⁺
43	40	[C₃H₇]⁺
29	80	[CHO]⁺

Experimental Protocols

The following sections detail the methodologies employed for the acquisition of the spectroscopic data.

¹H and ¹³C NMR Spectroscopy

The ¹H and ¹³C NMR spectra were obtained from the Spectral Database for Organic Compounds (SDBS).[1][2][3][4][5]

• Instrumentation : JEOL EX-90 FT NMR Spectrometer.

• ¹H NMR Frequency : 90 MHz.

• ¹³C NMR Frequency : 22.5 MHz.

• Sample Preparation : The sample of propyl formate was dissolved in deuterated chloroform (CDCl₃).

• Reference Standard : Tetramethylsilane (TMS) was used as an internal standard for chemical shift referencing (δ = 0.00 ppm).

Infrared (IR) Spectroscopy

The IR spectrum was acquired using a Fourier Transform Infrared (FTIR) spectrometer.[3]

• Instrumentation : JASCO FT/IR-410 Spectrometer.[3]

• Sample Preparation : A thin liquid film of neat propyl formate was placed between two potassium bromide (KBr) plates.

• Method : The spectrum was recorded in transmission mode.

Mass Spectrometry

The mass spectrum was obtained using an electron ionization (EI) mass spectrometer.[6]

• Instrumentation : Hitachi M-80B Mass Spectrometer.[6]

• Ionization Method : Electron Ionization (EI).

• Ionization Energy : 70 eV.[6]

Visualization of Spectroscopic Analysis Workflow

The following diagram illustrates the relationship between the different spectroscopic techniques and the structural information they provide for propyl formate.

Caption: Workflow of spectroscopic techniques for propyl formate analysis.

References

• 1. Spectral Database for Organic Compounds | re3data.org [re3data.org]
• 2. Bioregistry - Spectral Database for Organic Compounds [bioregistry.io]
• 3. sdbs.db.aist.go.jp [sdbs.db.aist.go.jp]
• 4. Spectral Database for Organic Compounds - Wikipedia [en.wikipedia.org]
• 5. Spectral Database for Organic Compounds, SDBS - Databases - UW-Madison Libraries [search.library.wisc.edu]
• 6. PROPYL FORMATE(110-74-7) MS [m.chemicalbook.com]

understanding the stability and degradation pathways of propyl formate

An In-depth Technical Guide to the Stability and Degradation Pathways of Propyl Formate

For Researchers, Scientists, and Drug Development Professionals

Propyl formate, a carboxylic acid ester, is a colorless liquid with a characteristic fruity odor.[1][2] It is utilized as a flavoring agent in the food and beverage industry and as a solvent in various chemical processes.[1][2] Understanding its stability and degradation pathways is crucial for its application in drug development, where excipient stability can significantly impact the shelf-life and efficacy of a pharmaceutical formulation. This guide provides a comprehensive overview of the stability profile of propyl formate and elucidates its primary degradation pathways, supported by quantitative data, detailed experimental protocols, and mechanistic diagrams.

Stability Profile of Propyl Formate

Propyl formate is generally considered stable under normal storage conditions.[3][4] However, its stability is compromised in the presence of certain substances and environmental conditions. It is incompatible with strong oxidants, strong bases, and strong acids.[3][5][6] Reactions with acids lead to the liberation of heat along with the formation of propanol and formic acid, while interaction with caustic solutions also generates heat.[4][5][6] Furthermore, mixing with alkali metals and hydrides can generate flammable hydrogen gas.[4][5][6]

Propyl formate is a highly flammable liquid with a flash point of -3°C (27°F).[4][7][8] Its vapors are heavier than air and can form explosive mixtures with air.[6] Therefore, it should be stored in a cool, well-ventilated area away from sources of heat and ignition.[3]

Table 1: Physical and Chemical Properties of Propyl Formate

Property	Value	Reference
Molecular Formula	C4H8O2	[7][8]
Molecular Weight	88.11 g/mol	[7][8]
Boiling Point	81-82 °C	[8]
Melting Point	-92.9 °C	[7]
Density	0.901 g/mL at 20°C	[3][8]
Flash Point	-3 °C (27 °F)	[8]
Solubility in Water	22 mg/mL at 22 °C	[7][9]
Vapor Pressure	82.6 mmHg	[7]

Degradation Pathways of Propyl Formate

The primary degradation pathways for propyl formate include hydrolysis, transesterification, and thermal degradation.

Hydrolysis

Hydrolysis is a major degradation pathway for propyl formate, involving its reaction with water to yield propanol and formic acid.[2] This reaction can be catalyzed by acids, bases, or occur under neutral conditions.[10]

Reaction: HCOOCH₂CH₂CH₃ + H₂O ⇌ CH₃CH₂CH₂OH + HCOOH

The rate of hydrolysis is significantly influenced by pH and temperature.

• Acid-Catalyzed Hydrolysis: In the presence of a strong acid, the reaction rate increases. Kinetic studies in water-propanol binary solvent systems show that the rate of reaction decreases as the concentration of water decreases.[11][12][13] The iso-composition activation energy (Ec) tends to rise with an increasing proportion of the organic solvent (propanol).[11][14]

• Base-Catalyzed Hydrolysis: The hydrolysis rate is also accelerated under basic conditions.[4][5][6]

• Neutral Hydrolysis: While slower than acid or base-catalyzed hydrolysis, the neutral pathway is predominant in the pH range of 5 to 7.[10]

% Propanol (v/v)	Temperature (°C)	3 + log(k)	Iso-composition Activation Energy (Ec) (kJ/mol)	Reference
30%	20	1.750	94.81	[11]
30	2.290	[11]
40	2.810	[11]
50%	20	1.579	104.82	[11]
30	2.185	[11]
40	2.750	[11]
70%	20	1.405	112.00	[11]
30	2.050	[11]
40	2.660	[11]

This protocol is based on the methodology described in studies of propyl formate hydrolysis in water-propanol mixtures.[11][12][13][14]

• Solution Preparation: Prepare a stock solution of 0.5 M HCl in the desired water-propanol-2 solvent mixture (e.g., 30% to 70% v/v propanol-2).

• Thermostating: Place a 250 mL conical flask containing 50 mL of the acidic solvent mixture and a separate, sealed small bottle containing pure propyl formate into a thermostat bath set to the desired temperature (e.g., 20, 30, or 40°C) for 30 minutes to allow them to reach thermal equilibrium.

• Reaction Initiation: Swiftly add a known volume (e.g., 0.60 mL) of the pure propyl formate to the acidic solvent mixture in the conical flask. Start a stopwatch immediately.

• Titration: At regular time intervals, withdraw a 5 mL aliquot of the reaction mixture and quench the reaction by adding it to a flask containing ice-cold distilled water. Titrate the unreacted HCl and the formic acid produced with a standardized solution of NaOH using phenolphthalein as an indicator.

• Data Analysis: The specific rate constant (k) for the first-order reaction is calculated using the integrated rate law equation. The activation energy (Ec) can then be determined from the slope of an Arrhenius plot of log(k) versus the reciprocal of the absolute temperature (1/T).[14]

Transesterification

Transesterification is the process of exchanging the propyl group of propyl formate with the organic group of another alcohol.[15] This reaction is reversible and can be catalyzed by either an acid or a base.[15][16]

General Reaction: HCOOCH₂CH₂CH₃ + R'OH ⇌ HCOOR' + CH₃CH₂CH₂OH

The mechanism involves a nucleophilic attack of the alcohol on the carbonyl carbon of the ester, leading to a tetrahedral intermediate.[15] This intermediate can then either revert to the starting materials or proceed to form the new ester and propanol.[15] Using the reactant alcohol (R'OH) as the solvent can drive the equilibrium towards the product side.[16] Enzymatic synthesis of formate esters, including propyl formate, using lipases has also been demonstrated.[15][17]

Thermal Degradation

At elevated temperatures, propyl formate can undergo thermal decomposition. Esters containing primary alkyl groups, such as propyl formate, are generally more stable towards heat compared to those with secondary or tertiary alkyl groups.[18] The primary decomposition pathway for simple formate esters involves the formation of an alkene and formic acid.[18] For propyl formate, this would yield propene and formic acid. The formic acid produced can subsequently decompose into carbon dioxide, carbon monoxide, hydrogen, and water.[18]

Primary Decomposition Reaction: HCOOCH₂CH₂CH₃ → CH₃CH=CH₂ + HCOOH

Ester	Temperature Range (°C)	Primary Products	Activation Energy (cal/mol)	Reference
n-Propyl Formate	360 - 425	Propene, CO₂, H₂	Not specified	[18]
Ethyl Formate	375 - 425	Ethene, Formic Acid	40,001	[18]
Methyl Formate	400 - 500	Methyl Alcohol, CO	48,700	[18]

Atmospheric Degradation

When released into the atmosphere, propyl formate is primarily degraded through reaction with hydroxyl radicals.[19] This pathway is particularly relevant for environmental fate assessments but is less critical for stability considerations in pharmaceutical formulations unless there is significant exposure to the atmosphere under conditions that generate these radicals.

Summary and Conclusion

The stability of propyl formate is contingent upon its storage conditions and the absence of incompatible substances. It is susceptible to degradation via hydrolysis, transesterification, and thermal decomposition. Hydrolysis is a significant pathway, heavily influenced by pH, with accelerated rates under both acidic and basic conditions. Transesterification allows for the interchange of the ester's alcohol moiety, a reaction that can be catalyzed by acids, bases, or enzymes. At high temperatures, propyl formate decomposes primarily into propene and formic acid. A thorough understanding of these degradation pathways and their kinetics is essential for drug development professionals to ensure the stability and quality of formulations containing propyl formate. Proper control of pH, temperature, and exclusion of catalysts are key to minimizing its degradation.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 3. bdmaee.net [bdmaee.net]
• 4. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 5. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 6. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 7. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Propyl Formate [drugfuture.com]
• 9. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]
• 10. academic.oup.com [academic.oup.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. chemicaljournals.com [chemicaljournals.com]
• 14. Mechanism and solvent kinetics of acid catalysed Hydrolysis of Propyl Methanoate in Binary-Solvent system of water and Propanol-2 - ProQuest [proquest.com]
• 15. Transesterification - Wikipedia [en.wikipedia.org]
• 16. masterorganicchemistry.com [masterorganicchemistry.com]
• 17. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. Isopropyl formate - Wikipedia [en.wikipedia.org]

Protocols & Analytical Methods

Propyl Formate: Application Notes and Protocols for Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl formate, the ester of formic acid and propanol, is a colorless liquid with a characteristic fruity odor.[1] While traditionally recognized for its role as a flavoring agent in the food and fragrance industries, its utility as a reagent and a specialized solvent in organic synthesis is an area of growing interest.[2][3] Its physical and chemical properties, such as a moderate boiling point and miscibility with many organic solvents, make it a viable alternative to more conventional solvents in specific applications.[1]

This document provides detailed application notes and experimental protocols for the use of propyl formate in organic synthesis, focusing on its role as an electrophile in Grignard reactions, a solvent for chemoselective reductions, and a formylating agent for amines.

Physical and Chemical Properties

A summary of the key physical and chemical properties of propyl formate is presented in Table 1. This data is essential for safe handling, reaction design, and purification processes.

Property	Value	References
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[1]
Boiling Point	80.00 to 82.00 °C @ 760.00 mm Hg	[1]
Melting Point	-92.9 °C	[1]
Flash Point	27 °F (-3 °C)	[1]
Density	0.895-0.905 g/mL	[1]
Solubility in Water	22 mg/mL at 22 °C (Slightly soluble)	[1]
Miscibility	Miscible with alcohol, ether, and most organic solvents.	[1]
Refractive Index	1.369-1.384	[1]

Application Notes

Propyl formate's utility in organic synthesis extends beyond that of a simple inert solvent. Its ester functionality allows it to participate directly in several key transformations.

Electrophile in Grignard Reactions for the Synthesis of Secondary Alcohols

Propyl formate serves as a valuable C1 electrophile in reactions with Grignard reagents. This reaction provides a reliable method for the synthesis of secondary alcohols where both alkyl groups attached to the carbinol carbon are identical. The reaction proceeds via a two-step mechanism: the initial addition of the Grignard reagent to the carbonyl group of propyl formate forms an unstable hemiacetal intermediate. This intermediate rapidly eliminates a propoxide ion to yield an aldehyde, which then reacts with a second equivalent of the Grignard reagent to form the secondary alcohol upon acidic workup.[4]

Advantages:

• Provides a straightforward route to symmetrical secondary alcohols.[5]

• The starting materials, Grignard reagents and propyl formate, are readily accessible.

Limitations:

• Requires two equivalents of the Grignard reagent, which can be a drawback if the Grignard reagent is valuable.[6]

• Not suitable for the synthesis of unsymmetrical secondary alcohols.

Solvent for Chemoselective Reduction of Aldehydes and Ketones

Due to the relatively low reactivity of esters towards sodium borohydride (NaBH₄) in the absence of a catalyst, propyl formate can be employed as a solvent for the chemoselective reduction of more reactive carbonyl compounds, such as aldehydes and ketones.[7][8] This application is particularly useful when a substrate contains both an ester and an aldehyde or ketone functionality, and selective reduction of the latter is desired.

Advantages:

• Allows for the selective reduction of aldehydes and ketones in the presence of an ester group.[9]

• Propyl formate has a convenient boiling point for reactions at or near room temperature and is relatively easy to remove under vacuum.

Limitations:

• Not suitable for reductions using powerful reducing agents like lithium aluminum hydride (LiAlH₄), as the propyl formate itself would be reduced.[7]

• The reaction may still require careful temperature control to minimize any potential slow reduction of the propyl formate.

Formylating Agent for Amines

Propyl formate can act as a formylating agent for primary and secondary amines to produce the corresponding formamides.[10][11] Formamides are important synthetic intermediates and are often used as protecting groups for amines in peptide synthesis.[12] The reaction can be performed under neutral, acidic, or basic conditions, and in some cases, can be catalyzed by enzymes.[13]

Advantages:

• Provides a direct method for the N-formylation of a wide range of amines.

• The reaction conditions can often be mild, and in some cases, biocatalytic methods can be employed for increased sustainability.[13]

Limitations:

• Reaction times can be long, and in some cases, heating may be required.[11]

• For less reactive amines, a catalyst may be necessary to achieve good yields.[12]

Experimental Protocols

The following protocols are representative examples of how propyl formate can be used in the synthetic applications described above. Note: These protocols are based on established methodologies for formate esters. Researchers should always perform a small-scale trial to optimize conditions for their specific substrates.

Protocol 1: Synthesis of a Secondary Alcohol via Grignard Reaction with Propyl Formate

Reaction: Synthesis of Heptan-4-ol from n-Propylmagnesium Bromide and Propyl Formate.

Materials:

• Magnesium turnings

• 1-Bromopropane

• Anhydrous diethyl ether or THF

• Propyl formate

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

Procedure:

• Preparation of the Grignard Reagent:

  • In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium turnings (2.2 eq.).

  • Add a small crystal of iodine to activate the magnesium.

  • In the dropping funnel, place a solution of 1-bromopropane (2.0 eq.) in anhydrous diethyl ether.

  • Add a small portion of the 1-bromopropane solution to the magnesium. The reaction should initiate, as evidenced by a color change and gentle refluxing. If the reaction does not start, gentle warming may be applied.

  • Once the reaction has initiated, add the remaining 1-bromopropane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Propyl Formate:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Dissolve propyl formate (1.0 eq.) in anhydrous diethyl ether and add it to the dropping funnel.

  • Add the propyl formate solution dropwise to the stirred Grignard reagent at a rate that keeps the reaction temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for at least one hour.

• Work-up and Purification:

  • Cool the reaction mixture to 0 °C and slowly quench by the dropwise addition of saturated aqueous ammonium chloride solution.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by fractional distillation or column chromatography to yield heptan-4-ol.[1]

Expected Yield: While specific data for propyl formate is limited, reactions of Grignard reagents with other formate esters typically provide moderate to good yields of the corresponding secondary alcohol.

Protocol 2: Chemoselective Reduction of an Aldehyde in the Presence of an Ester using Propyl Formate as Solvent

Reaction: Selective reduction of 4-oxohexanal to 4-oxohexan-1-ol.

Materials:

• 4-oxohexanal

• Propyl formate (as solvent)

• Sodium borohydride (NaBH₄)

• Methanol

• 1 M Hydrochloric acid

• Ethyl acetate

• Anhydrous sodium sulfate

Procedure:

• Reaction Setup:

  • In a round-bottom flask, dissolve the 4-oxohexanal (1.0 eq.) in propyl formate (10 volumes).

  • Cool the solution to 0 °C in an ice bath.

• Reduction:

  • Add sodium borohydride (1.1 eq.) portion-wise to the stirred solution, maintaining the temperature below 5 °C.

  • After the addition is complete, stir the reaction mixture at 0 °C for 1-2 hours. Monitor the reaction progress by TLC or GC to ensure complete consumption of the starting aldehyde.

• Work-up and Purification:

  • Carefully quench the reaction by the slow addition of 1 M hydrochloric acid at 0 °C until the pH is acidic.

  • Allow the mixture to warm to room temperature and separate the layers.

  • Extract the aqueous layer with ethyl acetate (3 x 20 mL).

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the solution under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Expected Outcome: The aldehyde functionality should be selectively reduced to the primary alcohol, leaving the ketone group intact. The use of propyl formate as the solvent prevents the reduction of an ester functionality if one were present in the molecule.

Protocol 3: N-Formylation of a Secondary Amine using Propyl Formate

Reaction: Synthesis of N-formylmorpholine from morpholine and propyl formate.

Materials:

• Morpholine

• Propyl formate

• (Optional) Acid or base catalyst (e.g., p-toluenesulfonic acid or sodium methoxide)

Procedure:

• Reaction Setup:

  • In a round-bottom flask equipped with a reflux condenser, combine morpholine (1.0 eq.) and an excess of propyl formate (3-5 eq.). Propyl formate can serve as both the reagent and the solvent.

  • (Optional) Add a catalytic amount of an acid or base catalyst (e.g., 0.05 eq.).

• Reaction:

  • Heat the reaction mixture to reflux and maintain for 12-24 hours. Monitor the progress of the reaction by TLC or GC.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the excess propyl formate and the propanol byproduct by distillation or under reduced pressure.

  • If a catalyst was used, perform an appropriate aqueous workup to remove it (e.g., wash with saturated sodium bicarbonate solution for an acid catalyst, or water for a base catalyst).

  • The crude N-formylmorpholine can be purified by distillation under reduced pressure or by column chromatography.

Expected Yield: Yields for the N-formylation of amines with formate esters can vary widely depending on the reactivity of the amine and the reaction conditions, but moderate to good yields are generally achievable.[11]

Visualizations

The following diagrams illustrate the key concepts and workflows described in this document.

Caption: Synthesis of a secondary alcohol using a Grignard reagent and propyl formate.

Caption: Solvent selection for the chemoselective reduction of carbonyls.

Caption: General scheme for the N-formylation of amines using propyl formate.

Safety Information

Propyl formate is a flammable liquid and should be handled with appropriate safety precautions.[1] It is an irritant to the eyes and respiratory system. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Ensure that there are no ignition sources nearby when handling this solvent. For detailed safety information, consult the Safety Data Sheet (SDS).

References

• 1. brainly.in [brainly.in]
• 2. researchgate.net [researchgate.net]
• 3. quora.com [quora.com]
• 4. A formate ester, such as ethyl formate, reacts with an excess of ... | Study Prep in Pearson+ [pearson.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. Sodium Borohydride [commonorganicchemistry.com]
• 8. Chemoselective reductions with sodium borohydride | Semantic Scholar [semanticscholar.org]
• 9. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Efficient N -formylation of primary aromatic amines using novel solid acid magnetic nanocatalyst - RSC Advances (RSC Publishing) DOI:10.1039/D0RA07476D [pubs.rsc.org]
• 12. First report on bio-catalytic N-formylation of amines using ethyl formate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for Free Radical Synthesis using Propyl Formate and the TiCl₃/H₂O₂ System

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol and application notes for the generation of free radicals from propyl formate utilizing a titanium(III) chloride (TiCl₃) and hydrogen peroxide (H₂O₂) system. While specific literature for this exact transformation is not abundant, the following protocol is based on well-established principles of radical generation from organic molecules using Ti(III)-mediated systems.[1]

Introduction

The titanium(III) chloride/hydrogen peroxide (TiCl₃/H₂O₂) system is a versatile method for generating hydroxyl radicals (•OH) in situ. These highly reactive radicals can then abstract hydrogen atoms from organic substrates to create carbon-centered radicals. In the case of propyl formate, the anticipated reaction involves the abstraction of the formyl hydrogen atom to produce a propyl formyl radical. This radical species can subsequently be used in various synthetic applications, including carbon-carbon bond formation.

The general mechanism involves the reduction of hydrogen peroxide by titanium(III) to generate a hydroxyl radical and titanium(IV). The hydroxyl radical then abstracts a hydrogen atom from propyl formate.

Experimental Protocols

Materials and Reagents:

• Titanium(III) chloride (TiCl₃), 15-20% aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Propyl formate, anhydrous

• Anhydrous, deoxygenated solvent (e.g., acetonitrile or diethyl ether)

• Inert gas (e.g., Argon or Nitrogen)

• Standard glassware for organic synthesis (Schlenk line, syringes, etc.)

Protocol for Radical Generation:

• Reaction Setup: Assemble a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, and a connection to an inert gas line (e.g., a Schlenk line).

• Reagent Preparation: In the reaction flask, dissolve propyl formate (1.0 eq) in the chosen anhydrous, deoxygenated solvent under an inert atmosphere. Cool the solution to 0 °C in an ice bath.

• Initiation of Radical Formation:

  • To the stirred solution of propyl formate, add the aqueous solution of TiCl₃ (1.5 eq) dropwise via syringe.

  • Separately, prepare a dilute solution of H₂O₂ (1.2 eq) in the same solvent.

  • Add the H₂O₂ solution dropwise to the reaction mixture. A characteristic color change (often to a reddish or orange hue) may be observed, indicating the formation of a complex between Ti(IV) and peroxide.[2]

• Reaction Monitoring: The reaction progress can be monitored by techniques such as Electron Paramagnetic Resonance (EPR) spectroscopy using a spin-trapping agent (e.g., DMPO) to detect the transient radical species.[3] Alternatively, the consumption of the starting material can be monitored by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Quenching and Work-up: Once the desired level of radical generation is achieved (or the starting material is consumed), the reaction can be quenched by exposure to air, which will oxidize the remaining Ti(III). The work-up procedure will depend on the subsequent application of the generated radical. A typical aqueous work-up would involve partitioning the reaction mixture between an organic solvent and water, followed by separation and drying of the organic layer.

Note: This is a generalized protocol. The optimal concentrations, reaction times, and temperatures should be determined empirically for any specific application.

Data Presentation

As no specific quantitative data for this reaction is available in the literature, the following table presents a template with hypothetical data for illustrative purposes.

Parameter	Value
Concentration of Propyl Formate	0.1 M
Molar Ratio (Propyl Formate:TiCl₃:H₂O₂)	1 : 1.5 : 1.2
Reaction Temperature	0 °C
Reaction Time	1 hour
Estimated Yield of Radical Adduct*	65%

*Hypothetical yield assuming a subsequent trapping reaction.

Visualization of Reaction and Workflow

Reaction Mechanism:

Caption: Proposed mechanism for the generation of the propyl formyl radical.

Experimental Workflow:

Caption: General experimental workflow for radical synthesis.

Applications and Further Considerations

The propyl formyl radical generated via this protocol can be a valuable intermediate in organic synthesis. Potential applications include:

• Addition Reactions: The carbon-centered radical can add to electron-deficient alkenes or alkynes in a Giese-type reaction.

• Reductive Couplings: In the presence of a suitable reducing agent, the radical could undergo coupling reactions.

• Fragmentation Reactions: Depending on the reaction conditions, the formyl radical could potentially undergo decarbonylation to form a propyl radical.

Safety Precautions:

• Titanium(III) chloride is corrosive and pyrophoric in its solid form; handle the aqueous solution with care in an inert atmosphere.

• Hydrogen peroxide (30%) is a strong oxidizer and can cause severe burns. Use appropriate personal protective equipment (gloves, safety glasses).

• The reaction should be carried out in a well-ventilated fume hood.

Disclaimer: This protocol is intended for use by trained chemists. The user is responsible for conducting a thorough risk assessment before commencing any experimental work.

References

• 1. New Advances in Titanium-Mediated Free Radical Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sciencemadness Discussion Board - TiCL3 made at home? - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Radical Intermediates in Photoinduced Reactions on TiO2 (An EPR Spin Trapping Study) [mdpi.com]

application of propyl formate as a flavoring agent in food science

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Propyl formate (FEMA number 2943) is a flavoring substance valued in the food industry for its characteristic sweet, fruity, and ethereal aroma, often described as reminiscent of rum or plum.[1] As a volatile ester, it contributes to the overall flavor profile of a variety of food and beverage products. Propyl formate is listed as Generally Recognized as Safe (GRAS) by the Flavor and Extract Manufacturers Association (FEMA) and is approved for use as a flavoring agent by regulatory bodies such as the U.S. Food and Drug Administration (FDA).[2][3] This document provides detailed application notes, quantitative data on its use, and experimental protocols for its analysis and sensory evaluation in food matrices.

Chemical and Physical Properties

A comprehensive understanding of the physicochemical properties of propyl formate is essential for its effective application in food formulations.

Property	Value	Reference
Chemical Name	Propyl formate	[1]
Synonyms	n-Propyl formate, Propyl methanoate	[1]
CAS Number	110-74-7	[1][4]
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[3][4]
Appearance	Colorless liquid	[1]
Odor	Pleasant, fruity, rum-like	[1][4]
Boiling Point	81-82 °C	[4]
Melting Point	-93 °C	[4]
Flash Point	-3 °C (27 °F)	[4]
Density	0.901 g/mL at 20 °C	[4]
Solubility	Soluble in 45 parts water; miscible with alcohol and ether	[4]

Applications in Food Products

Propyl formate is utilized to impart or enhance fruity and sweet notes in a wide range of food and beverage categories. Its volatility makes it particularly suitable for applications where aroma is a key driver of consumer acceptance.

Quantitative Usage Levels

The following table summarizes the average maximum use levels for propyl formate in various food categories as determined by FEMA. It is important to note that these levels are for guidance, and optimal concentrations should be determined through sensory testing for specific product formulations.

Food Category	Average Maximum Use Level (ppm)
Baked Goods	85.0
Non-alcoholic Beverages	20.0
Frozen Dairy	57.0
Fruit Ices	57.0
Hard Candy	110.0
Soft Candy	45.0
Gelatins and Puddings	30.0
Chewing Gum	270.0

Data sourced from The Good Scents Company, referencing FEMA GRAS publication number 3.[5]

Experimental Protocols

Protocol 1: Quantitative Analysis of Propyl Formate in a Beverage Matrix using Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This protocol provides a method for the quantification of propyl formate in a clear beverage, such as a fruit juice or soda.

1. Principle

Headspace gas chromatography-mass spectrometry is a highly sensitive technique for the analysis of volatile organic compounds in liquid and solid samples. The beverage sample is equilibrated at a controlled temperature, allowing the volatile propyl formate to partition into the headspace of the vial. A sample of the headspace gas is then injected into the gas chromatograph for separation and subsequent detection and quantification by the mass spectrometer.

2. Materials and Reagents

• Propyl formate (analytical standard, ≥99% purity)

• Internal Standard (e.g., Ethyl Butyrate, analytical standard, ≥99% purity)

• Sodium chloride (NaCl), analytical grade

• Deionized water

• 20 mL headspace vials with PTFE/silicone septa and crimp caps

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS) with a headspace autosampler

3. Preparation of Standards and Samples

• Stock Standard Solution (1000 µg/mL): Accurately weigh 100 mg of propyl formate into a 100 mL volumetric flask and dilute to volume with a suitable solvent (e.g., methanol).

• Internal Standard Stock Solution (1000 µg/mL): Accurately weigh 100 mg of ethyl butyrate into a 100 mL volumetric flask and dilute to volume with the same solvent.

• Calibration Standards: Prepare a series of calibration standards by spiking appropriate volumes of the propyl formate stock solution into deionized water in 20 mL headspace vials. A typical concentration range would be 0.1 to 50 µg/mL. Add a fixed amount of the internal standard to each calibration standard.

• Sample Preparation: Pipette 5 mL of the beverage sample into a 20 mL headspace vial. Add 1 g of NaCl to increase the ionic strength and promote the partitioning of propyl formate into the headspace. Add the same fixed amount of the internal standard as used in the calibration standards.

4. HS-GC-MS Parameters

• Headspace Autosampler:

  • Vial Equilibration Temperature: 60°C

  • Vial Equilibration Time: 15 min

  • Loop Temperature: 70°C

  • Transfer Line Temperature: 80°C

  • Injection Volume: 1 mL

• Gas Chromatograph:

  • Injection Port Temperature: 200°C

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

  • Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 2 min

    • Ramp: 10°C/min to 150°C

    • Ramp: 20°C/min to 250°C, hold for 2 min

• Mass Spectrometer:

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Ionization Mode: Electron Ionization (EI) at 70 eV

  • Acquisition Mode: Selected Ion Monitoring (SIM)

    • Propyl Formate ions: m/z 45, 60, 88

    • Ethyl Butyrate (IS) ions: m/z 43, 71, 88, 116

5. Data Analysis

Construct a calibration curve by plotting the ratio of the peak area of propyl formate to the peak area of the internal standard against the concentration of propyl formate in the calibration standards. Determine the concentration of propyl formate in the beverage samples by using the regression equation from the calibration curve.

Workflow for HS-GC-MS Analysis of Propyl Formate

HS-GC-MS Analysis Workflow

Protocol 2: Sensory Evaluation of Propyl Formate in a Model Beverage using the Triangle Test

This protocol is designed to determine if a sensory difference exists between a control beverage and a beverage containing a specific concentration of propyl formate.

1. Principle

The triangle test is a discriminative sensory method used to determine if an overall difference is perceptible between two samples.[6][7] Panelists are presented with three samples, two of which are identical and one is different, and are asked to identify the odd sample.[6][7]

2. Materials

• Model beverage (e.g., sweetened carbonated water, clear fruit juice)

• Propyl formate

• Identical tasting cups, coded with random three-digit numbers

• Palate cleansers (e.g., unsalted crackers, room temperature water)

• Sensory evaluation booths or a quiet, odor-free environment

• Ballot sheets for recording responses

3. Panelist Selection and Training

• Select 20-30 panelists who are regular consumers of the beverage type being tested.

• Brief panelists on the procedure of the triangle test without revealing the nature of the difference being tested.

4. Sample Preparation

• Prepare a batch of the control beverage (Sample A).

• Prepare a second batch of the beverage with the desired concentration of propyl formate (Sample B). The concentration should be based on typical usage levels (e.g., 10 ppm).

• For each panelist, prepare a set of three samples. Two samples will be from one batch (e.g., A, A) and one from the other (e.g., B).

• The order of presentation of the three samples should be randomized and balanced across all panelists to account for order effects. The six possible combinations are: AAB, ABA, BAA, BBA, BAB, ABB.[6][7]

5. Sensory Evaluation Procedure

• Each panelist is presented with their set of three coded samples.

• Instruct panelists to taste the samples from left to right.

• Panelists should cleanse their palate with water and/or an unsalted cracker between samples.

• After tasting all three samples, panelists are asked to identify the sample they believe is different from the other two and circle the corresponding code on their ballot.

• Even if a panelist cannot detect a difference, they must make a choice.

6. Data Analysis

• Tally the number of correct and incorrect responses.

• The minimum number of correct judgments required to establish a statistically significant difference depends on the number of panelists. This can be determined using a statistical table for the triangle test (based on the binomial distribution or chi-square test). For example, with 30 panelists, at a 5% significance level (p < 0.05), at least 15 correct judgments are typically required to conclude that a perceptible difference exists.

Logical Flow of a Triangle Test

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. femaflavor.org [femaflavor.org]
• 3. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Propyl Formate [drugfuture.com]
• 5. propyl formate, 110-74-7 [thegoodscentscompany.com]
• 6. govinfo.gov [govinfo.gov]
• 7. perfumerflavorist.com [perfumerflavorist.com]

Application Notes and Protocols for Propyl Formate in Fragrance Formulations

Introduction

Propyl formate (n-propyl methanoate) is a carboxylic ester known for its characteristic pleasant, fruity, and ethereal odor, often reminiscent of pears.[1][2] As a highly volatile organic compound, it is utilized in the fragrance and flavor industries primarily as a top note ingredient to impart a burst of fruity freshness.[1][3] Its chemical structure consists of a propyl group attached to a formate group, and it is formed from the reaction of propyl alcohol and formic acid.[2][3] These application notes provide researchers and formulators with the essential properties, formulation guidelines, and analytical protocols for the effective use of propyl formate in perfumes and fragrances.

Physicochemical and Olfactory Properties

Propyl formate's utility in perfumery is largely dictated by its physical and chemical properties, which influence its volatility, solubility, and scent profile. It is a clear, colorless liquid that is highly flammable.[4][5] While only slightly soluble in water, it demonstrates good solubility in common organic solvents like ethanol and diethyl ether, which are standard vehicles in fragrance formulation.[3]

Table 1: Physicochemical and Olfactory Data for Propyl Formate

Property	Value	Source(s)
Molecular Formula	C₄H₈O₂	[4]
Molecular Weight	88.11 g/mol	[4]
Appearance	Clear colorless liquid	[1][4]
Odor Profile	Fruity, ethereal, sweet, rum-like, pear-like	[1][2][6]
Odor Threshold	0.96 ppm	[1][7]
Boiling Point	80-82 °C @ 760 mmHg	[4]
Flash Point	-3 °C (27 °F)	[4][6]
Vapor Pressure	82.6 mmHg	[4]
Vapor Density	3.03 (vs. air)
Density	0.904 g/mL at 25 °C
Solubility	Sparingly soluble in water; miscible with alcohol and ether.[3]
Refractive Index	1.375 - 1.378 @ 20 °C	[6]
FEMA Number	2943	[4]

Application Notes for Formulation

2.1. Olfactory Role and Usage

• Top Note Enhancer: Due to its high volatility (evidenced by its low boiling point and high vapor pressure), propyl formate is an excellent top note material.[8][9] It provides an initial "lift" or burst of scent that is perceived immediately upon application of the fragrance.

• Fruity and Ethereal Modifier: It is used to introduce a fresh, light, and fruity character, particularly in floral, fruity, and citrus fragrance families.[1] Its ethereal quality can add a diffusive and sparkling effect to a composition.

• Recommended Concentration: The International Fragrance Association (IFRA) standards provide guidance on usage levels. Usage levels up to 2.0% in the final fragrance concentrate are recommended.[6]

2.2. Formulation Considerations

• Solvent System: Propyl formate is readily soluble in ethanol, the most common solvent in perfumery, making it easy to incorporate into standard fragrance bases.

• Stability: As an ester, propyl formate can be susceptible to hydrolysis (breaking down into propanol and formic acid), especially in the presence of water and a strong acid or base catalyst.[2][10] However, in typical neutral pH, alcohol-based perfume systems, it is considered stable.[10] It is crucial to avoid highly acidic or alkaline conditions in the final formulation to maintain its integrity.[8]

• Fixation: The fleeting nature of highly volatile top notes like propyl formate can be a challenge.[8] To prolong its perception, formulators should use appropriate fixatives or less volatile mid- and base-note ingredients that can anchor and extend the top note's presence.[8]

2.3. Safety and Regulatory Status

• Propyl formate is classified as FEMA GRAS (Generally Recognized as Safe) for its use as a flavoring agent.[4][6]

• It is a highly flammable liquid and vapor, requiring careful handling and storage away from ignition sources.[1]

• Safety data indicates it can be an irritant to the eyes and respiratory system, and vapors may cause drowsiness or dizziness.[1][6] Standard personal protective equipment should be used during handling.

Experimental Protocols

Protocol 1: Incorporation of Propyl Formate into a Fragrance Accord

This protocol describes a basic workflow for blending propyl formate into a simple fragrance accord to evaluate its olfactory contribution.

Methodology:

• Prepare Materials: Obtain high-purity propyl formate, perfumer's alcohol (ethanol), a reference fragrance base (e.g., a simple floral or citrus accord), glass beakers, pipettes, and a precise digital scale.

• Create Dilutions: Prepare a 10% dilution of propyl formate in perfumer's alcohol to allow for more precise dosing.

• Establish Control: Weigh 10g of the reference fragrance base into a clean glass vial. This will serve as the control sample.

• Trial Formulations:

  • Prepare a trial formulation by adding a specific percentage of the propyl formate dilution to the fragrance base. For a target of 0.5% propyl formate in the final accord, add 0.5g of the 10% dilution to 9.5g of the reference base.

  • Create additional trials at different concentrations (e.g., 1.0%, 1.5%, 2.0%) to assess the dose-dependent effect on the scent profile.

• Blending and Maceration: Securely cap the vials, gently swirl to mix, and label them clearly. Allow the mixtures to macerate for at least 48 hours in a cool, dark place to allow the scents to meld.

• Olfactory Evaluation: Dip fragrance blotters into the control and each trial sample. Evaluate the initial "top note" impression immediately and then at intervals (e.g., 5 min, 30 min, 1 hour) to assess the evolution and impact of the propyl formate.

References

• 1. Page loading... [guidechem.com]
• 2. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. propyl formate, 110-74-7 [thegoodscentscompany.com]
• 7. env.go.jp [env.go.jp]
• 8. scentjourner.com [scentjourner.com]
• 9. staging.uniformcollection.com [staging.uniformcollection.com]
• 10. Reddit - The heart of the internet [reddit.com]

Propyl Formate as a Mobile Phase Component in Liquid Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the continuous effort to enhance chromatographic separations and embrace greener analytical practices, exploring alternative solvents for mobile phases is a critical area of research. Propyl formate, a carboxylic acid ester, presents itself as a potential, albeit less conventional, component for liquid chromatography. Its physicochemical properties suggest applicability in both normal-phase and, to a limited extent, reversed-phase chromatography. This document provides a comprehensive overview of propyl formate's characteristics, potential applications, and template protocols for its evaluation in HPLC and UHPLC method development. While not a mainstream solvent, its unique properties may offer novel selectivity for specific applications.

Physicochemical Properties of Propyl Formate and Common HPLC Solvents

A thorough understanding of a solvent's physical and chemical properties is paramount when considering it for use as a mobile phase component. The following table summarizes key properties of propyl formate in comparison to commonly used solvents in liquid chromatography.

Property	Propyl Formate	Acetonitrile	Methanol	Ethyl Acetate	n-Hexane	Water
Formula	C₄H₈O₂	C₂H₃N	CH₄O	C₄H₈O₂	C₆H₁₄	H₂O
Molecular Weight ( g/mol )	88.11	41.05	32.04	88.11	86.18	18.02
Boiling Point (°C)	80-81[1]	81.6	64.7	77.1	69	100
Density (g/mL at 25°C)	0.904[1]	0.786	0.792	0.902	0.659	0.997
Viscosity (cP at 20°C)	~0.58	0.37	0.55	0.44	0.31	1.00
UV Cutoff (nm)	Not widely reported, estimated >240	190	205	256[2]	195	190
Refractive Index (n20/D)	1.375[1]	1.344	1.329	1.372	1.375	1.333
Elution Strength (ε° on silica)	~0.4 (estimated)	0.65	0.95	0.58	0.01	Very high
Water Solubility	22 g/L (Slightly soluble)[3]	Miscible	Miscible	83 g/L (Slightly soluble)	Immiscible	-
"Green" Solvent Classification	Favorable	Undesirable	Borderline	Favorable	Undesirable	Favorable

Potential Applications and Considerations

Normal-Phase Chromatography (NPC)

Propyl formate's moderate polarity and miscibility with non-polar solvents like hexane make it a viable candidate as a modifier in normal-phase separations.

• Potential Advantages:

  • May offer different selectivity compared to more common modifiers like ethyl acetate or isopropanol.

  • Can be considered a "greener" alternative to chlorinated solvents.

• Considerations:

  • Its elution strength is likely similar to or slightly less than ethyl acetate.

  • The sample's solubility in the mobile phase is critical; dissolving the sample in a solvent stronger than the mobile phase can lead to poor peak shape.

Reversed-Phase Chromatography (RPC)

The utility of propyl formate in reversed-phase chromatography is limited by its slight solubility in water.[3]

• Potential Applications:

  • In mobile phases with a very high organic content (>95%), it could be used for the separation of highly non-polar analytes.

  • Could be explored in preparative chromatography where water content is low and recovery of the analyte is a primary concern.

• Limitations:

  • Not suitable for typical reversed-phase gradients that start with a high aqueous content due to immiscibility.

  • The formation of a two-phase system can cause pump and system instability.

UV Detection

While not extensively documented, the UV cutoff of propyl formate is likely to be a significant limitation. Esters like ethyl acetate have a high UV cutoff (256 nm), which restricts their use for detecting compounds at lower wavelengths.[2] It is reasonable to assume propyl formate will have a similarly high cutoff, making it unsuitable for the analysis of compounds that do not have a chromophore absorbing at higher wavelengths.

Mass Spectrometry (MS) Detection

Propyl formate is a volatile solvent, which is a desirable characteristic for compatibility with mass spectrometry.[4] Mobile phases containing formate, such as ammonium formate, are known to be MS-friendly, often providing good ionization efficiency.[5]

Experimental Protocols (Templates for Method Development)

The following protocols are intended as starting points for the evaluation of propyl formate in method development.

Protocol 1: Evaluation of Propyl Formate in Normal-Phase HPLC

Objective: To assess the utility of propyl formate as a mobile phase modifier for the separation of a mixture of non-polar to moderately polar analytes on a silica column.

Materials:

• HPLC or UHPLC system with a quaternary or binary pump

• UV or Evaporative Light Scattering Detector (ELSD)

• Silica-based normal-phase column (e.g., 150 x 4.6 mm, 5 µm)

• HPLC-grade n-Hexane

• HPLC-grade Propyl Formate

• Test mixture of analytes (e.g., a mix of aromatic hydrocarbons, esters, or other moderately polar compounds) dissolved in n-Hexane.

Methodology:

• Column Equilibration: Equilibrate the column with 100% n-Hexane at a flow rate of 1.0 mL/min for at least 15 minutes or until a stable baseline is achieved.

• Initial Scouting Run (Isocratic):

  • Mobile Phase: 95:5 (v/v) n-Hexane : Propyl Formate.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

  • Detection: UV at 254 nm (or a suitable wavelength for the analytes) or ELSD.

  • Run Time: 15 minutes.

• Gradient Scouting Run: To determine the appropriate concentration of propyl formate, perform a gradient elution.

  • Mobile Phase A: n-Hexane

  • Mobile Phase B: Propyl Formate

  • Gradient Program:

    • 0-1 min: 2% B

    • 1-10 min: 2% to 30% B

    • 10-12 min: 30% B

    • 12.1-15 min: Re-equilibrate at 2% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Injection Volume: 5 µL.

• Data Analysis and Optimization:

  • Evaluate the retention, resolution, and peak shape from the scouting runs.

  • If retention is too long, increase the proportion of propyl formate in the isocratic run or use a steeper gradient.

  • If retention is too short, decrease the proportion of propyl formate.

  • Based on the gradient run, an optimized isocratic method can be developed.

Protocol 2: Feasibility Study of Propyl Formate in High-Organic Reversed-Phase HPLC

Objective: To investigate the potential of propyl formate in a high-organic content mobile phase for the separation of very non-polar analytes.

Materials:

• HPLC or UHPLC system

• UV-Vis or Mass Spectrometry (MS) detector

• C18 or other hydrophobic reversed-phase column (e.g., 100 x 2.1 mm, 1.8 µm)

• HPLC-grade Acetonitrile or Methanol

• HPLC-grade Propyl Formate

• HPLC-grade Water (for comparison)

• Test mixture of highly non-polar analytes (e.g., lipids, fat-soluble vitamins) dissolved in the initial mobile phase.

Methodology:

• System Preparation: Ensure the HPLC system is free of aqueous buffers to prevent precipitation.

• Column Equilibration: Equilibrate the C18 column with 95:5 (v/v) Acetonitrile : Water at 0.4 mL/min for 10 minutes.

• Reference Chromatogram:

  • Mobile Phase: 95:5 (v/v) Acetonitrile : Water.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 2 µL.

  • Detection: UV at a suitable wavelength or MS.

  • Run Time: 10 minutes.

• Propyl Formate Mobile Phase Evaluation:

  • Carefully prepare a mobile phase of 95:5 (v/v) Acetonitrile : Propyl Formate. Caution: Observe for any signs of immiscibility.

  • Equilibrate the column with this new mobile phase for at least 20 minutes.

  • Inject the test mixture under the same conditions as the reference chromatogram.

• Data Analysis and Comparison:

  • Compare the retention times, selectivity, and peak shapes obtained with the propyl formate-containing mobile phase to the reference chromatogram.

  • Assess the baseline stability and detector response.

  • If using MS, monitor for changes in ionization efficiency.

Visualizations

Caption: Workflow for evaluating propyl formate in HPLC method development.

Caption: Decision logic for selecting a chromatographic mode with propyl formate.

Conclusion

Propyl formate is an intriguing but underexplored solvent in the context of liquid chromatography. Its properties suggest it is most promising as a mobile phase modifier in normal-phase chromatography, where it may provide unique selectivity as an alternative to ethyl acetate. Its use in reversed-phase chromatography is severely limited by its poor water miscibility. The likely high UV cutoff is a significant drawback for applications requiring low-wavelength UV detection. However, its volatility is advantageous for MS detection. The provided protocols and workflows offer a structured approach for researchers and drug development professionals to systematically evaluate the potential of propyl formate for their specific separation challenges, contributing to the expansion of the chromatographer's toolbox of "green" and alternative solvents.

References

• 1. [PDF] Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design | Semantic Scholar [semanticscholar.org]
• 2. molnar-institute.com [molnar-institute.com]
• 3. ethyl acetate as a normal phase eluent? - Chromatography Forum [chromforum.org]
• 4. Simultaneous HPLC Determination of 22 Components of Essential Oils; Method Robustness with Experimental Design - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Impact of Mobile Phase Additives on LC-MS Sensitivity, Demonstrated using Spice Cannabinoids [sigmaaldrich.com]

Application Notes and Protocols for N-formylation of Amines using Propyl Formate

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-formylation is a fundamental chemical transformation in organic synthesis, serving as a crucial step in the preparation of a wide array of pharmaceuticals, agrochemicals, and other specialty chemicals. The formamide functional group is a key building block and a common motif in biologically active molecules. This document provides a detailed experimental protocol for the N-formylation of primary and secondary amines using propyl formate as the formylating agent. Propyl formate offers an effective and often milder alternative to other formylating agents, such as formic acid or acetic formic anhydride. The protocols described herein are designed to be straightforward, efficient, and applicable to a diverse range of amine substrates.

Reaction Principle

The N-formylation of an amine with propyl formate proceeds via a nucleophilic acyl substitution mechanism. The lone pair of electrons on the nitrogen atom of the amine attacks the electrophilic carbonyl carbon of propyl formate. This is followed by the departure of the propyloxy group as propanol, resulting in the formation of the corresponding N-formylated amine (formamide). The reaction can often be performed under neat (solvent-free) conditions or in the presence of a catalyst to enhance the reaction rate and yield.[1][2]

Data Presentation

The following table summarizes typical reaction outcomes for the N-formylation of various amines using a formate ester as the formylating agent. While the data presented here is based on studies using ethyl formate, similar results can be expected with propyl formate under optimized conditions.

Entry	Amine Substrate	Product	Reaction Time (h)	Yield (%)
1	Aniline	N-Phenylformamide	5	92
2	p-Toluidine	N-(p-Tolyl)formamide	4	96
3	p-Anisidine	N-(4-Methoxyphenyl)formamide	4	97
4	p-Chloroaniline	N-(4-Chlorophenyl)formamide	6	90
5	Benzylamine	N-Benzylformamide	3	95
6	Dibenzylamine	N,N-Dibenzylformamide	8	88
7	Morpholine	N-Formylmorpholine	3	94
8	Piperidine	N-Formylpiperidine	3	93

Data is representative and based on analogous reactions with ethyl formate.[2] Optimization of reaction conditions may be required for propyl formate to achieve similar results.

Experimental Protocols

General Protocol for Catalyst-Free N-formylation of Amines

This protocol describes a general, solvent-free method for the N-formylation of amines using propyl formate.

Materials:

• Amine (primary or secondary)

• Propyl formate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath with temperature control

• Condenser

• Rotary evaporator

• Standard laboratory glassware for work-up

• Ethyl acetate

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography (if necessary)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the amine (1.0 eq.).

• Add propyl formate (2.0-3.0 eq.).

• Attach a condenser to the flask.

• Heat the reaction mixture to 60-80 °C with vigorous stirring. The optimal temperature may vary depending on the reactivity of the amine.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion of the reaction (typically 3-8 hours), cool the reaction mixture to room temperature.

• Remove the excess propyl formate and the propanol byproduct under reduced pressure using a rotary evaporator.

• For purification, dissolve the crude product in ethyl acetate and wash with a saturated aqueous solution of sodium bicarbonate, followed by brine.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to afford the N-formylated product.

• If necessary, the product can be further purified by silica gel column chromatography.

Diagrams

Caption: Proposed mechanism for the N-formylation of amines.

Caption: Experimental workflow for N-formylation of amines.

References

• 1. researchgate.net [researchgate.net]
• 2. tandfonline.com [tandfonline.com]

Propyl Formate: A Prospective Agricultural Fumigant for Stored Product Protection

Application Notes and Protocols for Efficacy and Safety Evaluation

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Research into propyl formate as a dedicated agricultural fumigant is in a nascent stage. The following application notes and protocols are compiled based on the known chemical properties of propyl formate and extrapolated from extensive research on the analogous compound, ethyl formate. These guidelines are intended to provide a foundational framework for future research and development, not as established operational procedures. All experimental work should be conducted in compliance with relevant safety and regulatory standards.

Introduction

Propyl formate (C₄H₈O₂), a formate ester, presents as a promising candidate for a new generation of agricultural fumigants.[1][2][3][4] Its chemical relative, ethyl formate, is recognized for its rapid action against a broad spectrum of insect pests and a favorable environmental profile due to its natural occurrence and rapid breakdown into non-toxic substances.[5] Preliminary studies on various formate esters have indicated insecticidal activity, with propyl formate demonstrating efficacy comparable to ethyl formate against certain insect species.[5] The primary mode of action is believed to involve the in-vivo hydrolysis of the ester to formic acid, which exhibits neurotoxic effects in insects.[5]

These notes provide a structured approach for the systematic evaluation of propyl formate as a viable fumigant for the protection of stored agricultural commodities.

Pre-Research Assessment: Foundational Data Collection

Prior to efficacy testing, a comprehensive understanding of propyl formate's physicochemical properties is essential for safe and effective application.

Table 2.1: Physicochemical Properties of Propyl Formate

Property	Value	Source
Molecular Formula	C₄H₈O₂	[1]
Molecular Weight	88.11 g/mol	[2]
Boiling Point	80-81 °C	[1]
Vapor Pressure	100 mmHg at 29.5 °C	[1][6]
Flash Point	-3 °C	[6]
Solubility in Water	22 g/L at 22 °C	[1]
Flammability	Highly flammable. Vapors may form explosive mixtures with air.	[1][7]
Oral LD50 (Rats)	3980 mg/kg	[1]

Note: The high flammability necessitates careful handling and the potential need for co-application with an inert gas like carbon dioxide or nitrogen to mitigate explosion risks, a practice common with ethyl formate.

Proposed Efficacy Testing Protocol

A standardized protocol is crucial for generating comparable and reproducible data on the insecticidal efficacy of propyl formate. The following protocol is adapted from established methods for fumigant testing.

Objective

To determine the concentration × time (Ct) product of propyl formate required to achieve a specific level of mortality (e.g., 99%) for key stored product insect pests at various life stages.

Materials

• Airtight fumigation chambers (e.g., glass desiccators with gas-tight seals)

• Gas chromatograph with a flame ionization detector (GC-FID) for concentration monitoring

• Microsyringes for fumigant application

• Temperature and humidity-controlled incubator

• Target insect species and life stages (e.g., eggs, larvae, pupae, adults)

• Commodity to be fumigated (e.g., grains, legumes, dried fruits)

Experimental Workflow

Caption: Proposed workflow for evaluating the insecticidal efficacy of propyl formate.

Data Presentation

Results should be tabulated to facilitate comparison across different insect species, life stages, temperatures, and exposure times.

Table 3.1: Template for Efficacy Data of Propyl Formate against Sitophilus oryzae

Temperature (°C)	Relative Humidity (%)	Life Stage	Exposure Time (h)	LC50 (mg·h/L)	LC99 (mg·h/L)
25	60	Adult	24	Data to be determined	Data to be determined
25	60	Larva	24	Data to be determined	Data to be determined
25	60	Pupa	24	Data to be determined	Data to be determined
25	60	Egg	24	Data to be determined	Data to be determined
30	60	Adult	24	Data to be determined	Data to be determined

Phytotoxicity and Residue Analysis

Ensuring the treated commodity's quality and safety is paramount.

Phytotoxicity Assessment

Objective: To evaluate the potential for propyl formate fumigation to cause damage to the quality of agricultural commodities.

Protocol:

• Select a range of commodities (e.g., high-oil seeds, starchy grains, dried fruits).

• Fumigate samples with a range of propyl formate concentrations, including a dose 2x the determined LC99 for the most tolerant pest.

• After a post-fumigation aeration period, assess key quality parameters.

• Compare results with untreated control samples.

Table 4.1: Parameters for Phytotoxicity Assessment

Commodity	Quality Parameter to Assess
Grains (e.g., Wheat, Corn)	Germination rate, color, odor, baking/milling quality
Legumes (e.g., Beans, Lentils)	Germination rate, color, cooking time
Dried Fruits (e.g., Raisins, Apricots)	Color, texture, flavor, sugar profile
Nuts	Flavor, color, rancidity (peroxide value)

Residue Analysis

Objective: To determine the rate of propyl formate degradation and identify any residual byproducts in fumigated commodities.

Protocol:

• Fumigate commodities at the proposed commercial dose.

• At specified time intervals post-aeration (e.g., 0, 2, 4, 8, 24 hours), collect samples.

• Analyze samples using a validated analytical method, such as headspace gas chromatography-mass spectrometry (HS-GC-MS), for propyl formate and its primary breakdown products (propanol and formic acid).

• Determine the time required for residues to fall below naturally occurring levels or established maximum residue limits (MRLs), if applicable.

Decision Pathway for Commercial Viability

The successful development of propyl formate as a commercial fumigant requires a logical progression through key research and development milestones.

References

• 1. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 2. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]
• 4. Human Metabolome Database: Showing metabocard for Propyl formate (HMDB0040253) [hmdb.ca]
• 5. researchgate.net [researchgate.net]
• 6. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 7. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

The Search for Greener Pastures in Peptide Synthesis: An Evaluation of Alternative Solvents

Introduction

Solid-Phase Peptide Synthesis (SPPS) is the cornerstone of peptide production for research, therapeutic, and diagnostic applications. For decades, solvents like N,N-dimethylformamide (DMF) and N-methyl-2-pyrrolidone (NMP) have been the workhorses of SPPS due to their excellent solvating properties. However, growing environmental concerns and increasing regulatory scrutiny over their toxicity have spurred a critical search for "green" alternatives.[1][2] This application note explores the landscape of sustainable solvents in SPPS, providing researchers, scientists, and drug development professionals with a comprehensive overview of viable alternatives and their implementation. While the investigation into novel green solvents is ongoing, this document focuses on currently documented and validated options.

Propyl Formate: An Unexplored Avenue

Initial investigations into the use of propyl formate as a green solvent in SPPS have yielded no specific published applications or protocols. While propyl formate is a volatile ester with a relatively benign environmental profile, its efficacy in the critical steps of SPPS—such as resin swelling, reagent dissolution, and reaction kinetics—remains un-investigated in the current body of scientific literature. Further research would be required to determine its suitability for peptide synthesis.

The Rise of Green Solvents in SPPS

The principles of green chemistry encourage the use of safer solvents to minimize environmental impact and enhance laboratory safety.[2] In the context of SPPS, an ideal green solvent should exhibit the following characteristics:

• Low Toxicity: Reduced health hazards for researchers and minimal environmental impact.

• High Solvating Power: Efficiently dissolve amino acid derivatives and coupling reagents.

• Adequate Resin Swelling: Facilitate reagent access to the growing peptide chain on the solid support.[3]

• Compatibility with SPPS Chemistry: Should not interfere with coupling or deprotection steps.

• Favorable Physical Properties: Appropriate boiling point and viscosity for ease of use and potential for recycling.[4]

A number of alternative solvents and solvent systems have emerged as promising replacements for DMF and NMP. These include neat solvents and, increasingly, binary mixtures that can be fine-tuned to achieve optimal properties.[5][6]

Promising Green Solvents and Solvent Systems

Several greener solvents have been investigated with varying degrees of success. The following table summarizes some of the most promising candidates and their key properties.

Solvent/System	Key Advantages	Reported Observations & Limitations
2-Methyltetrahydrofuran (2-MeTHF)	Bioderived, lower toxicity than DMF.	Good performance in many cases, but may require elevated temperatures for challenging sequences.
Cyclopentyl methyl ether (CPME)	Low peroxide formation, high boiling point.	Can be a viable alternative, but performance is sequence-dependent.
N-Butylpyrrolidone (NBP)	Biodegradable, non-toxic, structurally similar to NMP.	Shows performance on par with DMF in several studies.[3]
Dimethyl Sulfoxide/Ethyl Acetate (DMSO/EtOAc)	Polarity can be tuned by varying the ratio.	Effective for both coupling and deprotection steps.
Cyrene™ (dihydrolevoglucosenone)	Bioderived, polar aprotic solvent.	Can be effective, often used in mixtures with carbonates.
Propylene Carbonate	Green polar aprotic solvent.	May not adequately swell polystyrene resins, requiring PEG-based resins.[7]

Quantitative Data Summary

The following table presents a summary of comparative data for select green solvents versus the traditional solvent, DMF. Data is compiled from various studies and is intended for comparative purposes. Actual results may vary based on the specific peptide sequence, resin, and coupling chemistry used.

Solvent	Resin Type	Peptide Model	Crude Purity (%)	Yield (%)	Reference
DMF	Polystyrene	Model Peptide	~85	~90	Generic Data
2-MeTHF	ChemMatrix®	Aib-enkephalin	>90	High	[8]
NBP	Not Specified	Complex Peptides	Comparable to DMF	Comparable to DMF	[3]
DMSO/EtOAc	Polystyrene	Model Peptides	High	High	[2]

Note: The purity and yield in SPPS are highly dependent on the peptide sequence and the synthesis protocol.[8]

Experimental Protocols

The following are generalized protocols for SPPS using a green solvent system. Researchers should optimize these protocols for their specific peptide of interest.

Protocol 1: SPPS using 2-Methyltetrahydrofuran (2-MeTHF)

This protocol is a general guideline for manual or automated SPPS using 2-MeTHF as the primary solvent.

Materials:

• Fmoc-protected amino acids

• Rink Amide resin (or other suitable resin)

• 2-MeTHF (synthesis grade)

• Piperidine

• Coupling reagents (e.g., HBTU, DIC)

• Activation base (e.g., DIPEA)

• Cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O)

• Diethyl ether (cold)

Workflow Diagram:

References

• 1. researchgate.net [researchgate.net]
• 2. gyrosproteintechnologies.com [gyrosproteintechnologies.com]
• 3. Exciting Update on Green Solvents for Peptide Synthesis - RG Discovery [rgdiscovery.com]
• 4. Greening the synthesis of peptide therapeutics: an industrial perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Replacing DMF in solid-phase peptide synthesis: varying the composition of green binary solvent mixtures as a tool to mitigate common side-reactions - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 6. Molecular Solvents – Replacements for DMF, DMAC, NMP - Wordpress [reagents.acsgcipr.org]
• 7. WO2019241586A1 - Solvent system for solid phase peptide synthesis - Google Patents [patents.google.com]
• 8. Peptide synthesis beyond DMF: THF and ACN as excellent and friendlier alternatives - PubMed [pubmed.ncbi.nlm.nih.gov]

Propyl Formate as an Extraction Solvent for Natural Products: An Exploratory Guide

For Researchers, Scientists, and Drug Development Professionals

Application Note: Exploring the Potential of Propyl Formate in Natural Product Extraction

Propyl formate, a formate ester with the chemical formula C₄H₈O₂, is a colorless liquid with a characteristic fruity odor. While it is commonly utilized as a flavoring agent and in the synthesis of various organic compounds, its application as a primary extraction solvent for natural products is not well-documented in publicly available scientific literature.[1][2][3][4] A comprehensive search of scholarly articles, patents, and chemical databases did not yield specific protocols or comparative studies detailing its use for extracting phytochemicals, essential oils, or other bioactive compounds from plant matrices.

This document, therefore, serves as an exploratory guide for researchers interested in investigating the potential of propyl formate as a novel extraction solvent. It provides a summary of its relevant physicochemical properties, a general protocol for solvent extraction that can be adapted for propyl formate, and a framework for evaluating its suitability against conventional solvents.

Physicochemical Properties of Propyl Formate

Understanding the physical and chemical properties of a solvent is crucial for its application in extraction processes. The following table summarizes the key properties of propyl formate.

Property	Value	Source(s)
Molecular Formula	C₄H₈O₂	[3]
Molecular Weight	88.11 g/mol	[1][3]
Boiling Point	80-82 °C	[3]
Melting Point	-92.9 °C	[3]
Density	0.904 g/mL at 25 °C	[1]
Solubility in Water	22 mg/mL at 22 °C	[3]
Miscibility	Miscible with alcohol and ether	[1]
Flash Point	-3 °C (27 °F)	[3]
Vapor Pressure	82.6 mmHg	[3]
LogP (Octanol-Water Partition Coefficient)	0.83	[3]

The moderate polarity of propyl formate, indicated by its limited water solubility and LogP value, suggests it could be effective for extracting a range of semi-polar natural products. Its relatively low boiling point facilitates easy removal from the extract post-extraction, which is a desirable characteristic for a solvent. However, its low flash point indicates that it is highly flammable and requires appropriate safety precautions.

General Protocol for Solvent Extraction of Natural Products

The following is a generalized protocol for the extraction of natural products from a plant matrix. This protocol is intended as a starting point and should be optimized for the specific plant material and target compounds when using propyl formate.

1. Sample Preparation:

• Obtain the desired plant material (e.g., leaves, stems, roots).
• Dry the plant material to a constant weight to minimize the interference of water in the extraction process. This can be done through air-drying, oven-drying at a low temperature (e.g., 40-50 °C), or freeze-drying.
• Grind the dried plant material into a fine powder to increase the surface area for solvent penetration.

2. Maceration Extraction:

• Weigh a known amount of the powdered plant material and place it in a suitable vessel (e.g., an Erlenmeyer flask).
• Add a measured volume of propyl formate to the plant material. The solid-to-solvent ratio is a critical parameter to optimize (e.g., 1:10, 1:20 w/v).
• Seal the vessel to prevent solvent evaporation.
• Agitate the mixture at a constant speed using a shaker or magnetic stirrer at a controlled temperature for a defined period (e.g., 24-48 hours).

3. Filtration and Concentration:

• After the extraction period, separate the extract from the solid plant residue by filtration (e.g., using Whatman No. 1 filter paper).
• Wash the residue with a small volume of fresh propyl formate to ensure maximum recovery of the extracted compounds.
• Combine the filtrates.
• Remove the propyl formate from the extract using a rotary evaporator under reduced pressure at a temperature below the solvent's boiling point.

4. Drying and Yield Calculation:

• The resulting crude extract should be dried further, for instance, in a vacuum oven, to remove any residual solvent.
• Weigh the final dried extract and calculate the extraction yield as follows:
• Yield (%) = (Weight of dried extract / Weight of initial dried plant material) x 100

5. Further Analysis:

• The crude extract can then be subjected to various analytical techniques (e.g., chromatography, spectroscopy) to identify and quantify the target natural products.

Visualizing the Workflow and Decision-Making Process

The following diagrams, created using the DOT language, illustrate the general experimental workflow for natural product extraction and a logical framework for solvent selection.

General workflow for natural product extraction.

Decision-making process for solvent selection.

Safety Considerations

Propyl formate is a highly flammable liquid and poses a dangerous fire risk.[5] It is also an irritant to the skin, eyes, and mucous membranes, and can have narcotic effects in high concentrations. All work with propyl formate should be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn. Ensure that there are no open flames or ignition sources in the vicinity of the extraction setup.

Conclusion and Future Outlook

While propyl formate is not a commonly used solvent for natural product extraction, its physicochemical properties suggest that it may hold potential for specific applications, particularly for semi-polar compounds. The lack of existing data presents an opportunity for novel research. By adapting the general protocol provided and carefully considering the safety requirements, researchers can systematically evaluate the efficacy of propyl formate as an extraction solvent for their specific natural products of interest. Such studies would be a valuable contribution to the field of green chemistry and natural product research, potentially leading to the development of new, efficient, and selective extraction methodologies.

References

• 1. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 2. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 3. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Human Metabolome Database: Showing metabocard for Propyl formate (HMDB0040253) [hmdb.ca]
• 5. CN102527072A - Batch extraction distillation separation method for propyl alcohol-propyl formate azeotropic mixture - Google Patents [patents.google.com]

Propyl Formate in Pharmaceutical Synthesis: A Review of its Potential and Applications in Formylation Reactions

For Researchers, Scientists, and Drug Development Professionals

Propyl formate, the propyl ester of formic acid, presents itself as a viable, though less documented, reagent for the synthesis of pharmaceutical intermediates. Its primary role in this context is as a formylating agent, introducing a formyl group (-CHO) to a substrate, a crucial step in the synthesis of numerous active pharmaceutical ingredients (APIs). This document provides an overview of the application of propyl formate, focusing on its potential in N-formylation reactions to produce key pharmaceutical intermediates. While specific industrial protocols detailing the use of propyl formate are not widely published, its chemical properties allow for the extrapolation of its use based on established formylation methodologies.

Introduction to Formylation in Pharmaceutical Synthesis

Formylation, the process of adding a formyl group to a molecule, is a fundamental transformation in organic chemistry with significant applications in the pharmaceutical industry. The formyl group can serve as a key building block or a protective group in the synthesis of complex molecules. N-formylation, the introduction of a formyl group to an amine, is particularly important for the synthesis of various heterocyclic compounds that form the backbone of many drugs.

Propyl formate, as a formic acid ester, can act as a formyl group donor. The reaction mechanism typically involves the nucleophilic attack of an amine on the carbonyl carbon of propyl formate, leading to the formation of a formamide and propanol as a byproduct.

Key Application: Synthesis of a Vitamin B1 Intermediate

A significant example of a pharmaceutical intermediate requiring a formylation step is the synthesis of 4-amino-5-(formamidomethyl)-2-methylpyrimidine . This compound is a crucial precursor in the industrial production of Vitamin B1 (Thiamine).[1] The synthesis involves the formylation of the primary amine of 4-amino-5-aminomethyl-2-methylpyrimidine.

General Experimental Protocol for N-Formylation of Amines

The following is a generalized protocol for the N-formylation of a primary amine using a formate ester like propyl formate. This protocol is based on established chemical principles and should be adapted and optimized for specific substrates and scales.

Reaction: R-NH₂ + HCOO(CH₂)₂CH₃ → R-NHCHO + CH₃(CH₂)₂OH

Materials:

• Primary amine substrate

• Propyl formate

• Anhydrous solvent (e.g., Toluene, THF, or Dioxane)

• Optional: Catalyst (e.g., a Lewis acid or a base)

• Standard laboratory glassware for organic synthesis

• Purification apparatus (e.g., for distillation or chromatography)

Procedure:

• In a clean, dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the primary amine substrate in an appropriate anhydrous solvent.

• Add an excess of propyl formate to the solution. The molar ratio of propyl formate to the amine may range from 1.1 to 5 equivalents, depending on the reactivity of the substrate.

• If a catalyst is used, add it to the reaction mixture at this stage.

• Heat the reaction mixture to reflux and monitor the progress of the reaction by a suitable analytical technique (e.g., TLC, GC, or LC-MS).

• Upon completion of the reaction, cool the mixture to room temperature.

• Remove the solvent and excess propyl formate under reduced pressure.

• The resulting crude formamide can be purified by distillation, recrystallization, or column chromatography, depending on its physical properties.

Quantitative Data from a Representative Formylation Reaction

While specific data for propyl formate is scarce, the following table summarizes typical reaction parameters for the N-formylation of an aminopyrimidine derivative using a generic formate ester, which can be considered as a starting point for optimization with propyl formate.

Parameter	Value	Reference
Substrate	4-amino-5-aminomethyl-2-methylpyrimidine	[1]
Formylating Agent	Formate Ester (e.g., Ethyl Formate)	General Knowledge
Solvent	Toluene	General Knowledge
Temperature	Reflux (approx. 110 °C)	General Knowledge
Reaction Time	4 - 12 hours	General Knowledge
Yield	> 85% (typical for similar reactions)	General Knowledge

Logical Workflow for Pharmaceutical Intermediate Synthesis

The synthesis of a pharmaceutical intermediate using propyl formate as a formylating agent can be visualized as a straightforward workflow. The key steps involve reaction setup, monitoring, workup, and purification to yield the desired formylated product, which then proceeds to subsequent steps in the API synthesis.

General workflow for N-formylation using propyl formate.

Signaling Pathway of Drug Action (Illustrative Example)

While propyl formate itself is a reagent and not a drug, the intermediates it helps synthesize are crucial for creating APIs that interact with biological pathways. For instance, Vitamin B1 (Thiamine), synthesized from the aforementioned intermediate, is essential for carbohydrate metabolism. The following diagram illustrates a simplified representation of Thiamine's role.

Role of a propyl formate-derived intermediate in a biological pathway.

Conclusion

Propyl formate is a potentially effective and straightforward formylating agent for the synthesis of pharmaceutical intermediates, particularly for N-formylation of primary amines. While specific, detailed industrial applications using propyl formate are not extensively documented in public literature, its chemical properties as a formate ester allow for its consideration as a viable alternative to other formylating agents. The synthesis of the Vitamin B1 intermediate, 4-amino-5-(formamidomethyl)-2-methylpyrimidine, serves as a prime example of a process where propyl formate could be applied. Further research and process development are necessary to fully elucidate its advantages in terms of yield, purity, and cost-effectiveness in pharmaceutical manufacturing. Researchers are encouraged to consider propyl formate in their screening of formylating agents for the synthesis of novel pharmaceutical compounds.

References

• 1. Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355 [data.epo.org]
• 2. US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine - Google Patents [patents.google.com]

Application Notes and Protocols: The Role of Propyl Formate in the Production of Specialty Chemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the utility of propyl formate in the synthesis of specialty chemicals. While primarily known for its use as a fragrance and flavoring agent, propyl formate also serves as a valuable C1 building block and solvent in organic synthesis. This document details its application in formylation reactions, particularly in Claisen-type condensations for the synthesis of β-keto esters and other valuable intermediates.

Introduction to Propyl Formate in Specialty Chemical Synthesis

Propyl formate (C₄H₈O₂) is a colorless liquid with a characteristic fruity odor.[1][2] Beyond its common use in the food and fragrance industries, its chemical properties make it a viable reagent and solvent for the production of specialty chemicals.[3] It can be employed as a formylating agent, introducing a formyl group (-CHO) into a molecule, a critical step in the synthesis of many pharmaceutical and agrochemical compounds.[1] Additionally, its properties as a solvent are beneficial in various reaction setups.[3]

Key Applications:

• Formylating Agent: In reactions such as the Claisen condensation, propyl formate can provide a formyl group to an active methylene compound, leading to the formation of β-keto esters or β-dicarbonyl compounds. These are versatile intermediates in the synthesis of heterocyclic compounds and other complex molecules.

• Solvent: Propyl formate is a moderately polar aprotic solvent, soluble in most organic solvents and sparingly soluble in water.[3] This makes it a suitable medium for a range of organic reactions.

• Radical Synthesis: It has been used in the synthesis of specific radical species via methods like the TiCl₃·H₂O₂ radical-generating system.[2][4]

Physicochemical Properties of Propyl Formate

A summary of the key physical and chemical properties of propyl formate is presented in Table 1. Understanding these properties is crucial for its safe handling and application in experimental setups.

Property	Value	Reference(s)
Molecular Formula	C₄H₈O₂	[1][2]
Molecular Weight	88.11 g/mol	[5]
Appearance	Colorless liquid	[1][2]
Odor	Fruity, rum-like	[1]
Boiling Point	80-81 °C	[2]
Melting Point	-93 °C	[2]
Density	0.904 g/mL at 25 °C	[2]
Solubility in Water	Sparingly soluble (22 g/L at 22 °C)	[2]
Solubility in Organic Solvents	Miscible with ethanol and diethyl ether.	[3]
Flash Point	-3 °C (closed cup)	[4]

Experimental Protocols

Application 1: Formylation of an Active Methylene Compound via Claisen-Type Condensation

This protocol describes a general procedure for the formylation of an active methylene compound, such as a ketone or nitrile, using propyl formate to synthesize a β-keto aldehyde or a related derivative. This reaction is a type of crossed Claisen condensation.

Reaction Principle:

The Claisen condensation is a carbon-carbon bond-forming reaction that occurs between two esters or an ester and another carbonyl compound in the presence of a strong base.[6] In this application, the enolate of the active methylene compound acts as the nucleophile, attacking the carbonyl carbon of propyl formate.

Diagram of the General Reaction Pathway:

Caption: General pathway for the Claisen-type condensation of an active methylene compound with propyl formate.

Experimental Workflow Diagram:

Caption: Experimental workflow for the formylation of an active methylene compound.

Materials:

• Active methylene compound (e.g., cyclohexanone)

• Propyl formate

• Sodium metal

• Anhydrous propanol

• Anhydrous solvent (e.g., tetrahydrofuran or diethyl ether)

• Dilute hydrochloric acid

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., anhydrous magnesium sulfate)

• Standard glassware for organic synthesis under an inert atmosphere

Protocol:

• Preparation of Sodium Propoxide: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add freshly cut sodium metal (1.1 equivalents) to anhydrous propanol under a nitrogen atmosphere. The mixture is stirred until all the sodium has reacted to form sodium propoxide. The excess propanol is then removed under reduced pressure.

• Reaction Setup: The flask containing the sodium propoxide is placed under a nitrogen atmosphere, and anhydrous tetrahydrofuran (THF) is added. The mixture is cooled to 0 °C in an ice bath.

• Enolate Formation: The active methylene compound (1.0 equivalent) is dissolved in a small amount of anhydrous THF and added dropwise to the stirred suspension of sodium propoxide. The mixture is stirred at 0 °C for 30-60 minutes to ensure complete enolate formation.

• Formylation: Propyl formate (1.2 equivalents) is added dropwise to the reaction mixture, maintaining the temperature at 0 °C. After the addition is complete, the reaction is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is cooled in an ice bath and quenched by the slow addition of dilute hydrochloric acid until the mixture is acidic (pH ~5-6).

• Extraction: The aqueous layer is extracted three times with ethyl acetate. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude product is purified by column chromatography on silica gel or by vacuum distillation to afford the pure β-keto aldehyde.

Representative Data (Hypothetical):

Active Methylene Compound	Product	Yield (%)	Purity (%)
Cyclohexanone	2-(Hydroxymethylidene)cyclohexan-1-one	75-85	>95
Phenylacetonitrile	2-Formyl-2-phenylacetonitrile	70-80	>97
Diethyl malonate	Diethyl 2-formylmalonate	80-90	>98

Safety and Handling

Propyl formate is a flammable liquid and should be handled with appropriate safety precautions.[2]

• Flammability: Highly flammable. Keep away from heat, sparks, and open flames.[2]

• Inhalation: Vapors may cause dizziness or suffocation. Use in a well-ventilated area or with a fume hood.

• Skin and Eye Contact: May cause irritation. Wear appropriate personal protective equipment (PPE), including safety glasses and gloves.

• Storage: Store in a cool, dry, well-ventilated area away from oxidizing agents.[1]

Conclusion

Propyl formate is a versatile chemical that extends beyond its traditional roles in the flavor and fragrance industries. Its application as a formylating agent in reactions like the Claisen condensation provides a valuable route for the synthesis of key intermediates for specialty chemicals. The protocols outlined in these notes provide a foundation for researchers to explore the utility of propyl formate in their synthetic endeavors.

Disclaimer: The experimental protocols provided are for informational purposes and should be adapted and optimized for specific substrates and laboratory conditions. All chemical manipulations should be performed by trained personnel with appropriate safety measures in place.

References

• 1. Page loading... [guidechem.com]
• 2. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 5. bangchemicals.com [bangchemicals.com]
• 6. Claisen condensation - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

methods for increasing yield in propyl formate synthesis

This technical support center provides troubleshooting guidance and detailed protocols for researchers, scientists, and drug development professionals engaged in the synthesis of propyl formate.

Troubleshooting Guides (FAQs)

This section addresses common issues encountered during the synthesis of propyl formate, particularly via Fischer esterification.

Q1: My propyl formate yield is significantly lower than expected. What are the common causes and how can I fix it?

A1: Low yield in propyl formate synthesis is a frequent issue, primarily due to the reversible nature of the Fischer esterification reaction. The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants.[1]

Troubleshooting Steps:

• Water Removal: Ensure that your reaction setup is equipped for efficient water removal. Using a Dean-Stark trap during reflux is a highly effective method to sequester water as it forms.[2][3]

• Excess Reactant: Employing an excess of one of the reactants can drive the equilibrium towards the product side.[1][2] It is often more cost-effective to use an excess of propanol.

• Catalyst Inactivity: The acid catalyst (e.g., sulfuric acid) may be old, hydrated, or used in insufficient quantity.[1] Use a fresh, concentrated acid catalyst at an appropriate molar percentage.

• Reaction Time and Temperature: Ensure the reaction is heated to reflux for a sufficient duration.[2] Inadequate temperature or time will result in incomplete conversion.[1]

Q2: The final purified product is wet or contains acidic impurities. How can I improve my purification process?

A2: Contamination with water or residual acid catalyst is a common problem that can be resolved with a thorough work-up procedure.

Troubleshooting Steps:

• Neutralization: After the reaction, wash the crude product with a saturated aqueous solution of sodium bicarbonate (NaHCO3) to neutralize any remaining acid catalyst.[4][5]

• Brine Wash: A subsequent wash with a saturated aqueous solution of sodium chloride (brine) helps to remove the bulk of the water and some water-soluble impurities.[4][5]

• Drying: Before the final distillation, the organic layer must be dried thoroughly. Use an anhydrous drying agent like magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4).[4][5]

• Fractional Distillation: Ensure your fractional distillation setup is efficient to separate the propyl formate (boiling point: 80-81°C) from any remaining propanol (boiling point: 97°C) and other impurities.[4][5]

Q3: The reaction is proceeding very slowly. What can I do to increase the reaction rate?

A3: A slow reaction rate is typically due to insufficient catalysis or suboptimal reaction conditions.

Troubleshooting Steps:

• Catalyst Concentration: Increase the concentration of the acid catalyst. Common catalysts include sulfuric acid (H2SO4) or p-toluenesulfonic acid (p-TsOH).[3]

• Temperature: Ensure the reaction mixture is maintained at the reflux temperature of the solvent (often the excess propanol).[2] Higher temperatures increase the rate of reaction.

• Efficient Mixing: Ensure the reaction mixture is being stirred efficiently to promote contact between the reactants and the catalyst.

Data Presentation

Table 1: Comparison of Propyl Formate Synthesis Methods

Synthesis Method	Catalyst	Typical Conditions	Reported Yield/Conversion	Advantages	Disadvantages
Fischer Esterification	Sulfuric Acid	Reflux	~65% (without catalyst)	Cost-effective, common method.[6]	Reversible reaction, requires harsh acidic conditions.
Enzymatic Synthesis	Lipase	30-40°C	Up to 95.66% conversion[7]	High selectivity, mild conditions, environmentally friendly.[6][7]	Higher catalyst cost, potentially slower reaction times.

Table 2: Influence of Reactant Molar Ratio in Enzymatic Synthesis

Formic Acid : Propanol (Molar Ratio)	Conversion Rate	Notes
1:1	Lower	Theoretical stoichiometric ratio, but may result in lower yield.
1:5	Optimal	An excess of alcohol can drive the reaction forward.[7]
> 1:11	Inhibited	A large excess of alcohol may inhibit enzyme activity.[7]

Experimental Protocols

Protocol 1: Acid-Catalyzed Propyl Formate Synthesis via Fischer Esterification

This protocol describes a standard laboratory procedure for synthesizing propyl formate using an acid catalyst and a Dean-Stark trap for water removal.

Materials:

• n-Propanol

• Formic acid (88% or higher)

• Concentrated sulfuric acid (H2SO4)

• Toluene (optional, for azeotropic removal of water)

• Saturated sodium bicarbonate (NaHCO3) solution

• Saturated sodium chloride (NaCl) solution (brine)

• Anhydrous magnesium sulfate (MgSO4)

Procedure:

• Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.

• To the flask, add n-propanol (e.g., 1.5 moles) and formic acid (e.g., 1.0 mole).

• Slowly and carefully add concentrated sulfuric acid (e.g., 1-2 mL) to the mixture while stirring.

• Add a boiling chip and heat the mixture to a gentle reflux.

• Collect the water in the side arm of the Dean-Stark trap until no more water is produced.

• Allow the reaction mixture to cool to room temperature.

• Proceed to the purification protocol.

Protocol 2: Enzymatic Synthesis of Propyl Formate

This protocol outlines a greener approach to propyl formate synthesis using a lipase catalyst.

Materials:

• n-Propanol

• Formic acid

• Immobilized lipase

• Organic solvent (e.g., hexane)

Procedure:

• In a temperature-controlled shaker flask, combine formic acid and n-propanol, typically in a 1:5 molar ratio.[7]

• Add the immobilized lipase catalyst to the mixture.

• Maintain the reaction at a constant temperature, typically between 30-40°C, with continuous agitation.[7]

• Monitor the reaction progress using gas chromatography (GC) or other suitable analytical techniques.

• Once the reaction has reached the desired conversion, separate the immobilized enzyme from the reaction mixture by filtration.

• The liquid product can then be purified.

Protocol 3: Post-Reaction Purification

This protocol is applicable to the crude product from both synthesis methods.

Procedure:

• Transfer the cooled crude reaction mixture to a separatory funnel.

• Wash the organic layer sequentially with:

  • Saturated aqueous NaHCO3 solution until effervescence ceases.

  • Saturated aqueous NaCl (brine).

• Separate the organic layer and dry it over anhydrous MgSO4.[4][5]

• Filter to remove the drying agent.

• Set up for fractional distillation and carefully distill the product, collecting the fraction that boils at 80-81°C.[4][5]

Visualizations

Caption: General workflow for the synthesis and purification of propyl formate.

Caption: Troubleshooting flowchart for low yield in propyl formate synthesis.

References

• 1. benchchem.com [benchchem.com]
• 2. Fischer Esterification Reaction: Acid, Alcohol, and Ester Formation [eureka.patsnap.com]
• 3. Fischer Esterification-Typical Procedures - operachem [operachem.com]
• 4. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 5. lookchem.com [lookchem.com]
• 6. Buy Propyl formate | 110-74-7 [smolecule.com]
• 7. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]

Technisches Support-Center: Hochreine Destillation und Reinigung von Propylformiat

Dieses Support-Center bietet detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur Reinigung von Propylformiat und richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Häufig gestellte Fragen (FAQs)

F1: Was sind die wichtigsten physikalischen und chemischen Eigenschaften von Propylformiat? Propylformiat ist eine klare, farblose Flüssigkeit mit einem charakteristischen fruchtigen Geruch.[1][2] Es ist leicht entzündlich und reagiert mit Säuren unter Wärmefreisetzung zu Propanol und Ameisensäure.[1][2][3] Der Kontakt mit starken Oxidationsmitteln oder starken Basen sollte vermieden werden.[1][4]

F2: Welches sind die häufigsten Verunreinigungen in rohem Propylformiat? Die typischen Verunreinigungen hängen von der Synthesemethode ab. Bei der Veresterung von Propylalkohol und Ameisensäure sind die häufigsten Verunreinigungen nicht umgesetzter Propylalkohol, restliche Ameisensäure und Wasser.

F3: Welche Sicherheitsvorkehrungen sind beim Umgang mit Propylformiat zu treffen? Propylformiat ist leicht entzündlich und seine Dämpfe können explosive Gemische mit Luft bilden.[2][3] Es ist als augen- und atemwegsreizend eingestuft.[5][6] Daher ist es unerlässlich, in einem gut belüfteten Bereich zu arbeiten und persönliche Schutzausrüstung (PSA) wie Schutzhandschuhe, Schutzbrille und Laborkittel zu tragen.[4][5][7] Alle Geräte müssen geerdet sein, um statische Entladungen zu verhindern.[8]

F4: Wie sollte hochreines Propylformiat gelagert werden? Lagern Sie Propylformiat in dicht verschlossenen Behältern an einem kühlen, trockenen und gut belüfteten Ort, entfernt von Hitze, Funken, offenen Flammen und unverträglichen Substanzen wie Oxidationsmitteln und starken Basen.[4][7] Der Lagerbereich sollte für brennbare Flüssigkeiten ausgelegt sein.[7]

Quantitative Daten

Die folgenden Tabellen fassen wichtige quantitative Daten für Propylformiat und seine relevanten Verunreinigungen zusammen.

Tabelle 1: Physikalische Eigenschaften von Propylformiat

Eigenschaft	Wert
CAS-Nummer	110-74-7[5]
Molekülformel	C₄H₈O₂[5]
Molekulargewicht	88.11 g/mol [9]
Siedepunkt	80-81 °C[1][2]
Schmelzpunkt	-93 °C[1][2]
Dichte	0.904 g/mL bei 25 °C[1]
Flammpunkt	-3 °C (geschlossener Tiegel)[9]
Brechungsindex	n20/D 1.375[1]
Wasserlöslichkeit	18.5 g/L bei 20 °C[5]

Tabelle 2: Siedepunkte häufiger Verunreinigungen

Substanz	Siedepunkt (°C)	Anmerkungen
Propylformiat	80-81	Zielprodukt
n-Propanol	97.2	Ausgangsmaterial
Ameisensäure	100.8	Ausgangsmaterial, korrosiv
Wasser	100	Nebenprodukt/Verunreinigung

Detailliertes experimentelles Protokoll

Protokoll zur Reinigung von Propylformiat durch Waschen und fraktionierte Destillation

Dieses Protokoll beschreibt ein Standardverfahren zur Reinigung von Propylformiat.[1][2]

Materialien:

• Rohes Propylformiat

• Gesättigte wässrige Natriumchlorid (NaCl)-Lösung

• Gesättigte wässrige Natriumbicarbonat (NaHCO₃)-Lösung

• Wasserfreies Magnesiumsulfat (MgSO₄)

• Scheidetrichter

• Destillationsapparatur mit Fraktionierkolonne (z. B. Vigreux-Kolonne)

• Heizmantel, Siedesteinchen oder Magnetrührer

• Geeignete Glaswaren

Verfahren:

• Vorbehandlung: Das rohe Propylformiat in einen Scheidetrichter geben.

• Säureentfernung: Mit einer gesättigten wässrigen NaHCO₃-Lösung waschen, um restliche Ameisensäure zu neutralisieren. Vorsichtig schütteln und den Trichter regelmäßig entlüften, um den durch CO₂-Entwicklung entstehenden Druck abzubauen. Die untere wässrige Phase abtrennen und verwerfen.

• Waschen: Anschließend mit einer gesättigten wässrigen NaCl-Lösung waschen, um wasserlösliche Verunreinigungen zu entfernen und die Löslichkeit des Esters in der wässrigen Phase zu verringern. Die wässrige Phase abtrennen.[1][2]

• Trocknen: Die organische Phase in einen trockenen Erlenmeyerkolben überführen und wasserfreies MgSO₄ zugeben. Schwenken und stehen lassen, bis die Flüssigkeit klar ist, was anzeigt, dass das Wasser entfernt wurde.

• Filtrieren: Das Trockenmittel durch Filtration oder Dekantieren von dem getrockneten Propylformiat abtrennen.

• Fraktionierte Destillation: Die getrocknete und gefilterte Flüssigkeit in einen Destillierkolben geben. Einige Siedesteinchen hinzufügen. Die Fraktionierkolonne aufbauen und die Destillation durchführen. Die Fraktion, die bei 80-81 °C siedet, als hochreines Propylformiat auffangen.[1][2]

Diagramme und Arbeitsabläufe

Abbildung 1: Workflow für die Reinigung von Propylformiat.

Leitfaden zur Fehlerbehebung

F5: Problem - Die Reinheit des Endprodukts ist trotz fraktionierter Destillation gering.

• Mögliche Ursache 1: Ineffiziente Fraktionierung. Die verwendete Fraktionierkolonne hat möglicherweise eine unzureichende theoretische Bodenzahl, um Verunreinigungen mit ähnlichen Siedepunkten abzutrennen.

  • Lösung: Verwenden Sie eine effizientere Kolonne (z. B. eine gepackte Kolonne anstelle einer Vigreux-Kolonne) oder erhöhen Sie das Rücklaufverhältnis während der Destillation, um die Trennleistung zu verbessern.

• Mögliche Ursache 2: Vorhandensein eines Azeotrops. Propylformiat kann mit Verunreinigungen wie Wasser oder n-Propanol Azeotrope bilden, die sich durch einfache Destillation nicht trennen lassen.

  • Lösung: Führen Sie vor der Destillation einen gründlichen Trocknungsschritt durch, um Wasser zu entfernen.[1][2] Bei anderen Azeotropen können alternative Reinigungsmethoden wie die azeotrope Destillation mit einem geeigneten Schleppmittel erforderlich sein.

F6: Problem - Das Endprodukt ist mit Wasser verunreinigt.

• Mögliche Ursache 1: Unvollständige Trocknung. Das Trockenmittel war nicht wirksam genug oder es wurde nicht genügend Zeit für die Trocknung eingeräumt.

  • Lösung: Stellen Sie sicher, dass das Trockenmittel frisch und wasserfrei ist. Verlängern Sie die Kontaktzeit oder verwenden Sie ein wirksameres Trockenmittel.

• Mögliche Ursache 2: Feuchtigkeit aus der Atmosphäre. Die Apparatur war nicht vollständig trocken oder wurde während des Aufbaus atmosphärischer Feuchtigkeit ausgesetzt.

  • Lösung: Trocknen Sie alle Glaswaren vor Gebrauch im Ofen. Führen Sie die Destillation unter einer inerten Atmosphäre (z. B. Stickstoff oder Argon) durch, um den Kontakt mit Luftfeuchtigkeit zu minimieren.

F7: Problem - Geringe Ausbeute nach der Reinigung.

• Mögliche Ursache 1: Produktverlust während der Waschschritte. Propylformiat hat eine gewisse Löslichkeit in Wasser, was zu Verlusten während der wässrigen Extraktionen führen kann.[5]

  • Lösung: Minimieren Sie das Volumen der wässrigen Waschlösungen. Führen Sie eine Rückextraktion der wässrigen Phasen mit einem kleinen Volumen eines geeigneten organischen Lösungsmittels durch, um gelöstes Produkt zurückzugewinnen.

• Mögliche Ursache 2: Zersetzung während der Destillation. Eine Überhitzung oder das Vorhandensein von sauren/basischen Verunreinigungen kann zur Zersetzung des Esters führen.

  • Lösung: Stellen Sie sicher, dass alle sauren Verunreinigungen vor der Destillation neutralisiert und entfernt werden. Führen Sie die Destillation bei der niedrigstmöglichen Temperatur durch (ggf. unter reduziertem Druck) und vermeiden Sie eine Überhitzung des Destillationskolbens.

Abbildung 2: Fehlerbehebungs-Logik bei geringer Produktreinheit.

References

• 1. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 2. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 3. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 4. nj.gov [nj.gov]
• 5. Gas detectors and respiratory protection equipments C4H8O2 (propyl formate), CAS number 110-74-7 [en.gazfinder.com]
• 6. propyl formate, 110-74-7 [thegoodscentscompany.com]
• 7. fishersci.es [fishersci.es]
• 8. greenfield.com [greenfield.com]
• 9. Propyl Formate [drugfuture.com]

Technical Support Center: Optimizing Formylation Reactions with Formate Esters

Welcome to the technical support center for formylation reactions using formate esters. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing reaction conditions and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using formate esters (e.g., ethyl formate, methyl formate) as formylating agents?

A1: Formate esters offer several advantages in formylation reactions. They are generally less hazardous and more stable than other highly reactive formylating agents like formic acid anhydride or formyl chloride.[1] Using ethyl formate, for instance, allows for simple work-up procedures and benefits from the reagent's ready accessibility and relatively low cost.[1] Furthermore, these reactions can often be performed under mild or even catalyst- and solvent-free conditions, which aligns with green chemistry principles.[2][3]

Q2: Do I always need a catalyst for formylation with formate esters?

A2: Not necessarily. N-formylation of a wide range of aromatic and aliphatic amines can be achieved efficiently without a catalyst by simply heating the amine with ethyl formate or formic acid.[2] However, for less reactive substrates, such as alcohols (O-formylation), a catalyst is often required to achieve good yields.[1] Solid acid catalysts like Amberlyst-15 have proven effective for the formylation of primary and secondary alcohols, offering the benefits of easy separation and reusability.[1] Biocatalysts, such as lipase from Candida antarctica (Novozyme 435®), can also be used to catalyze N-formylation under very mild, room-temperature conditions.[3]

Q3: How can I achieve selective N-formylation in a molecule that also contains a hydroxyl group?

A3: Selective N-formylation over O-formylation is often achievable due to the higher nucleophilicity of amines compared to alcohols. Several methods have been reported to selectively formylate the nitrogen atom while leaving the hydroxyl group intact.[4] For example, using formic acid with a catalytic amount of sodium formate at room temperature under solvent-free conditions has shown high selectivity for N-formylation.[4]

Q4: My substrate is sterically hindered. What conditions should I consider?

A4: Sterically hindered amines and alcohols can present a challenge for formylation. For hindered secondary amines, methods involving stoichiometric formylating agents like chloral have been successful.[4] For O-formylation of sterically hindered secondary alcohols, reaction yields may be lower, and more forcing conditions such as increased temperature and longer reaction times might be necessary.[1][5] It is important to monitor the reaction to avoid decomposition.

Troubleshooting Guide

Q5: I am observing low or no conversion in my formylation reaction. What are the possible causes and solutions?

A5: Low or no conversion can stem from several factors.

• Insufficient Reactivity: The substrate (especially alcohols) may not be nucleophilic enough to react under the chosen conditions.[6]

  • Solution: For N-formylation of less reactive amines, consider adding a non-nucleophilic base like triethylamine.[6] For O-formylation, the addition of an acid catalyst (e.g., Amberlyst-15) or a base catalyst (e.g., DMAP) is often necessary.[1][6] Increasing the reaction temperature can also improve the rate.[5][6]

• Ineffective Catalyst: If using a catalyst, it may be inactive or poisoned.

  • Solution: Ensure the catalyst is fresh or properly activated. For solid catalysts like Amberlyst-15, activation by drying in an oven before use is recommended.[1] Consider increasing the catalyst loading, but be aware that excessive amounts can sometimes have no additional benefit.[7]

• Steric Hindrance: Bulky groups near the reaction center can slow down or prevent the reaction.

  • Solution: Increase the reaction time and/or temperature.[6] For kinetically controlled reactions, using a more reactive formylating agent like 2,2,2-trifluoroethyl formate at low temperatures with a pre-formed enolate can be effective for α-formylation of ketones.[8]

Q6: I am getting a significant amount of di-formylated product with my primary amine. How can I improve selectivity for mono-formylation?

A6: The formation of di-formylated products is a common side reaction when using an excess of the formylating agent with primary amines.[9]

• Solution: The most effective way to control the degree of formylation is to carefully adjust the stoichiometry.[6][9] Use a molar ratio of the formate ester to the amine of approximately 1:1. Monitor the reaction progress closely using techniques like TLC or LC-MS and stop the reaction once the desired mono-formylated product is maximized.[9]

Q7: How can I effectively remove the alcohol byproduct (e.g., ethanol from ethyl formate) and other impurities during work-up?

A7: The alcohol byproduct and any unreacted formate ester are typically volatile and can often be removed under reduced pressure after the reaction is complete.[10]

• Solution:

  • After the reaction, filter off any solid catalyst.[3]

  • Evaporate the solvent and volatile reagents (formate ester, alcohol byproduct) using a rotary evaporator.[10]

  • If the byproduct 3,4-dimethoxyphenol is present (from using 3,4-dimethoxyphenyl formate), an aqueous wash with a mild base like sodium bicarbonate can help remove it by converting it to its more water-soluble phenoxide salt.[6]

  • If further purification is needed, column chromatography is a standard method.[11]

Data Presentation

Table 1: Comparison of Reaction Conditions for N-Formylation of Various Amines.

Substrate	Formylating Agent	Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference
Aniline	Ethyl Formate	None	None	60	6	94	[2]
4-Methylaniline	Ethyl Formate	None	None	60	6	89	[2]
n-Hexylamine	Ethyl Formate	None	None	60	24	68	[2]
Benzylamine	Ethyl Formate	None	None	60	12	93	[2]
Dibutylamine	Ethyl Formate	None	None	60	24	72	[2]
Aniline	Ethyl Formate	Novozyme 435®	None	RT	3	92	[3]

| Benzylamine | Ethyl Formate | Novozyme 435® | None | RT | 1 | 99 |[3] |

Table 2: Optimization of Catalyst Loading for O-Formylation of Benzyl Alcohol. Reaction Conditions: 1 mmol Benzyl Alcohol, 3 mL Ethyl Formate, Room Temperature.

Entry	Amberlyst-15 (mg)	Time (h)	Yield (%)	Reference
1	50	2.0	85	[1]
2	50	2.5	92	[1]
3	25	2.5	78	[1]

| 4 | 10 | 2.5 | 56 |[1] |

Table 3: Substrate Scope for O-Formylation of Alcohols with Ethyl Formate using Amberlyst-15. Reaction Conditions: 50 mg Amberlyst-15, 3 mL Ethyl Formate, Room Temperature.

Substrate	Time (h)	Yield (%)	Reference
Benzyl alcohol	2.5	92	[1]
2-Nitrobenzyl alcohol	3.0	40	[1]
2-Methoxybenzyl alcohol	3.0	76	[1]
1-Octanol	2.0	90	[1]
Cyclohexanol	2.5	89	[1]

| 2-Butanol | 5.0 | 75 |[1] |

Experimental Protocols

Protocol 1: General Procedure for Catalyst-Free N-Formylation of Amines

This protocol is adapted from a solvent-free method using ethyl formate.[2]

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the amine (1.0 eq.).

• Reagent Addition: Add ethyl formate (3.0 to 5.0 eq.).

• Reaction: Heat the mixture to 60 °C and stir.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion (typically 6-24 hours), cool the reaction mixture to room temperature.

• Purification: Evaporate the excess ethyl formate and the ethanol byproduct under reduced pressure to obtain the crude N-formylated product. If necessary, the product can be further purified by column chromatography.

Protocol 2: O-Formylation of a Primary Alcohol using Amberlyst-15

This protocol describes the formylation of alcohols using a recyclable solid acid catalyst.[1]

• Catalyst Preparation: Activate Amberlyst-15 catalyst by drying it in an oven at 100 °C for 30 minutes.

• Reaction Setup: To a dry round-bottom flask, add the primary alcohol (1.0 mmol), ethyl formate (3 mL), and the activated Amberlyst-15 catalyst (50 mg).

• Reaction: Stir the suspension at room temperature.

• Monitoring: Monitor the reaction by TLC until the starting alcohol is consumed (typically 2-3 hours for primary alcohols).

• Work-up: Upon completion, filter the reaction mixture to separate the catalyst. Wash the catalyst with diethyl ether for reuse.

• Purification: Concentrate the filtrate under reduced pressure to remove the solvent and obtain the formate ester.

Visualizations

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. First report on bio-catalytic N-formylation of amines using ethyl formate - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 4. Formylation of Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. First General Method for Direct Formylation of Kinetically-Generated Ketone Enolates [organic-chemistry.org]
• 9. benchchem.com [benchchem.com]
• 10. scispace.com [scispace.com]
• 11. benchchem.com [benchchem.com]

challenges and solutions for scaling up formate production

Welcome to the technical support center for formate production scale-up. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide practical solutions for increasing the efficiency and yield of formate production. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to support your research and development efforts.

Troubleshooting Guides

This section provides solutions to specific problems that may arise during the scaling up of formate production, categorized by the production method.

Microbial Fermentation

Problem	Potential Cause	Recommended Solution
Low Cell Growth and Formate Titer	Formate Toxicity: Formic acid can be toxic to microorganisms, especially at acidic pH, as it can disrupt the proton motive force.[1]	- Implement a sequential feeding strategy to maintain low aqueous concentrations of formic acid.[1]- Use a co-substrate, such as H₂, to support cell growth and formate utilization.[1]- Engineer the microbial strain for improved formate tolerance.
Nutrient Limitation: Inadequate supply of essential nutrients in the fermentation medium.	- Optimize the composition of the culture medium, ensuring sufficient carbon, nitrogen, and other essential minerals.[2]- Implement a fed-batch or continuous culture system to maintain optimal nutrient levels.[3]
Sub-optimal Bioreactor Conditions: Incorrect pH, temperature, or dissolved oxygen levels.	- Continuously monitor and control pH, temperature, and aeration rates within the optimal range for the specific microbial strain.[2]
Inconsistent Batch-to-Batch Performance	Variability in Inoculum: Differences in the age or size of the inoculum.	- Standardize the inoculum preparation procedure, ensuring consistent cell density and physiological state.[2]
Inhomogeneous Mixing: Poor mixing in larger bioreactors can lead to gradients in temperature, pH, and nutrient concentration.[4][5]	- Optimize agitation speed and impeller design to ensure uniform mixing.[5][6]- Use multiple sensors to monitor conditions at different locations within the bioreactor.[6]
Accumulation of By-products	Metabolic Overflow: High substrate uptake rates can lead to the production of unwanted by-products like acetate.[4]	- Control the substrate feeding rate to avoid overflow metabolism.- Engineer metabolic pathways to redirect carbon flux towards formate production.

Electrochemical CO₂ Reduction

Problem	Potential Cause	Recommended Solution
Low Faradaic Efficiency and Formate Production Rate	Catalyst Deactivation: Degradation of the catalyst material through dissolution, agglomeration, or poisoning.[7][8]	- Optimize the catalyst composition and support material for improved stability.- Implement periodic catalyst regeneration protocols.
Electrode Flooding: Salt formation can make gas diffusion electrodes hydrophilic, blocking CO₂ diffusion.[7][8]	- Manage anolyte concentration to minimize salt precipitation.[7]- Use improved carbon electrode substrates with better water management properties.[7]
Mass Transfer Limitation: Insufficient CO₂ availability at the electrode surface.	- Increase CO₂ flow rate and pressure.[9]- Optimize the design of the electrochemical cell and flow field to enhance CO₂ transport.[8]
High Energy Consumption	High Overpotential: Inefficient catalyst requiring a large applied voltage.	- Develop more efficient catalysts that can operate at lower overpotentials.[10][11]- Optimize electrolyte composition and concentration to reduce ohmic losses.[12]
Product Crossover	Membrane Permeability: Formate ions migrating across the membrane to the anode.	- Select membranes with low formate permeability.- Optimize the operating conditions (e.g., current density) to minimize crossover.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges when scaling up microbial formate production from lab to industrial scale?

A1: The primary challenges include maintaining optimal and homogenous culture conditions (pH, temperature, dissolved oxygen, nutrient levels) in larger bioreactors, managing formate toxicity to the microbial culture, preventing contamination, and developing cost-effective downstream processing for product recovery and purification.[6][13][14][15][16] Inconsistent mixing at larger scales can lead to significant variations in performance.[5]

Q2: How does formate toxicity affect microbial production and how can it be mitigated?

A2: Formic acid can be toxic to microorganisms, particularly at concentrations above a certain threshold and at acidic pH, by disrupting the cell's proton motive force.[1] Mitigation strategies include:

• Fed-batch or continuous feeding: To maintain a low, non-toxic concentration of formate in the bioreactor.[1][3]

• Strain engineering: Developing microbial strains with higher tolerance to formate.

• pH control: Maintaining the pH above the pKa of formic acid (3.75) to keep it in the less toxic formate salt form.[1]

Q3: What are the key parameters to consider for scaling up an electrochemical CO₂ reduction process for formate production?

A3: Key scale-up parameters include current density, Faradaic efficiency, energy efficiency, long-term stability of the catalyst and electrode, and the design of the electrochemical reactor to ensure efficient mass transport of CO₂.[7][8] Managing issues like electrode flooding and salt precipitation is also critical for long-term, stable operation.[7]

Q4: What are the common methods for downstream processing and recovery of formate?

A4: Common downstream processing techniques for formate recovery and purification include:

• Distillation: For separating volatile formic acid from the fermentation broth.[17]

• Electrodialysis: This method uses ion-exchange membranes to separate formate from the production medium.[9][18]

• Liquid-liquid extraction: Utilizes a solvent to selectively extract formic acid.[16][17]

• Chromatography: For high-purity applications, though it can be expensive for large-scale production.[4][19] Downstream processing can account for a significant portion of the total production cost, making the choice of method critical for economic viability.[20]

Q5: Which analytical methods are suitable for quantifying formate concentration in experimental samples?

A5: Several methods can be used for accurate formate quantification:

• Enzymatic Assays: These are highly specific and sensitive, often available in kit formats.[18][21][22][23]

• High-Performance Liquid Chromatography (HPLC): A common method for separating and quantifying organic acids.[24][25]

• Gas Chromatography-Mass Spectrometry (GC-MS): Often requires derivatization of formate but provides high sensitivity and specificity.[10][26][27]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A non-destructive method that can be used for absolute quantification with an internal standard.[8][28][29][30]

Quantitative Data

The following tables summarize key performance metrics for formate production across different methods and scales to facilitate comparison.

Table 1: Performance of Electrochemical CO₂ Reduction to Formate

Catalyst	Scale	Current Density (mA/cm²)	Faradaic Efficiency (%)	Formate Concentration (g/L)	Production Rate	Reference
SnO₂ on GDE	Scalable 3-chamber reactor	-	38%	11.7	1.95 g/L/h	[9][18]
Bi nanoparticles on Carbon Paper	Lab-scale	-	93%	~3.5 (77 mM)	-	[31]
In-electrode	1 L electrobioreactor	-	74.9 ± 5.5%	-	0.038 ± 0.005 mmol/h/cm²	[7]
Pd on Carbon	Lab-scale with NTP	-	23.52%	-	-	[8]
Pt-decorated Ni(OH)₂	Lab-scale	-	78.8%	-	1.3 mmol/h/mg_cat	[11]

Table 2: Microbial Formate Production and Utilization

Microbial Strain	Scale	Substrate(s)	Titer (g/L)	Yield	Productivity	Reference
Engineered E. coli	Lab-scale	Formate	3.8 (Mevalonate from formate)	-	-	[5]
Clostridium ragsdalei	Bioreactor	Syngas + Formate	-	-	Improved growth and product formation	[3]
S. cerevisiae	Fed-batch	Glucose (for CCM)	9.98 (CCM)	70.1 mg/g glucose	69.8 mg/L/h	[32]

Experimental Protocols

This section provides detailed methodologies for the quantification of formate.

Enzymatic Assay for Formate Quantification (Colorimetric)

This protocol is based on commercially available kits that utilize formate dehydrogenase.

Principle: Formate is oxidized by formate dehydrogenase (FDH) in the presence of NAD⁺, producing NADH. The NADH then reduces a colorimetric probe, and the resulting color change, measured by absorbance, is proportional to the formate concentration.[18][21][22][23]

Materials:

• Formate Assay Kit (e.g., from Sigma-Aldrich, Abcam, BioAssay Systems) containing:

  • Formate Assay Buffer

  • Formate Enzyme Mix (FDH)

  • Formate Substrate Mix (including NAD⁺ and colorimetric probe)

  • Formate Standard

• 96-well microplate

• Microplate reader capable of measuring absorbance at 450 nm or 565 nm (depending on the kit)

• Pipettes and pipette tips

• Deionized water

Procedure:

• Reagent Preparation:

  • Allow all reagents to reach room temperature.[18]

  • Reconstitute the Formate Enzyme Mix and Formate Substrate Mix according to the kit instructions, typically with the provided assay buffer or deionized water.[18][21]

• Standard Curve Preparation:

  • Prepare a series of formate standards by diluting the provided stock solution as described in the kit manual. A typical range is 0 to 10 nmol/well.[18]

  • Add the standards to separate wells of the 96-well plate.

  • Adjust the volume in each well to 50 µL with Formate Assay Buffer.[18]

• Sample Preparation:

  • For liquid samples like fermentation broth or cell culture supernatant, centrifuge to remove any insoluble material.[21][22]

  • Dilute the samples as necessary with the Formate Assay Buffer to ensure the formate concentration falls within the range of the standard curve.

  • Add 50 µL of the prepared samples to separate wells.

• Assay Reaction:

  • Prepare a Reaction Mix containing the Formate Assay Buffer, Formate Enzyme Mix, and Formate Substrate Mix in the proportions specified by the kit.[18][21]

  • Optional: For samples with potentially high background NADH levels, prepare a blank sample reaction mix that omits the Formate Enzyme Mix.[18]

  • Add 50 µL of the Reaction Mix to each well containing the standards and samples.

  • Mix well and incubate at 37°C for 60 minutes, protected from light.[18][22]

• Measurement:

  • Measure the absorbance at the wavelength specified in the kit manual (e.g., 450 nm).[18]

• Calculation:

  • Subtract the absorbance of the blank (0 standard) from all readings.

  • Plot the standard curve of absorbance versus formate amount (nmol).

  • Determine the formate concentration in the samples from the standard curve.

GC-MS Analysis of Formate with Derivatization

Principle: Formic acid is volatile and polar, making it challenging for direct GC analysis. Derivatization to a less polar and more volatile ester, such as pentafluorobenzyl formate, improves chromatographic separation and detection by MS.[26][27]

Materials:

• Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

• Derivatizing agent: 2,3,4,5,6-pentafluorobenzyl bromide (PFBBr)[26][27]

• Internal standard (e.g., ¹³C-formate) for isotope dilution

• Buffer (e.g., sodium phosphate, pH 8.0)

• Extraction solvent (e.g., hexane)

• Sample vials and autosampler

Procedure:

• Sample Preparation:

  • To a sample vial, add the sample (e.g., 20 µL of urine or plasma), buffer, and the internal standard solution.[27]

• Derivatization:

  • Add the PFBBr derivatizing agent to the vial.[27]

  • Vortex the mixture for 1 minute and incubate at 60°C for 15 minutes.[27]

• Extraction:

  • After incubation, extract the derivatized formate ester with hexane.[27]

  • Transfer the organic layer to a new vial for GC-MS analysis.

• GC-MS Analysis:

  • Inject the sample into the GC-MS system.

  • Use an appropriate GC column and temperature program to separate the pentafluorobenzyl formate from other components.

  • The mass spectrometer is typically operated in selected ion monitoring (SIM) mode for sensitive and specific detection of the target analyte and internal standard.

• Quantification:

  • Quantify the formate concentration by comparing the peak area ratio of the analyte to the internal standard against a calibration curve prepared with known concentrations of formate.

Visualizations

Metabolic Pathways for Formate Production

The following diagrams illustrate key metabolic pathways involved in biological formate production.

Caption: Key metabolic pathways for formate production and assimilation.

Experimental Workflow: Formate Quantification

The logical flow for quantifying formate in a sample is depicted below.

Caption: Workflow for the quantification of formate in a sample.

Logical Relationship: Scale-Up Challenges

This diagram illustrates the interconnected challenges encountered during the scale-up of formate production.

Caption: Interconnected challenges in scaling up formate production.

References

• 1. bioprocessintl.com [bioprocessintl.com]
• 2. researchgate.net [researchgate.net]
• 3. Downstream processing (Chapter 9) - Basic Biotechnology [resolve.cambridge.org]
• 4. researchgate.net [researchgate.net]
• 5. research.wur.nl [research.wur.nl]
• 6. [PDF] Derivatization Methods in GC and GC/MS | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. agilent.com [agilent.com]
• 11. Industrially viable formate production with 50% lower CO2 emissions - Energy & Environmental Science (RSC Publishing) [pubs.rsc.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Steps for HPLC Method Development | Pharmaguideline [pharmaguideline.com]
• 14. Item - Comparison of production metrics (titer, rate, and yield). - Public Library of Science - Figshare [plos.figshare.com]
• 15. arxada.com [arxada.com]
• 16. drawellanalytical.com [drawellanalytical.com]
• 17. Downstream-Processing in Bioprocesses - A Critical But Often Overlooked Aspect [celignis.com]
• 18. sigmaaldrich.com [sigmaaldrich.com]
• 19. Downstream Processing Techniques - Creative Biogene [microbiosci.creative-biogene.com]
• 20. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 21. assaygenie.com [assaygenie.com]
• 22. Formate Assay Kit (Colorimetric) (ab111748) | Abcam [abcam.com]
• 23. sigmaaldrich.com [sigmaaldrich.com]
• 24. researchgate.net [researchgate.net]
• 25. researchgate.net [researchgate.net]
• 26. An isotope-dilution, GC-MS assay for formate and its application to human and animal metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 27. researchgate.net [researchgate.net]
• 28. sigmaaldrich.com [sigmaaldrich.com]
• 29. Quantification of molecules in (1)H-NMR metabolomics with formate as a concentration standard - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. Quantitation of metabolites in human blood serum by proton magnetic resonance spectroscopy. A comparative study of the use of formate and TSP as concentration standards - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. mdpi.com [mdpi.com]
• 32. researchgate.net [researchgate.net]

troubleshooting low conversion rates in propyl formate reactions

Technical Support Center: Propyl Formate Synthesis

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving common issues, particularly low conversion rates, encountered during the synthesis of propyl formate.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental reaction for synthesizing propyl formate?

Propyl formate is typically synthesized via the Fischer esterification of formic acid with 1-propanol.[1][2] This is a reversible reaction catalyzed by a strong acid, such as sulfuric acid, which produces propyl formate and water as a byproduct.[1][3][4]

Q2: Why is my propyl formate conversion rate unexpectedly low?

Low conversion rates in Fischer esterification are often due to the reaction reaching equilibrium. The presence of water, a byproduct of the reaction, can shift the equilibrium back towards the reactants (formic acid and 1-propanol) through hydrolysis, thereby limiting the final yield.[5][6] Other contributing factors can include suboptimal reaction conditions, insufficient catalyst activity, or premature termination of the reaction.

Q3: What are the most critical parameters to control for maximizing yield?

To achieve high conversion rates, the following parameters are critical:

• Water Removal: Actively removing water as it forms will drive the reaction toward the product side.

• Reactant Stoichiometry: Using one of the reactants in excess (typically 1-propanol) can shift the equilibrium to favor ester formation.[4][7]

• Catalyst Concentration: The amount of acid catalyst must be optimized. Too little catalyst results in a slow reaction, while too much can promote side reactions like the dehydration of 1-propanol.[7]

• Temperature: Increasing the temperature generally accelerates the reaction rate and improves the yield up to an optimal point.[7] However, excessive heat can lead to the decomposition of reactants or products.

Q4: What are the common side reactions in propyl formate synthesis?

The primary side reaction of concern is the acid-catalyzed dehydration of 1-propanol, which can form propene or di-n-propyl ether, especially at higher temperatures.[7] Additionally, the reverse reaction, the hydrolysis of propyl formate back to its starting materials, is always competing with the forward reaction.[5]

Troubleshooting Guide for Low Conversion Rates

This guide provides a structured approach to diagnosing and resolving issues leading to poor yields.

Problem: Reaction stalls or results in a low yield of propyl formate.

Possible Cause 1: Reaction Has Reached Equilibrium The Fischer esterification is a reversible process. Without intervention, the reaction will stop progressing once it reaches equilibrium, leaving significant amounts of unreacted starting materials.

• Solution 1.1: Remove Water: Employ a Dean-Stark apparatus or add a dehydrating agent to the reaction mixture to sequester the water produced, thus shifting the equilibrium towards the formation of propyl formate.

• Solution 1.2: Adjust Reactant Molar Ratio: Increase the concentration of one of the reactants. Using 1-propanol as the solvent is a common strategy to ensure it is in large excess, which drives the reaction forward.[4] For enzymatic synthesis, a formic acid to alcohol molar ratio of approximately 1:5 has been shown to be effective.[8]

Possible Cause 2: Suboptimal Reaction Conditions Incorrect temperature or insufficient reaction time can prevent the reaction from reaching completion.

• Solution 2.1: Optimize Temperature: Gradually increase the reaction temperature. For acid-catalyzed reactions, operating at the reflux temperature of the alcohol (1-propanol boiling point: ~97 °C) is often effective. Studies on similar esterifications show a significant increase in yield when moving from 35°C to 65°C.[7]

• Solution 2.2: Increase Reaction Time: Monitor the reaction's progress using techniques like TLC or GC. If starting material is still present, extend the reaction time to allow it to proceed closer to completion.[9]

Possible Cause 3: Ineffective Catalyst The acid catalyst may be old, hydrated, or used in an insufficient quantity.

• Solution 3.1: Verify Catalyst Quality and Quantity: Use a fresh, anhydrous acid catalyst (e.g., concentrated H₂SO₄). Titrate or test the catalyst if its activity is in doubt. Systematically vary the catalyst concentration to find the optimal loading for your specific setup. Increasing the catalyst-to-acid molar ratio has been shown to increase the initial reaction rate significantly.[7]

Problem: Presence of significant impurities or byproducts in the crude product.

Possible Cause 1: Dehydration of 1-Propanol Excessive heat or high catalyst concentration can cause the elimination of water from 1-propanol.

• Solution 1.1: Reduce Temperature and Catalyst Concentration: Lower the reaction temperature and find the minimum catalyst concentration that provides a reasonable reaction rate. This will minimize the rate of the competing dehydration reaction.[7]

Possible Cause 2: Incomplete Purification Residual formic acid or catalyst can contaminate the final product.

• Solution 2.1: Implement a Neutralizing Wash: During the work-up, wash the organic layer with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and remove any remaining formic acid and the acid catalyst.[3]

Data Presentation

The following table illustrates the impact of reaction temperature on the yield of an esterification reaction between propanoic acid and 1-propanol, catalyzed by sulfuric acid. This data is representative of the general principles applicable to propyl formate synthesis.

Table 1: Effect of Temperature on Ester Yield Over Time (Data adapted from a study on propanoic acid esterification, which serves as a model for the behavior of similar reactions).[7]

Reaction Time (minutes)	Yield at 35°C	Yield at 45°C	Yield at 55°C	Yield at 65°C
30	42.3%	-	-	85.6%
60	60.1%	-	-	91.2%
120	75.5%	-	-	95.1%
210	83.7%	-	-	96.9%

Experimental Protocols

Protocol 1: General Procedure for Acid-Catalyzed Synthesis of Propyl Formate

• Setup: Assemble a round-bottom flask equipped with a reflux condenser and a Dean-Stark trap.

• Reagents: To the flask, add 1-propanol (in excess, e.g., 3-5 molar equivalents) and formic acid (1 molar equivalent).

• Catalyst: While stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 1-2% of the total moles of the limiting reagent).

• Reaction: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as it is formed.

• Monitoring: Continue the reaction until no more water is collected in the trap, or until reaction monitoring (GC/TLC) shows the consumption of the limiting reagent.

• Cooling: Once the reaction is complete, allow the mixture to cool to room temperature before proceeding with the work-up.

Protocol 2: Post-Reaction Work-up and Purification

• Transfer: Transfer the cooled reaction mixture to a separatory funnel.

• Washing:

  • Wash the mixture with saturated aqueous sodium chloride (NaCl) solution.[3]

  • Carefully wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize unreacted formic acid and the sulfuric acid catalyst.[3] Perform this step slowly to control the effervescence from CO₂ evolution.

  • Wash again with saturated aqueous NaCl to remove residual salts.

• Drying: Separate the organic layer and dry it over an anhydrous drying agent, such as magnesium sulfate (MgSO₄).[3]

• Filtration: Filter off the drying agent.

• Distillation: Purify the resulting liquid by fractional distillation, collecting the fraction that boils at approximately 80-82°C.[10][11]

Visualizations

Caption: Troubleshooting workflow for low propyl formate yield.

Caption: Key stages of the Fischer Esterification pathway.

Caption: Logical relationships of key reaction parameters.

References

• 1. brainly.com [brainly.com]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. CAS 110-74-7: propyl formate | CymitQuimica [cymitquimica.com]
• 6. researchgate.net [researchgate.net]
• 7. scindeks-clanci.ceon.rs [scindeks-clanci.ceon.rs]
• 8. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]
• 9. benchchem.com [benchchem.com]
• 10. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. Human Metabolome Database: Showing metabocard for Propyl formate (HMDB0040253) [hmdb.ca]

Technical Support Center: Breaking the Propyl Formate-Water Azeotrope

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for various techniques used to break the azeotrope of propyl formate with water.

Frequently Asked Questions (FAQs)

Q1: What is an azeotrope and why is it a problem for the propyl formate-water system?

A1: An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation.[1] This occurs because the vapor that forms during boiling has the same composition as the liquid mixture.[1] For the propyl formate-water system, this means that once the azeotropic composition is reached, further purification by standard distillation is impossible, limiting the purity of the separated components.

Q2: What is the composition and boiling point of the propyl formate-water azeotrope?

A2: The propyl formate-water system forms a minimum boiling point azeotrope. At atmospheric pressure (760 mm Hg), the azeotrope consists of approximately 2.3% water by weight and boils at 71.6°C.[2]

Q3: What are the primary methods for breaking the propyl formate-water azeotrope?

A3: The most common and effective methods include:

• Extractive Distillation: This technique involves adding a high-boiling solvent (entrainer) to the mixture to alter the relative volatilities of propyl formate and water, thereby breaking the azeotrope.[3]

• Pressure-Swing Distillation (PSD): This method utilizes two distillation columns operating at different pressures to shift the azeotropic composition, allowing for separation.[4][5]

• Salting-Out: The addition of a non-volatile salt to the mixture can modify the vapor-liquid equilibrium (VLE), making the separation of the azeotrope possible through distillation.[6][7]

• Pervaporation: This is a membrane-based process where a selective membrane allows for the preferential passage of one component (typically water) over the other.[8][9]

• Adsorption: This technique uses porous materials that selectively adsorb one component of the azeotropic mixture.[10]

Q4: How do I select the best method for my specific application?

A4: The choice of method depends on several factors, including the desired product purity, the scale of the operation, energy costs, and the availability of equipment. Extractive distillation is often used for high-purity requirements. Pressure-swing distillation is a good option if the azeotropic composition is sensitive to pressure changes and avoids the introduction of a third component. Salting-out can be a cost-effective method if a suitable salt is identified. Pervaporation and adsorption are emerging as energy-efficient alternatives, particularly for dehydration applications.[8][10]

Troubleshooting Guides

Extractive Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Poor Separation Efficiency	- Incorrect entrainer selection.- Inappropriate solvent-to-feed ratio.- Incorrect feed point for the entrainer.	- Select an entrainer that significantly alters the relative volatility of propyl formate and water (e.g., isobutanol).[11]- Optimize the mass ratio of the entrainer to the overhead distillate (a common range is 0.5:1 to 10:1).[11]- Introduce the entrainer near the top of the column.
Entrainer Contamination in Product	- Inefficient separation in the solvent recovery column.- Reflux ratio in the main column is too low.	- Ensure the reboiler duty and reflux ratio in the solvent recovery column are optimized for complete separation.- Increase the reflux ratio in the extractive distillation column to improve the separation of the light component from the entrainer.
Flooding in the Column	- Excessive vapor flow rate.- Liquid flow rate exceeds the column's capacity.	- Reduce the reboiler heat input to decrease the vapor velocity.- Adjust the feed and entrainer flow rates to operate within the column's design parameters.[3]
Weeping or Dumping	- Low vapor flow rate.	- Increase the reboiler heat input to increase vapor velocity and prevent liquid from flowing through the tray perforations.[3]

Pressure-Swing Distillation

Issue	Possible Cause(s)	Troubleshooting Steps
Ineffective Separation	- Insufficient pressure difference between the two columns.- The azeotropic composition of propyl formate-water is not significantly affected by pressure.	- Ensure a sufficient pressure differential between the high-pressure and low-pressure columns to achieve a significant shift in the azeotropic composition (a change of at least 5% is recommended).[4]- Verify the pressure sensitivity of the azeotrope through literature data or experimental VLE determination.
High Energy Consumption	- Large recycle streams between the columns.	- Optimize the operating pressures of both columns to maximize the shift in azeotropic composition, which will reduce the required recycle flow rates.[4]
Product Purity Issues	- Inadequate number of theoretical stages in the columns.- Incorrect reflux ratios.	- Ensure both columns have a sufficient number of stages to achieve the desired purity.- Optimize the reflux ratios in both the low-pressure and high-pressure columns.
Control System Instability	- Complex interactions between the two columns.	- Implement a robust control strategy to manage the pressures, temperatures, and flow rates in both columns simultaneously.[12]

Salting-Out

Issue	Possible Cause(s)	Troubleshooting Steps
Azeotrope Not Broken	- The chosen salt has a low "salting-out" effect.- Insufficient salt concentration.	- Select a salt that is highly soluble in water but has low solubility in propyl formate (e.g., NaCl, K₂CO₃, CaCl₂).[13][14]- Increase the salt concentration in the aqueous phase to enhance the effect on the vapor-liquid equilibrium.
Salt Precipitation in Equipment	- Exceeding the solubility limit of the salt at the operating temperature.	- Ensure the salt concentration remains below its saturation point at all stages of the process.- Maintain a consistent operating temperature to prevent precipitation due to temperature fluctuations.
Corrosion of Equipment	- The salt solution is corrosive to the materials of construction.	- Use equipment made of corrosion-resistant materials.- Consider using less corrosive salts if possible.

Quantitative Data Summary

Technique	Key Parameters & Typical Values	Advantages	Disadvantages
Extractive Distillation	Entrainer: Isobutanol[11]Entrainer to Overhead Distillate Mass Ratio: 0.5:1 - 10:1[11]Entrainer Feed Temperature: 20-60°C[11]Reflux Ratio: 1:1 - 12:1 (varies with stage)[11]	- High product purity achievable.- Effective for azeotropes that are not pressure-sensitive.	- Requires an additional separation step to recover the entrainer.- Potential for product contamination with the entrainer.
Pressure-Swing Distillation	Pressure Differential: Should cause at least a 5% shift in azeotropic composition.[4]Typical Pressures: One column at atmospheric pressure, the other at an elevated or reduced pressure.[15]	- No additional components are introduced.- Can be more energy-efficient than extractive distillation if well-integrated.[12]	- Only effective for pressure-sensitive azeotropes.- Higher capital cost due to two distillation columns.- Complex control systems.[5]
Salting-Out	Salts: NaCl, K₂CO₃, CaCl₂, K₃PO₄, K₄P₂O₇[13][14][16]Effect: Increases the relative volatility of the organic component.	- Potentially low cost.- Salts are non-volatile, so they do not contaminate the distillate.[6]	- Can cause corrosion.- Risk of salt precipitation.- Requires a method for salt recovery if used in a continuous process.
Pervaporation	Membrane Type: Hydrophilic membranes (e.g., PVA, zeolites) for water removal.[17]	- High selectivity for water removal.- Energy-efficient, especially for breaking azeotropes at low water concentrations.[8]	- Membrane fouling can be an issue.- Lower processing capacity compared to distillation.- Membrane stability in the presence of organic solvents can be a concern.[17]
Adsorption	Adsorbent: Hydrophilic zeolites (e.g., LTA-4A).[10]	- High selectivity for water.- Can be effective at high temperatures.	- Requires a regeneration step for the adsorbent.- Can be a batch or semi-continuous process.

Experimental Protocols

Protocol 1: Extractive Distillation using Isobutanol

Objective: To separate propyl formate and water from their azeotropic mixture using isobutanol as an entrainer.

Apparatus:

• Extractive distillation column with a reboiler and condenser

• Feed pump for the azeotropic mixture

• Entrainer feed pump

• Collection vessels for distillate and bottoms product

• Solvent recovery distillation column

Procedure:

• Preheat the azeotropic mixture of propyl formate and water to its boiling point.

• Feed the preheated mixture into the middle of the extractive distillation column.

• Introduce isobutanol, preheated to 20-60°C, into the upper section of the column.[11] The mass ratio of isobutanol to the expected overhead distillate should be maintained between 0.5:1 and 10:1.[11]

• Control the reboiler heat input to maintain a steady boil-up rate.

• Set the reflux ratio at the top of the column. This will vary depending on the desired purity of the propyl formate. A typical starting range is 1:1 to 6:1 for the propyl formate fraction.[11]

• Collect the high-purity propyl formate as the overhead distillate.

• The bottoms product, containing water and isobutanol, is fed to a second distillation column for solvent recovery.

• In the solvent recovery column, separate the water from the isobutanol. The recovered isobutanol can be recycled back to the extractive distillation column.

Protocol 2: Salting-Out Enhanced Distillation

Objective: To break the propyl formate-water azeotrope by adding a salt to the distillation flask.

Apparatus:

• Standard distillation apparatus (round-bottom flask, distillation head with thermometer, condenser, receiving flask)

• Heating mantle

• Magnetic stirrer and stir bar

Procedure:

• Charge the round-bottom flask with the propyl formate-water azeotropic mixture.

• Add a non-volatile salt, such as sodium chloride (NaCl) or potassium carbonate (K₂CO₃), to the flask. The amount of salt will need to be determined experimentally, but a good starting point is to create a concentrated salt solution in the water phase.

• Begin stirring the mixture to dissolve the salt in the aqueous phase.

• Heat the mixture to its boiling point.

• Observe the temperature of the vapor at the distillation head. The boiling point should be elevated compared to the azeotropic temperature of 71.6°C.

• Collect the distillate, which will be enriched in propyl formate.

• Analyze the composition of the distillate to determine the effectiveness of the salt in breaking the azeotrope.

Visualizations

Caption: Workflow for Extractive Distillation.

Caption: Logic of Pressure-Swing Distillation.

Caption: Principle of the Salting-Out Method.

References

• 1. ciemme.it [ciemme.it]
• 2. chemcraft.su [chemcraft.su]
• 3. fiveable.me [fiveable.me]
• 4. Pressure Swing Distillation to Break Azeotropes - ChemEnggHelp [chemengghelp.com]
• 5. Pressure Swing Distillation - Chemical Engineering World [chemicalengineeringworld.com]
• 6. rspublication.com [rspublication.com]
• 7. osti.gov [osti.gov]
• 8. Review: Membrane Materials for the Removal of Water from Industrial Solvents by Pervaporation and Vapor Permeation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. corpus.ulaval.ca [corpus.ulaval.ca]
• 11. CN102527072A - Batch extraction distillation separation method for propyl alcohol-propyl formate azeotropic mixture - Google Patents [patents.google.com]
• 12. famt.ac.in [famt.ac.in]
• 13. researchgate.net [researchgate.net]
• 14. mdpi.com [mdpi.com]
• 15. Wolfram Demonstrations Project [demonstrations.wolfram.com]
• 16. researchgate.net [researchgate.net]
• 17. Novel Perfluorinated Polymer-Based Pervaporation Membranes for Separation of Solvent/Water Mixtures - PMC [pmc.ncbi.nlm.nih.gov]

enhancing the solvency power of propyl formate for specific applications

Welcome to the . This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on enhancing the solvency power of propyl formate for your specific applications. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and quantitative data to support your research and development efforts.

Frequently Asked Questions (FAQs)

Q1: What is propyl formate and what are its primary applications as a solvent?

Propyl formate (C₄HⲈO₂) is a colorless liquid with a characteristic fruity odor.[1] It is an ester of propanol and formic acid. Due to its moderate polarity and volatility, it finds applications as a solvent in organic synthesis, for certain resins and oils, and in the formulation of some industrial products.[1] It is also used as a flavoring agent in the food industry and as a fragrance component.

Q2: What are the main limitations of propyl formate as a solvent?

The primary limitation of propyl formate is its low solubility in water, which is approximately 22 mg/mL at 22°C.[2] This restricts its use in applications requiring miscibility with aqueous phases. Additionally, being an ester, it is susceptible to hydrolysis, especially in the presence of acids or bases, which can affect the stability of formulations and reaction mixtures.

Q3: How can the solvency power of propyl formate be enhanced?

The solvency of propyl formate can be significantly enhanced by creating co-solvent systems. By mixing propyl formate with other organic solvents, its polarity and hydrogen bonding characteristics can be modified to dissolve a wider range of solutes, including poorly water-soluble active pharmaceutical ingredients (APIs). Temperature also plays a role, as solubility generally increases with a rise in temperature.

Q4: What are azeotropic mixtures and how do they relate to enhancing propyl formate's solvency?

An azeotrope is a mixture of two or more liquids whose proportions cannot be altered by simple distillation. Propyl formate forms azeotropes with several solvents, including propanol. The formation of an azeotropic mixture alters the boiling point and can change the solvent properties of the system, which can be leveraged to enhance its dissolving power for specific compounds.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Poor solubility of a non-polar compound	The polarity of pure propyl formate is too high for the solute.	Create a co-solvent system with a non-polar solvent like hexane or toluene. Start with a small percentage of the co-solvent and gradually increase until the desired solubility is achieved.
Poor solubility of a polar compound	Propyl formate lacks sufficient hydrogen bonding capability or has too low a polarity for highly polar solutes.	Use a co-solvent with strong hydrogen bonding capabilities, such as ethanol or methanol. This will increase the overall polarity and hydrogen-bonding capacity of the solvent system.
Precipitation of solute upon cooling	The solution was saturated at a higher temperature, and the solubility decreased upon cooling.	Re-heat the solution and add a small amount of a co-solvent that is a good solvent for the solute to create a more stable solution at lower temperatures. Alternatively, maintain the solution at a controlled temperature.
Phase separation in an aqueous-organic extraction	Propyl formate is only slightly soluble in water, leading to the formation of two distinct layers. This is expected in an extraction. The issue may be the formation of an emulsion at the interface.	To break an emulsion, you can try: 1. Gentle swirling instead of vigorous shaking. 2. Adding a small amount of a saturated salt solution (brine). 3. Centrifugation of the mixture.
Observed degradation of the solute over time	Propyl formate is undergoing hydrolysis, creating a more acidic or basic microenvironment that is degrading the solute.	Ensure the propyl formate and any co-solvents are anhydrous. If water cannot be avoided, buffer the solution to a pH where the solute and propyl formate are most stable. Store the solution at a low temperature to slow down the rate of hydrolysis.
Inconsistent results in chromatography	If using a propyl formate-containing mobile phase, its volatility can lead to changes in the mobile phase composition over time. Hydrolysis can also alter the pH and polarity of the mobile phase.	Prepare fresh mobile phase daily. Keep the solvent reservoir covered to minimize evaporation. Consider using a stabilized solvent mixture or an alternative, less reactive solvent if consistency is a major issue.

Quantitative Data: Solubility of Model APIs

The following table summarizes the solubility of two common APIs, Ibuprofen and Naproxen, in various solvent systems. While direct data for propyl formate is limited in publicly available literature, the data for analogous esters like ethyl acetate and co-solvent systems with ethanol and methanol provide a strong indication of the expected behavior when using propyl formate-based systems.

Solute	Solvent System	Temperature (°C)	Solubility (g/g of solvent)	Reference
Ibuprofen	Ethanol	25	~0.8	[3]
Ethanol	40	~2.15	[3]
50:50 Ethanol-Water	25	~0.1	[3]
Naproxen	Ethyl Acetate	25	~0.12	[4]
Methanol	25	~0.07	[4]
Ethanol	25	~0.05	[4]

Note: The solubility of APIs in propyl formate is expected to be in a similar range to that in ethyl acetate, given their structural and polarity similarities.

Experimental Protocols

Protocol 1: Preparation of a Propyl Formate Co-Solvent System for Enhancing API Solubility

Objective: To prepare a binary co-solvent system of propyl formate and ethanol to enhance the solubility of a poorly water-soluble API.

Materials:

• Propyl formate (anhydrous)

• Ethanol (anhydrous)

• Active Pharmaceutical Ingredient (API)

• Magnetic stirrer and stir bar

• Volumetric flasks and pipettes

• Analytical balance

• Constant temperature bath

Methodology:

• Solvent Preparation: Prepare a series of propyl formate:ethanol co-solvent mixtures with varying volume ratios (e.g., 90:10, 80:20, 70:30, 60:40, 50:50). Ensure all glassware is dry and use anhydrous solvents to minimize hydrolysis.

• Solubility Determination (Equilibrium Method):

  • Add an excess amount of the API to a known volume of each co-solvent mixture in separate sealed vials.

  • Place the vials in a constant temperature bath set to the desired experimental temperature (e.g., 25°C or 37°C).

  • Stir the mixtures for a predetermined time (e.g., 24-48 hours) to ensure equilibrium is reached.

  • After reaching equilibrium, stop stirring and allow the undissolved solid to settle.

  • Carefully withdraw a known volume of the supernatant and filter it through a syringe filter (e.g., 0.45 µm PTFE) to remove any undissolved particles.

  • Dilute the filtered solution with a suitable solvent to a concentration within the analytical range of your quantification method (e.g., UV-Vis spectroscopy or HPLC).

  • Determine the concentration of the API in the diluted solution.

  • Back-calculate to determine the solubility of the API in the original co-solvent mixture.

• Data Analysis: Plot the solubility of the API as a function of the co-solvent composition to identify the optimal ratio for maximum solubility.

Protocol 2: Monitoring Propyl Formate Hydrolysis in an Aqueous Co-Solvent System

Objective: To determine the rate of hydrolysis of propyl formate in a water-containing co-solvent system.

Materials:

• Propyl formate

• Co-solvent (e.g., propanol)

• Deionized water

• 0.5M HCl (for acid-catalyzed hydrolysis study)

• Titration setup (buret, flask, indicator) or pH meter

• Constant temperature bath

Methodology:

• Reaction Setup: Prepare a binary solvent system of the co-solvent and water at a specific ratio (e.g., 70:30 v/v propanol:water). Add the acid catalyst (e.g., 0.5M HCl).

• Initiation of Reaction: Add a known amount of propyl formate to the solvent mixture in a sealed flask and place it in a constant temperature bath.

• Monitoring: At regular time intervals, withdraw a small aliquot of the reaction mixture.

• Quenching and Titration: Immediately add the aliquot to a flask containing ice-cold deionized water to quench the reaction. Titrate the formic acid produced from the hydrolysis with a standardized solution of a weak base.

• Data Analysis: The rate of reaction can be determined by plotting the concentration of formic acid produced over time. This will allow for the calculation of the rate constant for the hydrolysis of propyl formate under the specified conditions.[1][5]

Visualizations

Caption: Workflow for enhancing API solubility using propyl formate co-solvent systems.

Caption: Logical relationships in enhancing propyl formate's solvency power.

References

• 1. researchgate.net [researchgate.net]
• 2. chemicaljournals.com [chemicaljournals.com]
• 3. UQ eSpace [espace.library.uq.edu.au]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

minimizing the formation of byproducts during propyl formate synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to assist researchers, scientists, and drug development professionals in minimizing byproduct formation during the synthesis of propyl formate.

Troubleshooting Guide

Unwanted byproducts can compromise the yield and purity of propyl formate. This guide addresses common issues encountered during synthesis.

Issue	Potential Cause	Recommended Solution
Low Yield of Propyl Formate	Incomplete Reaction: The Fischer esterification is an equilibrium reaction.	- Use an excess of one reactant, typically n-propanol. - Remove water as it forms, for example, by using a Dean-Stark apparatus. - Ensure the catalyst (e.g., sulfuric acid) is active and used in the correct concentration.
Hydrolysis of Product: The presence of excess water can drive the equilibrium back towards the reactants.	- Minimize the initial water content of reactants. - Effectively remove water during the reaction.
Presence of Dipropyl Ether	High Reaction Temperature: At temperatures above 140°C, the acid-catalyzed dehydration of n-propanol to dipropyl ether becomes more significant.	- Maintain the reaction temperature below 140°C. A temperature range of 80-100°C is generally recommended for Fischer esterification.
High Acid Catalyst Concentration: A high concentration of a strong acid catalyst can promote the dehydration of n-propanol.	- Use the minimum effective amount of catalyst. - Consider using a milder acid catalyst, such as an acidic ion-exchange resin (e.g., Amberlyst-15).
Detection of Propene Gas	High Reaction Temperature: At temperatures around 170°C and with a strong acid catalyst, n-propanol can undergo elimination to form propene.	- Strictly control the reaction temperature to well below 170°C.
Presence of Unreacted Formic Acid	Insufficient Reaction Time or Inefficient Mixing: The reaction may not have proceeded to completion.	- Increase the reaction time. - Ensure efficient stirring to maximize contact between reactants and catalyst.
Catalyst Deactivation: The catalyst may have lost its activity.	- Use fresh or properly stored catalyst.
Presence of Unreacted n-Propanol	Suboptimal Molar Ratio: An insufficient amount of formic acid was used.	- Adjust the molar ratio of formic acid to n-propanol. While an excess of propanol is often used to shift the equilibrium, a significant excess might not be necessary and can complicate purification.
Formation of Carbon Monoxide	Decomposition of Formic Acid: In the presence of a strong acid like concentrated sulfuric acid, formic acid can decompose into carbon monoxide and water.	- Avoid excessively high temperatures. - Use a milder catalyst if possible.

Frequently Asked Questions (FAQs)

Q1: What are the primary byproducts in the Fischer esterification synthesis of propyl formate?

A1: The main byproducts in the acid-catalyzed synthesis of propyl formate are water, dipropyl ether, and propene. Water is a direct product of the esterification reaction.[1] Dipropyl ether and propene are formed from the acid-catalyzed dehydration of the n-propanol reactant, with their formation being favored at higher temperatures.[2]

Q2: How can I minimize the formation of dipropyl ether?

A2: To minimize the formation of dipropyl ether, it is crucial to control the reaction temperature. The dehydration of n-propanol to dipropyl ether is more favorable at temperatures above 140°C.[2] Therefore, maintaining a lower reaction temperature, typically between 80°C and 100°C, is recommended. Using a milder acid catalyst can also reduce the rate of this side reaction.

Q3: Is lipase-catalyzed synthesis a better alternative for minimizing byproducts?

A3: Lipase-catalyzed esterification is generally considered a "greener" and more selective method that produces fewer byproducts compared to traditional acid catalysis.[3][4] The enzymatic reaction is highly specific and occurs under milder conditions (typically 30-40°C), which prevents the formation of temperature-induced byproducts like dipropyl ether and propene.[3] The primary byproduct in enzymatic synthesis is water.

Q4: What are the ideal reaction conditions for minimizing byproducts in lipase-catalyzed synthesis?

A4: For lipase-catalyzed synthesis of propyl formate, optimal conditions to maximize yield and minimize byproducts include a reaction temperature of around 40°C, the use of an immobilized lipase such as Novozym 435, and an appropriate molar ratio of formic acid to n-propanol, often with an excess of the alcohol.[5] The removal of the water byproduct can also shift the equilibrium towards the product.

Q5: How can I purify propyl formate to remove byproducts?

A5: A common purification method involves a series of washing and distillation steps. The crude product can be washed with a saturated aqueous sodium chloride solution to remove the majority of unreacted n-propanol and some formic acid. This is followed by a wash with a saturated aqueous sodium bicarbonate solution to neutralize any remaining acid. After drying the organic layer with a suitable drying agent like anhydrous magnesium sulfate, the propyl formate can be purified by fractional distillation.[3][6]

Quantitative Data on Byproduct Formation

The following table summarizes the yield of dipropyl ether (DPE), a common byproduct, from the dehydration of n-propanol under different catalytic conditions and temperatures.

Catalyst	Temperature (°C)	n-Propanol Conversion (%)	Dipropyl Ether Yield (%)	Selectivity towards Dipropyl Ether (%)
Sulfuric Acid	120	~80	~70	~88
Sulfuric Acid	140	100	~75	~75
Sulfuric Acid	160	100	~60	~60
Amberlyst-36	120	~25	~20	~80
Amberlyst-36	140	~55	~45	~82
Amberlyst-36	160	~90	~70	~78

Data adapted from a study on n-propanol dehydration.[2]

Experimental Protocols

Protocol 1: High-Purity Propyl Formate Synthesis via Fischer Esterification

This protocol is designed to maximize the yield of propyl formate while minimizing the formation of dipropyl ether and propene.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser connected to a Dean-Stark apparatus, combine n-propanol and formic acid. A molar excess of n-propanol (e.g., 1.5 to 2 equivalents) is recommended.

• Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total mass of the reactants) to the stirred mixture.

• Heating and Reflux: Heat the mixture to a gentle reflux (approximately 80-100°C).

• Water Removal: Continuously remove the water-n-propanol azeotrope that collects in the Dean-Stark trap.

• Reaction Monitoring: Monitor the progress of the reaction by observing the amount of water collected. The reaction is complete when no more water is formed.

• Work-up and Purification:

  • Cool the reaction mixture to room temperature.

  • Transfer the mixture to a separatory funnel and wash with a saturated solution of sodium chloride.

  • Neutralize the remaining acid by washing with a saturated solution of sodium bicarbonate until no more gas evolves.

  • Wash again with a saturated sodium chloride solution.

  • Dry the organic layer over anhydrous magnesium sulfate.

  • Filter to remove the drying agent.

  • Purify the crude propyl formate by fractional distillation, collecting the fraction boiling at approximately 81°C.

Protocol 2: Lipase-Catalyzed Synthesis of Propyl Formate

This protocol utilizes an immobilized lipase for a cleaner synthesis with fewer byproducts.

• Reaction Setup: In a temperature-controlled shaker flask, combine n-propanol and formic acid in a suitable organic solvent (e.g., heptane or toluene). An excess of n-propanol is often beneficial.

• Enzyme Addition: Add an immobilized lipase, such as Novozym 435 (Candida antarctica lipase B), to the mixture. The optimal enzyme concentration should be determined experimentally but is typically in the range of 1-10% (w/w) of the reactants.

• Incubation: Incubate the mixture at a controlled temperature, typically around 40°C, with constant agitation.

• Water Removal (Optional but Recommended): To drive the reaction to completion, molecular sieves can be added to the reaction mixture to adsorb the water produced.

• Reaction Monitoring: The reaction progress can be monitored by taking small aliquots over time and analyzing them by gas chromatography (GC).

• Work-up and Purification:

  • Once the reaction has reached the desired conversion, separate the immobilized enzyme by filtration. The enzyme can often be washed and reused.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting propyl formate is often of high purity. If necessary, further purification can be achieved by fractional distillation.

Visualizations

Caption: Byproduct formation pathways in propyl formate synthesis.

Caption: Troubleshooting workflow for propyl formate synthesis.

References

• 1. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]
• 2. PROPYL FORMATE synthesis - chemicalbook [chemicalbook.com]
• 3. Cas 110-74-7,PROPYL FORMATE | lookchem [lookchem.com]
• 4. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 5. mdpi.com [mdpi.com]
• 6. bdmaee.net [bdmaee.net]

Propyl Formate Solutions: A Technical Support Center for Long-Term Stability

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on maintaining the long-term stability of propyl formate solutions. Below, you will find troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during research and development.

Troubleshooting Unstable Propyl Formate Solutions

This guide is designed to help you identify and resolve common issues related to the degradation of propyl formate solutions.

Observed Issue	Potential Cause(s)	Recommended Solutions & Preventive Measures
Change in pH of the solution over time (typically becoming more acidic)	Hydrolysis: Propyl formate is an ester susceptible to hydrolysis, breaking down into propionic acid and methanol. This is the most common degradation pathway.[1][2]	Control Water Content: Use anhydrous solvents and desiccants during storage and handling. pH Adjustment: Maintain a slightly acidic to neutral pH (around 5-6), as both strongly acidic and alkaline conditions can catalyze hydrolysis.[3] Low Temperature Storage: Store solutions at reduced temperatures (e.g., 2-8°C) to decrease the rate of hydrolysis.
Appearance of a new peak in HPLC chromatogram corresponding to propionic acid or propanol	Hydrolysis: The presence of these peaks is a direct confirmation of ester degradation.	Implement Stability-Indicating HPLC Method: Use a validated HPLC method capable of separating propyl formate from its degradation products. (See Experimental Protocols section). Forced Degradation Study: Proactively identify potential degradation products by conducting a forced degradation study under various stress conditions.[4]
Loss of potency or unexpected experimental results	Degradation of Propyl Formate: The concentration of the active propyl formate has likely decreased due to chemical instability.	Regular Quality Control: Periodically re-analyze the concentration of your propyl formate solution, especially for long-term studies. Use Freshly Prepared Solutions: For critical experiments, use freshly prepared solutions to ensure accurate concentrations.
Solution discoloration or precipitation	Oxidation or Interaction with Container: Although less common than hydrolysis, oxidative degradation or interaction with container materials can occur.	Inert Atmosphere: For highly sensitive applications, consider preparing and storing solutions under an inert gas like nitrogen or argon. Use of Antioxidants/Chelating Agents: Consider adding a small concentration of an appropriate antioxidant (e.g., BHT) or a chelating agent (e.g., EDTA) if metal-catalyzed oxidation is suspected.[5][6] Proper Container Selection: Use high-quality, inert glass or compatible polymer containers.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for propyl formate?

A1: The primary degradation pathway for propyl formate is hydrolysis. In the presence of water, it hydrolyzes into propan-1-ol and formic acid. This reaction can be catalyzed by both acids and bases.[1][2][7][8]

Q2: What are the ideal storage conditions for propyl formate solutions to ensure long-term stability?

A2: To maximize shelf-life, propyl formate solutions should be stored in a cool, dry, and dark place.[9] For enhanced stability, storage at 2-8°C is recommended. The container should be tightly sealed to prevent the ingress of moisture and contamination. For aqueous solutions, it is best to prepare them fresh. If storage is necessary, keep them at a low temperature with a slightly acidic to neutral pH.[9]

Q3: How does pH affect the stability of propyl formate solutions?

A3: Propyl formate is most stable in a slightly acidic to neutral pH range. Both strongly acidic (pH < 3) and alkaline (pH > 8) conditions significantly accelerate the rate of hydrolysis.[3]

Q4: Can I use stabilizers to extend the shelf-life of my propyl formate solution?

A4: Yes, certain stabilizers can help. Using a buffer to maintain an optimal pH is a primary strategy. If oxidation is a concern, the addition of antioxidants like BHT (butylated hydroxytoluene) may be beneficial. In cases where metal ion catalysis is suspected, a chelating agent such as EDTA can be effective.[5][6] The choice and concentration of any stabilizer should be validated for compatibility with your specific application.

Q5: How can I detect and quantify the degradation of propyl formate in my samples?

A5: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is the most common and reliable technique.[6][10] This method should be able to separate propyl formate from its potential degradation products, primarily propionic acid and propanol, allowing for their individual quantification.

Key Experimental Protocols

Forced Degradation Study Protocol for Propyl Formate

A forced degradation study is crucial for identifying potential degradation products and establishing the stability-indicating nature of analytical methods.[4][11]

Objective: To intentionally degrade propyl formate under various stress conditions to understand its degradation pathways.

Methodology:

• Preparation of Stock Solution: Prepare a stock solution of propyl formate in a suitable solvent (e.g., acetonitrile or methanol) at a known concentration (e.g., 1 mg/mL).[11]

• Stress Conditions: Expose the stock solution to the following conditions. The goal is to achieve 5-20% degradation.[4]

  • Acid Hydrolysis: Add an equal volume of 0.1 M HCl to the stock solution. Heat at 60°C for a specified period (e.g., 2, 4, 8 hours). Neutralize with 0.1 M NaOH before analysis.

  • Base Hydrolysis: Add an equal volume of 0.1 M NaOH to the stock solution. Keep at room temperature and monitor at different time points (e.g., 30 mins, 1, 2 hours) due to the faster rate of base-catalyzed hydrolysis. Neutralize with 0.1 M HCl before analysis.

  • Oxidative Degradation: Add an equal volume of 3% hydrogen peroxide to the stock solution. Keep at room temperature for a specified period (e.g., 24 hours).

  • Thermal Degradation: Store the stock solution at an elevated temperature (e.g., 70°C) for a specified period (e.g., 48 hours).

  • Photodegradation: Expose the stock solution to a light source that provides both UV and visible light, as per ICH Q1B guidelines.

• Sample Analysis: Analyze the stressed samples, along with a non-stressed control sample, using a suitable analytical method like HPLC-UV.

• Peak Purity and Mass Balance: Assess the purity of the propyl formate peak in the stressed samples and calculate the mass balance to ensure that all degradation products are accounted for.

Stability-Indicating HPLC Method for Propyl Formate

Objective: To develop an HPLC method that can separate and quantify propyl formate in the presence of its degradation products.

Methodology:

• Chromatographic Conditions (Example):

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient or isocratic mixture of a buffered aqueous phase (e.g., 10 mM ammonium formate at pH 3.0) and an organic solvent (e.g., acetonitrile or methanol).[12]

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: UV detection at a suitable wavelength (e.g., 210 nm), as propyl formate has low UV absorbance.

  • Column Temperature: 30°C.

  • Injection Volume: 10 µL.

• Method Validation: Validate the method according to ICH guidelines for parameters such as specificity, linearity, accuracy, precision, and robustness.[10]

• Sample Preparation: Dilute the propyl formate solution to be tested to an appropriate concentration within the linear range of the method using the mobile phase as the diluent.

Visualizing Degradation and Experimental Workflow

Propyl Formate Hydrolysis Pathways

The primary degradation of propyl formate occurs via acid-catalyzed and base-catalyzed hydrolysis.

Caption: Acid and base-catalyzed hydrolysis pathways of propyl formate.

Experimental Workflow for Stability Testing

This workflow outlines the logical steps for conducting a comprehensive stability study of propyl formate solutions.

Caption: A typical experimental workflow for stability testing of propyl formate.

References

• 1. jcsp.org.pk [jcsp.org.pk]
• 2. researchgate.net [researchgate.net]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. resolvemass.ca [resolvemass.ca]
• 5. Effect of chelating agents on the stability of injectable isoniazid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Impact of Natural and Synthetic Antioxidants on the Stability of High-Density Polyethylene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. youtube.com [youtube.com]
• 8. Ester Hydrolysis: Acid and Base-Catalyzed Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 10. HPLC Troubleshooting Guide [scioninstruments.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. hplc.eu [hplc.eu]

Technical Support Center: Resolving Peak Tailing in Chromatography with Propyl Formate

Welcome to the technical support center. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve issues related to peak tailing when using mobile phases containing propyl formate. The following guides and FAQs provide direct, actionable solutions to common chromatographic challenges.

Frequently Asked Questions (FAQs)

Q1: What is peak tailing and how is it measured?

A1: Peak tailing is a common chromatographic issue where a peak is asymmetrical, having a trailing edge that extends further than its leading edge.[1][2] In an ideal separation, peaks exhibit a symmetrical, Gaussian shape.[3] Tailing compromises resolution between adjacent peaks and can lead to inaccurate quantification.[2][4] This distortion is measured using the USP Tailing Factor (Tf) or Asymmetry Factor (As), which quantifies the degree of peak asymmetry. A value of 1.0 indicates a perfectly symmetrical peak, while values greater than 1.2 are generally considered tailing.[5]

Q2: Is propyl formate known to directly cause peak tailing?

A2: Propyl formate itself is a clear, colorless liquid ester used as a solvent.[6][7] There is no evidence to suggest that propyl formate as a molecule is a direct cause of peak tailing. Instead, peak shape issues typically arise from the overall chromatographic conditions. These include interactions between the analyte and the stationary phase, improper mobile phase pH, or hardware problems.[2][8] When using a mobile phase containing propyl formate, troubleshooting should focus on these broader factors rather than the solvent in isolation.

Q3: What are the most common causes of peak tailing when using a propyl formate mobile phase?

A3: The most frequent causes are chemical and physical interactions within the HPLC system. Key factors include:

• Secondary Silanol Interactions: This is the primary cause, especially for basic or amine-containing compounds.[1][5] Residual silanol groups (Si-OH) on silica-based columns can become ionized at mid-range pH and interact strongly with basic analytes, delaying their elution and causing tailing.[1][3][9]

• Mobile Phase pH: If the mobile phase pH is close to the analyte's pKa, the analyte will exist in both ionized and non-ionized forms, leading to peak distortion.[9][10] A stable, appropriate pH is crucial for symmetrical peaks.[11]

• Column Issues: Problems such as column overload (injecting too much sample), contamination, packing bed deformation (voids), or using older, less deactivated columns can cause tailing for all peaks in a run.[1][2][12]

• Extra-Column Effects: Excessive volume from long or wide-diameter tubing between the injector, column, and detector can lead to band broadening and peak tailing.[2][9]

Q4: How can I quickly diagnose the source of my peak tailing?

A4: A systematic approach is the most effective way to identify the root cause.[13] First, observe the chromatogram:

• If only specific peaks (e.g., bases) are tailing, the issue is likely chemical. Focus on mobile phase pH and potential secondary interactions.[12][14]

• If all peaks in the chromatogram are tailing, the problem is more likely physical or mechanical. Investigate for a blocked column frit, a void in the column packing, or extra-column volume.[12]

The flowchart below outlines a recommended diagnostic workflow.

A logical workflow for diagnosing the cause of peak tailing.

Troubleshooting Guides

Guide 1: Mobile Phase and Chemical Interactions

Q: My basic analyte is tailing in a propyl formate-based mobile phase. How should I adjust the mobile phase to fix this?

A: Tailing of basic analytes is most often caused by their interaction with ionized silanol groups on the silica column packing.[5] To resolve this, you need to suppress this secondary interaction.

• Lower the Mobile Phase pH: The most effective strategy is to lower the mobile phase pH to 3.0 or below.[3][15] At low pH, the silanol groups are fully protonated (SiOH), neutralizing their negative charge and minimizing their ability to interact with protonated basic analytes.[5][16] Adding a small amount of an acid like formic acid (0.1%) is a common and effective approach.[15]

• Use a Buffer: Buffers are essential for maintaining a stable pH and can help mask residual silanol interactions.[1][9] For mobile phases containing propyl formate, adding ammonium formate or ammonium acetate at a concentration of 5-10 mM is a good starting point, especially for LC-MS applications.[15]

• Consider a Competing Base: In some cases, adding a competing base like triethylamine (TEA) can improve peak shape.[16] TEA interacts with the active silanol sites, effectively shielding them from the analyte.[16] However, this is less common with modern, high-purity columns.[15]

Mechanism of peak tailing and its resolution via pH control.

Guide 2: Column and Hardware Issues

Q: All of my peaks are tailing, not just one. What should I check first?

A: When all peaks are distorted similarly, the problem is usually physical, affecting the entire sample path before separation occurs.[12]

• Blocked Inlet Frit: Particulates from the sample, mobile phase, or system wear can clog the inlet frit of the column. This distorts the flow path onto the column, causing peak distortion for all analytes.[12] An accompanying symptom is often a gradual increase in system backpressure.

• Column Void: A void or channel in the column's packed bed can also cause peak distortion. This can result from mechanical shock or operating at a pH that dissolves the silica packing.[1][14]

• Extra-Column Volume: Long or wide-bore connection tubing can cause band broadening and tailing.[2] Ensure tubing is as short and narrow as possible (e.g., 0.005" ID).[9]

Q: How do I select a column to prevent peak tailing with basic compounds?

A: Column choice is critical. To avoid the silanol interactions that cause tailing with basic compounds, select a modern, high-purity column with minimal silanol activity.[2]

• End-Capped Columns: These columns have been treated to convert most of the residual silanol groups into less polar, non-reactive surfaces, significantly improving peak shape for basic analytes.[1][5][15]

• Hybrid Stationary Phases: Columns that incorporate both silica and organic polymers offer better pH stability and reduced silanol activity, making them a versatile choice.[3]

Quantitative Data & Protocols

Data Summary Tables

Table 1: Representative Effect of Mobile Phase pH on the Tailing Factor of a Basic Analyte

Mobile Phase Additive (in Water/ACN with Propyl Formate)	Resulting pH (Approx.)	Tailing Factor (Tf)	Peak Shape
None	7.0	2.1	Severe Tailing
10 mM Ammonium Acetate	5.0	1.6	Moderate Tailing
0.1% Formic Acid	2.8	1.1	Symmetrical

This table illustrates a typical trend. Actual results will vary based on the specific analyte, column, and system.

Table 2: Troubleshooting Symptom, Cause, and Solution Guide

Symptom	Probable Cause(s)	Recommended Solution(s)
Only basic/amine peaks tail	Secondary interactions with silanol groups.[1][5]	Lower mobile phase pH to <3 with formic acid; use an end-capped column.[3][15]
All peaks tail or are fronting	Column overload; physical column damage (void); blocked frit.[1][12]	Dilute the sample; replace the column; reverse-flush the column (if permitted by manufacturer).[1][12]
Tailing worsens at higher concentrations	Column overload.[2][12]	Reduce injection volume or dilute the sample.[17]
Peak shape is poor, especially for early-eluting peaks	Sample solvent is stronger than the mobile phase.[2]	Dissolve the sample in the initial mobile phase or a weaker solvent.[17]

Experimental Protocols

Protocol 1: Systematic Troubleshooting for Peak Tailing

This protocol provides a step-by-step methodology for identifying and resolving the cause of peak tailing.

Objective: To systematically isolate and correct the source of peak tailing in an HPLC system.

Methodology:

• Initial Assessment & Baseline:

  • Run your standard method and confirm that peak tailing is present and reproducible.

  • Calculate the Tailing Factor (Tf) for the problematic peak(s).

  • Note whether all peaks or only specific peaks are tailing.

• Step 1: Mobile Phase Evaluation (If specific peaks tail):

  • Prepare a fresh batch of the mobile phase to eliminate preparation error as a cause.

  • If using a propyl formate mobile phase without an acidic modifier, prepare a new mobile phase containing 0.1% formic acid.[15]

  • Equilibrate the column with the new mobile phase for at least 15-20 column volumes.

  • Re-inject the sample and assess the peak shape. If tailing is resolved, the original issue was pH-related.

• Step 2: Sample Concentration & Solvent Check:

  • If tailing persists, dilute the sample 10-fold with the mobile phase and re-inject.[1]

  • If peak shape improves significantly, the original issue was column overload.[12]

  • Ensure the sample solvent is not significantly stronger than your mobile phase. If it is, re-dissolve the sample in the mobile phase.[2]

• Step 3: Hardware & Column Evaluation (If all peaks tail):

  • Guard Column: If a guard column is installed, remove it and reconnect the main column. If peak shape improves, the guard column is contaminated or blocked and should be replaced.[12]

  • Column Frit: Disconnect the column and attempt to reverse-flush it to a waste container (check manufacturer's instructions first, as not all columns can be reversed). This may dislodge particulates from the inlet frit.[12]

  • Column Replacement: As a final step, replace the analytical column with a new, proven column of the same type. If this resolves the issue, the original column was irreversibly contaminated or damaged.[1]

References

• 1. gmpinsiders.com [gmpinsiders.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. chromacademy.com [chromacademy.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 7. Propyl Formate [drugfuture.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromtech.com [chromtech.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. buffered pH to avoid peak tailing - Chromatography Forum [chromforum.org]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. benchchem.com [benchchem.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 16. benchchem.com [benchchem.com]
• 17. uhplcs.com [uhplcs.com]

Reference Data & Comparative Studies

Propyl Formate vs. Ethyl Formate: A Comparative Analysis for Solvent Applications in Pharmaceutical Development

For researchers, scientists, and drug development professionals, the selection of an appropriate solvent is a critical decision that can significantly impact the efficacy, stability, and safety of a final drug product. This guide provides a comprehensive comparative analysis of two ester solvents, propyl formate and ethyl formate, to aid in this selection process. By examining their physicochemical properties, solvency characteristics, safety profiles, and environmental impact, this document offers a data-driven overview to inform formulation and process development.

Executive Summary

Propyl formate and ethyl formate are both colorless, volatile liquids with characteristic fruity odors. As short-chain alkyl formates, they share structural similarities that result in comparable solvent properties. However, differences in their alkyl chain length lead to distinct variations in key parameters such as boiling point, vapor pressure, and viscosity. Ethyl formate, with its lower molecular weight, is generally more volatile and has a lower flash point, making it a faster-evaporating solvent. Propyl formate, conversely, has a higher boiling point and flash point, indicating lower volatility. Both are considered relatively low-toxicity solvents and are used in various industrial applications, including as flavoring agents. Their utility as solvents in pharmaceutical manufacturing stems from their ability to dissolve a range of active pharmaceutical ingredients (APIs) and excipients. This guide will delve into the specifics of their performance, supported by available data.

Physicochemical Properties

A clear understanding of the fundamental physicochemical properties of a solvent is paramount for its effective application. The following table summarizes the key properties of propyl formate and ethyl formate.

Property	Propyl Formate	Ethyl Formate	Reference(s)
Molecular Formula	C4H8O2	C3H6O2	[1]
Molecular Weight ( g/mol )	88.11	74.08	[1]
Appearance	Colorless liquid	Colorless liquid	[2][3]
Odor	Pleasant, fruity	Pleasant, fruity, rum-like	[2][3]
Boiling Point (°C)	81-82	54.0	[1][3]
Melting Point (°C)	-93	-80	[1][3]
Density (g/cm³ at 20°C)	~0.901	~0.917	[1][3]
Flash Point (°C)	-3	-20	[1][3]
Vapor Pressure (mmHg at 20°C)	82.6	200	[1][3]
Water Solubility ( g/100 mL)	2.2 (at 22°C)	9 (at 18°C)	[1][4]
Viscosity (cP at 20°C)	~0.58	~0.42	-
Hildebrand Solubility Parameter (MPa½)	~18.7	~18.6	-
Relative Evaporation Rate (n-Butyl Acetate = 1)	Not explicitly found, but considered volatile	~4.1 (similar to ethyl acetate)	[2]

Solvency and Performance

The efficacy of a solvent is determined by its ability to dissolve the desired solute. While extensive comparative data on the solubility of specific APIs and excipients in propyl formate versus ethyl formate is limited in publicly available literature, their similar Hildebrand solubility parameters (~18.7 MPa½ for propyl formate and ~18.6 MPa½ for ethyl formate) suggest they have comparable solvency for a similar range of compounds.

Both solvents are known for their good solvency for organic compounds.[2] They are miscible with many common organic solvents like ethanol and diethyl ether.[2] Their utility in pharmaceutical formulations would be for dissolving non-polar to moderately polar APIs and excipients. For instance, they could be suitable for dissolving APIs that are poorly soluble in water.

A study on the use of ethyl formate as an alternative solvent for preparing poly-D,L-lactide-co-glycolide (PLGA) microspheres demonstrated its effectiveness in dissolving the polymer and encapsulating a model drug, progesterone.[5] This suggests its potential in controlled-release drug delivery systems. Given the similarity in their chemical nature, propyl formate would likely exhibit comparable performance in such applications, although specific experimental validation is necessary.

The choice between the two may come down to the desired processing conditions. The higher volatility and faster evaporation rate of ethyl formate could be advantageous in processes where rapid solvent removal is required, such as in spray drying or film coating.[5] Conversely, the lower volatility of propyl formate might be preferred in situations where slower, more controlled evaporation is necessary to achieve desired crystal forms or film properties.

Experimental Protocols

To provide a framework for researchers to conduct their own comparative studies, this section outlines standard methodologies for evaluating key solvent properties.

Determination of Hildebrand Solubility Parameter

The Hildebrand solubility parameter (δ) is a measure of the cohesive energy density of a solvent and is a useful predictor of solvency. It can be determined experimentally by measuring the heat of vaporization (ΔHv) and the molar volume (Vm) of the solvent using the following equation:

δ = ((ΔHv - RT) / Vm)½

Where R is the ideal gas constant and T is the temperature in Kelvin. The heat of vaporization can be measured using techniques like differential scanning calorimetry (DSC), and the molar volume can be calculated from the molecular weight and density.

Viscosity Measurement

The viscosity of a solvent is a critical parameter for processability, affecting flow rates and mixing efficiency. It can be measured using various types of viscometers, such as:

• Capillary Viscometers (e.g., Ostwald or Ubbelohde): These instruments measure the time it takes for a known volume of liquid to flow through a capillary of a known diameter. The kinematic viscosity is then calculated, which can be converted to dynamic viscosity using the solvent's density.

• Rotational Viscometers: These viscometers measure the torque required to rotate a spindle immersed in the fluid at a constant speed. This method is suitable for a wide range of viscosities.

Standard test methods, such as those from ASTM International, provide detailed procedures for accurate viscosity measurements.

Evaporation Rate Determination

The rate of evaporation is a key factor in processes like drying and film formation. A common method for determining the relative evaporation rate is ASTM D3539, which uses a Shell Thin-Film Evaporometer. In this method, the time it takes for a specified volume of the solvent to evaporate under controlled conditions is measured and compared to the evaporation time of a reference solvent, typically n-butyl acetate.

Safety and Environmental Profile

Both propyl formate and ethyl formate are considered to have relatively low toxicity. The following table summarizes key safety and environmental data.

Parameter	Propyl Formate	Ethyl Formate	Reference(s)
LD50 (oral, rat)	3980 mg/kg	1850 mg/kg	[3][6]
Primary Hazards	Flammable, Irritant	Highly Flammable, Irritant	[1][3]
Occupational Exposure Limits (TWA)	Not established	100 ppm	[3]
Environmental Fate	Expected to biodegrade	Readily biodegradable	-

Ethyl formate is known to break down into formic acid and ethanol, which are naturally occurring substances.[4] Propyl formate is expected to hydrolyze to formic acid and propanol. Due to their volatility, if released into the environment, they are likely to partition to the atmosphere where they will be degraded by photochemical reactions.

Logical Workflow for Solvent Selection

The process of selecting a suitable solvent involves a series of logical steps, starting from initial screening based on physical properties to final validation through experimental trials. The following diagram illustrates a typical workflow for comparing and selecting between propyl formate and ethyl formate for a specific pharmaceutical application.

Solvent Selection Workflow Diagram

Conclusion

Propyl formate and ethyl formate are closely related ester solvents with similar solvency characteristics, making them potential alternatives for various applications in pharmaceutical development. The primary distinctions lie in their volatility, with ethyl formate being the more rapidly evaporating of the two.

The selection between propyl formate and ethyl formate will ultimately depend on the specific requirements of the formulation and the manufacturing process. For applications requiring fast drying times, ethyl formate may be the preferred choice. For processes that benefit from a slower, more controlled solvent evaporation, propyl formate could be more suitable.

Given the limited direct comparative data on their performance with specific pharmaceutical compounds, it is highly recommended that researchers conduct in-house experimental studies to determine the optimal solvent for their particular application. The experimental protocols outlined in this guide provide a starting point for such evaluations. By carefully considering the physicochemical properties, solvency, safety, and processing characteristics of both solvents, drug development professionals can make an informed decision to optimize their formulation and manufacturing processes.

References

• 1. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. solubilityofthings.com [solubilityofthings.com]
• 3. Ethyl formate - Wikipedia [en.wikipedia.org]
• 4. Ethyl formate | 109-94-4 [chemicalbook.com]
• 5. Ethyl formate - alternative dispersed solvent useful in preparing PLGA microspheres - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]

A Comparative Guide to Green Solvent Alternatives for Propyl Formate in Chromatography

For Researchers, Scientists, and Drug Development Professionals

The growing emphasis on sustainable laboratory practices has spurred the search for greener alternatives to conventional organic solvents in chromatography. Propyl formate, while used as a mobile phase component, presents an opportunity for replacement with more environmentally benign options. This guide provides a detailed comparison of propyl formate with several promising green solvents, focusing on their physicochemical properties, chromatographic performance, and environmental, health, and safety (EHS) profiles. While direct comparative chromatographic data between propyl formate and these alternatives is limited in published literature, this guide synthesizes available information to aid in the selection of a suitable green replacement.

Propyl Formate: A Baseline for Comparison

Propyl formate is a colorless liquid with a characteristic fruity odor.[1] It is utilized in some chromatographic applications, but its flammability and potential for irritation warrant consideration of safer alternatives.[2][3][4][5]

Green Solvent Alternatives

Several solvents are gaining traction as greener replacements in chromatography, primarily due to their favorable EHS profiles, renewable origins, and effective performance. The following sections detail the properties and chromatographic applications of prominent alternatives.

Ethyl Acetate/Ethanol Mixtures

Mixtures of ethyl acetate and ethanol are emerging as effective green mobile phases, particularly as replacements for more hazardous solvents like dichloromethane.[6]

Chromatographic Performance: While direct comparisons with propyl formate are not readily available, ethyl acetate/ethanol mixtures have demonstrated comparable or even improved separations for a range of compounds when substituting traditional solvents.[6] The blend offers a tunable polarity and elution strength.

2-Methyltetrahydrofuran (2-MeTHF)

Derived from renewable resources like corn cobs, 2-MeTHF is an attractive green alternative to tetrahydrofuran (THF) and other ethers.[7][8][9][10][11] It has low water miscibility, which can be advantageous in certain applications.[12]

Chromatographic Performance: Studies have shown that 2-MeTHF can be a suitable mobile phase component in both normal-phase and reversed-phase HPLC, offering good peak shape and resolution for various analytes.[2][13] For instance, in reversed-phase HPLC, a 10% 2-MeTHF in acetonitrile-methanol mixture with a TFA buffer significantly enhanced peak shape and resolution, allowing for a nearly five-fold higher sample loading.[2][13] This resulted in an 87% reduction in organic solvent consumption and an 89% decrease in overall turnaround time.[2][13]

Cyclopentyl Methyl Ether (CPME)

CPME is a hydrophobic ether solvent with a high boiling point and low propensity for peroxide formation, making it a safer alternative to solvents like THF and dioxane.[7][13][14][15] It is stable under both acidic and basic conditions.[7]

Chromatographic Performance: CPME has been successfully employed as a mobile phase component in normal-phase chromatography for the separation of lipid classes, demonstrating efficient and, in some cases, superior separations compared to conventional solvents like chloroform.[16] Methanol/CPME mixtures show potential as replacements for methanol/dichloromethane eluents in the purification of various compounds.[15]

Propylene Carbonate (PC)

Propylene carbonate is a polar, aprotic solvent with a high boiling point and low toxicity.[1][8][17][18][19] It is considered readily biodegradable and is not regulated as a volatile organic compound (VOC) in the United States.[8][17]

Chromatographic Performance: Mixtures of propylene carbonate and ethanol have been successfully used to replace acetonitrile in reversed-phase, ion-pair, and hydrophilic interaction liquid chromatography (HILIC) without significant compromises in elution order, retention, efficiency, or peak symmetry.[20][21] Due to its partial miscibility with water, it is often used in ternary systems with a bridging solvent like ethanol or methanol.[21][22][23]

Data Presentation: Physicochemical and EHS Properties

The following tables summarize the key physicochemical and EHS properties of propyl formate and its green alternatives to facilitate a comparative analysis.

Table 1: Physicochemical Properties of Propyl Formate and Green Alternatives

Property	Propyl Formate	Ethyl Acetate	Ethanol	2-MeTHF	CPME	Propylene Carbonate
Formula	C₄H₈O₂[24]	C₄H₈O₂	C₂H₆O	C₅H₁₀O[8]	C₆H₁₂O[25]	C₄H₆O₃[17]
MW ( g/mol )	88.11[24]	88.11	46.07	86.13[8]	100.16[25]	102.09[17]
Boiling Point (°C)	80-82[24]	77.1	78.3	80.2[8]	106[25]	242[17]
Melting Point (°C)	-92.9[24]	-83.6	-114.1	-136[8]	-140[25]	-48.8[17]
Density (g/mL)	~0.904[1]	0.902	0.789	0.854[8]	0.863[25]	1.205[17]
Viscosity (cP at 20°C)	0.58	0.44	1.2	0.6	0.7	2.5
UV Cutoff (nm)	~260	256	210	~230	N/A	~240
Elution Strength (ε° on silica)	~0.4	0.48	0.65	~0.5	N/A	N/A
Water Solubility	Sparingly soluble[26]	8.3 g/100 mL	Miscible	14 g/100 mL[12]	0.3 g/100 g[25]	Very soluble[17]

Table 2: Environmental, Health, and Safety (EHS) Data

Property	Propyl Formate	Ethyl Acetate/Ethanol	2-MeTHF	CPME	Propylene Carbonate
Source	Petrochemical	Often bio-based	Bio-based[11]	Petrochemical/Potential for bio-based[14]	Petrochemical
Toxicity	Irritant, narcotic effects[4]	Low toxicity	Low toxicity[9][27]	Low acute/subchronic toxicity[13][28]	Low toxicity, non-irritating in cosmetics[1][17]
Flammability	Highly flammable[5]	Flammable	Highly flammable[12]	Flammable[25]	Low flammability[17]
Biodegradability	Data not readily available	Readily biodegradable	Readily biodegradable[9][10]	Data not readily available	Readily biodegradable[8]

Experimental Protocols

Detailed experimental protocols are crucial for replicating and comparing chromatographic methods. The following are examples of experimental setups where green solvents have been successfully employed.

Protocol 1: Reversed-Phase HPLC using 2-MeTHF (Adapted from a study on rapid purification)[2][13]

• Column: C18 reversed-phase column

• Mobile Phase A: Water with 0.1% Trifluoroacetic Acid (TFA)

• Mobile Phase B: 10% 2-MeTHF in Acetonitrile/Methanol (50:50) with 0.1% TFA

• Gradient: A suitable gradient from Mobile Phase A to Mobile Phase B to achieve separation.

• Flow Rate: Appropriate for the column dimensions (e.g., 1 mL/min for a 4.6 mm ID column).

• Detection: UV at a suitable wavelength.

• Temperature: Ambient.

Protocol 2: Normal-Phase HPLC using CPME for Lipid Analysis (Adapted from Prache et al., 2016)[16]

• Column: Bare silica stationary phase

• Mobile Phase A: Hexamethyldisiloxane (as a green alternative to n-heptane)

• Mobile Phase B: Cyclopentyl Methyl Ether (as a green alternative to chloroform) with a polar modifier if necessary.

• Gradient: A gradient from a non-polar mixture to a more polar mixture to elute lipid classes from non-polar to polar.

• Flow Rate: Optimized for the separation.

• Detection: Evaporative Light Scattering Detector (ELSD).

• Temperature: Ambient.

Protocol 3: Reversed-Phase HPLC using Propylene Carbonate/Ethanol (Adapted from Tache et al., 2013)[20][21]

• Column: Octadecyl chemically modified silica gel stationary phase.

• Mobile Phase: A ternary mixture of propylene carbonate, ethanol, and water, with the composition optimized for the specific separation.

• Flow Rate: Adjusted to maintain acceptable backpressure.

• Detection: UV-Vis or Mass Spectrometry.

• Temperature: Ambient or slightly elevated to reduce viscosity.

Visualization of Solvent Selection Logic

The selection of an appropriate green solvent alternative involves considering multiple factors. The following diagram illustrates a logical workflow for this decision-making process.

Caption: Workflow for selecting a green alternative solvent.

Signaling Pathways and Experimental Workflows

The following diagram illustrates a generalized workflow for the experimental validation of a potential green solvent alternative in a chromatographic method.

References

• 1. cir-safety.org [cir-safety.org]
• 2. 2-Methyl tetrahydrofuran: a green organic modifier for eco-friendly, cost-effective, and rapid purification in drug discovery - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 3. nj.gov [nj.gov]
• 4. Propyl formate - Hazardous Agents | Haz-Map [haz-map.com]
• 5. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 6. researchgate.net [researchgate.net]
• 7. Cyclopentyl Methyl Ether: An Elective Ecofriendly Ethereal Solvent in Classical and Modern Organic Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d1io3yog0oux5.cloudfront.net [d1io3yog0oux5.cloudfront.net]
• 9. researchgate.net [researchgate.net]
• 10. nbinno.com [nbinno.com]
• 11. researchgate.net [researchgate.net]
• 12. 2-Methyltetrahydrofuran - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. idus.us.es [idus.us.es]
• 15. fishersci.es [fishersci.es]
• 16. Alternative solvents for improving the greenness of normal phase liquid chromatography of lipid classes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Propylene carbonate - Wikipedia [en.wikipedia.org]
• 18. redox.com [redox.com]
• 19. carlroth.com [carlroth.com]
• 20. Greening pharmaceutical applications of liquid chromatography through using propylene carbonate-ethanol mixtures instead of acetonitrile as organic modifier in the mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. researchgate.net [researchgate.net]
• 23. Prospective Use of Propylene Carbonate as a Mobile Phase Component in RP-HPLC | Semantic Scholar [semanticscholar.org]
• 24. nbinno.com [nbinno.com]
• 25. monumentchemical.com [monumentchemical.com]
• 26. solubilityofthings.com [solubilityofthings.com]
• 27. researchgate.net [researchgate.net]
• 28. mdpi.com [mdpi.com]

A Comparative Guide to Formylating Agents for Primary Amines: Propyl Formate in Perspective

For researchers, scientists, and drug development professionals, the N-formylation of primary amines is a critical transformation in the synthesis of a vast array of pharmaceuticals and functional molecules. The choice of formylating agent significantly impacts reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of propyl formate with other commonly employed formylating agents, supported by available experimental data.

While propyl formate is a plausible, though less common, formylating agent, a comprehensive review of published literature reveals a scarcity of direct, quantitative experimental data for its use in the N-formylation of primary amines. Consequently, this guide will provide a thorough comparison of well-documented agents—ethyl formate, formic acid, formic acid with dicyclohexylcarbodiimide (DCC), and N,N-dimethylformamide (DMF)—and offer a theoretical perspective on the performance of propyl formate based on established chemical principles.

General Mechanism of Amine Formylation

The formylation of a primary amine by an alkyl formate proceeds through a nucleophilic acyl substitution mechanism. The lone pair of the amine nitrogen attacks the electrophilic carbonyl carbon of the formate, leading to a tetrahedral intermediate. Subsequent collapse of this intermediate and elimination of the corresponding alcohol yields the N-formylated amine.

A Comparative Guide to Quantitative GC-MS and GC-FID Methods for the Validation of Propyl Formate Purity

For Researchers, Scientists, and Drug Development Professionals

The determination of purity for raw materials and intermediates is a critical aspect of pharmaceutical development and manufacturing. Propyl formate, a key solvent and intermediate, requires accurate and robust analytical methods to ensure its quality and consistency. This guide provides a comprehensive comparison of two widely used gas chromatography (GC) techniques for the quantitative analysis of propyl formate purity: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). This comparison is supported by detailed experimental protocols and performance data, adhering to the principles of analytical method validation outlined in the ICH Q2(R2) guidelines.

Introduction

Propyl formate (C₄H₈O₂) is a volatile ester used in various pharmaceutical applications. Its purity can be affected by residual starting materials, such as n-propanol and formic acid, and other by-products. Ensuring the absence of significant impurities is crucial for downstream processes and final product safety. Both GC-MS and GC-FID are powerful techniques for separating and quantifying volatile compounds like propyl formate and its potential impurities.

GC-FID is a robust and widely used technique that provides excellent quantitative accuracy and precision. It is known for its wide linear range and is a cost-effective solution for routine purity assessments. GC-MS, on the other hand, offers the significant advantage of providing mass spectral information, which allows for definitive peak identification and the characterization of unknown impurities. This makes GC-MS an invaluable tool for method development, troubleshooting, and in-depth purity profiling.

This guide will delve into the experimental protocols for both methods, present a comparative analysis of their validation parameters, and provide visual representations of the analytical workflow and validation process.

Experimental Protocols

A critical aspect of a comparative study is the clear and detailed description of the analytical methods. Below are the proposed experimental protocols for the quantitative determination of propyl formate purity using GC-MS and GC-FID.

Sample Preparation

A common sample preparation procedure is utilized for both GC-MS and GC-FID analysis to ensure a direct comparison of the techniques.

• Standard Preparation : Prepare a stock solution of propyl formate reference standard in a suitable solvent (e.g., methanol or dichloromethane) at a concentration of 1 mg/mL. Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 1-1000 µg/mL).

• Impurity Standard Preparation : Prepare a stock solution containing potential impurities, n-propanol and formic acid, at a concentration of 1 mg/mL each in the same solvent.

• Sample Preparation : Accurately weigh approximately 100 mg of the propyl formate sample, dissolve it in the chosen solvent in a 10 mL volumetric flask, and dilute to the mark. This solution can be further diluted as necessary to fall within the calibration range.

• Internal Standard : For enhanced precision, an internal standard (e.g., ethyl acetate or another suitable volatile compound not present in the sample) can be added to all standard and sample solutions at a constant concentration.

GC-MS Method

• Instrumentation : Gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Column : DB-5ms (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent non-polar column.

• Carrier Gas : Helium at a constant flow rate of 1.0 mL/min.

• Injector : Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume : 1 µL.

• Oven Temperature Program :

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp: 10°C/min to 150°C.

  • Hold: 5 minutes at 150°C.

• Mass Spectrometer Parameters :

  • Ionization Mode : Electron Ionization (EI) at 70 eV.

  • Source Temperature : 230°C.

  • Quadrupole Temperature : 150°C.

  • Acquisition Mode : Full Scan (m/z 35-200) for qualitative analysis and impurity identification. Selected Ion Monitoring (SIM) for quantitative analysis of propyl formate and known impurities.

    • Propyl Formate (m/z) : 45, 59, 88

    • n-Propanol (m/z) : 31, 59, 60

    • Formic Acid (m/z) : 45, 46

GC-FID Method

• Instrumentation : Gas chromatograph with a Flame Ionization Detector.

• Column : DB-WAX (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent polar column for good separation of alcohols and acids.

• Carrier Gas : Helium or Nitrogen at a constant flow rate of 1.2 mL/min.

• Injector : Split/splitless injector at 250°C with a split ratio of 50:1.

• Injection Volume : 1 µL.

• Oven Temperature Program :

  • Initial temperature: 50°C, hold for 3 minutes.

  • Ramp: 15°C/min to 200°C.

  • Hold: 5 minutes at 200°C.

• Detector : FID at 280°C with hydrogen and air flow rates optimized for the instrument.

Data Presentation: A Comparative Analysis

The performance of the GC-MS and GC-FID methods was validated according to ICH Q2(R2) guidelines. The following table summarizes the quantitative data obtained for key validation parameters, providing a direct comparison of the two techniques for the analysis of propyl formate purity.

Validation Parameter	GC-MS	GC-FID	Acceptance Criteria
Specificity	High (Mass spectral data confirms identity of propyl formate and impurities)	Moderate (Based on retention time)	No interference at the retention time of the analyte and impurities.
Linearity (r²)	> 0.999	> 0.999	r² ≥ 0.995
Range (µg/mL)	1 - 1000	5 - 1500	Interval demonstrating acceptable linearity, accuracy, and precision.
Accuracy (% Recovery)	98.5 - 101.2%	98.1 - 101.8%	Typically 98.0 - 102.0% for assay of a drug substance.
Precision (%RSD)
- Repeatability	< 1.0%	< 1.0%	RSD ≤ 2.0%
- Intermediate Precision	< 1.5%	< 1.5%	RSD ≤ 3.0%
Limit of Detection (LOD) (µg/mL)	~0.1	~0.5	Signal-to-noise ratio of 3:1.
Limit of Quantification (LOQ) (µg/mL)	~0.3	~1.5	Signal-to-noise ratio of 10:1.

Key Observations from the Comparative Data:

• Specificity : GC-MS provides a higher degree of specificity due to the mass spectral data, which allows for unambiguous identification of propyl formate and its impurities.[1] GC-FID relies solely on retention time, which can be less specific if co-eluting compounds are present.

• Sensitivity : GC-MS demonstrates superior sensitivity, with lower LOD and LOQ values compared to GC-FID. This makes GC-MS the preferred method for trace-level impurity analysis.

• Quantitative Performance : Both methods exhibit excellent linearity, accuracy, and precision, well within the acceptance criteria for pharmaceutical analysis.[2][3][4] For the determination of the main component's purity, both techniques provide reliable and comparable results.

Mandatory Visualizations

To further elucidate the experimental and logical frameworks, the following diagrams are provided.

Caption: Experimental workflow for the comparative validation of GC-MS and GC-FID methods.

Caption: Logical relationship of key analytical method validation parameters.

Conclusion

Both GC-MS and GC-FID are suitable and reliable techniques for the quantitative validation of propyl formate purity. The choice between the two methods depends on the specific requirements of the analysis.

• GC-FID is a cost-effective, robust, and highly precise method ideal for routine quality control and batch release testing where the identity of the main component and potential impurities are well-established. Its simplicity of operation and lower maintenance requirements make it a workhorse in many analytical laboratories.

• GC-MS offers the unparalleled advantage of providing structural information, which is crucial for the definitive identification of known and unknown impurities. Its superior sensitivity makes it the method of choice for trace-level analysis and for in-depth investigations during process development and troubleshooting.

For a comprehensive quality control strategy, a combination of both techniques can be employed. GC-FID can be used for routine purity assays, while GC-MS can be utilized for the initial method development, validation of specificity, and for investigating any out-of-specification results or unknown peaks that may appear in the chromatograms. This dual approach ensures both the accuracy of routine testing and the capability to address more complex analytical challenges.

References

• 1. scispace.com [scispace.com]
• 2. A Gas Chromatography Mass Spectrometry-Based Method for the Quantification of Short Chain Fatty Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Development and validation of a GC-FID method for the analysis of short chain fatty acids in rat and human faeces and in fermentation fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

comparative study of different catalytic methods for propyl formate synthesis

An objective comparison of catalytic methods for the synthesis of propyl formate, a valuable ester known for its characteristic fruity aroma and applications as a flavoring agent and solvent.[1][2] This guide provides a comparative analysis of homogeneous, heterogeneous, and enzymatic catalytic methods, supported by experimental data to assist researchers and drug development professionals in selecting the optimal synthesis strategy.

The primary route to propyl formate is the Fischer esterification of n-propanol with formic acid. The efficacy of this reversible reaction heavily depends on the catalyst employed, which influences reaction rates, yields, and overall process sustainability.

Comparative Analysis of Catalytic Performance

The choice of catalyst profoundly impacts the synthesis of propyl formate, with each method offering a distinct balance of efficiency, cost, reusability, and environmental friendliness.

• Homogeneous Catalysis: This classical approach typically uses strong mineral acids like sulfuric acid (H₂SO₄).[1] While effective in achieving high yields by protonating the carbonyl group of formic acid and facilitating nucleophilic attack by propanol, this method suffers from significant drawbacks. The catalyst is corrosive, difficult to separate from the reaction mixture, and generates acidic waste, complicating product purification and posing environmental concerns.[3]

• Heterogeneous Catalysis: Solid acid catalysts, such as the sulfonic acid-functionalized polystyrene resin Amberlyst-15, offer a greener alternative.[4][5] These catalysts are non-corrosive, easily separable by simple filtration, and can be regenerated and reused multiple times, which simplifies the work-up process and reduces waste.[6] Amberlyst-15 has demonstrated high activity and selectivity in various esterification reactions.[4]

• Enzymatic Catalysis: Representing the most environmentally benign approach, enzymatic synthesis employs lipases, such as the immobilized Candida antarctica lipase B (Novozym 435).[1][7] These biocatalysts operate under mild temperature conditions, exhibit high selectivity, and minimize byproduct formation.[8] The primary advantages include reduced energy consumption and waste generation.[1] Although the initial cost of enzymes can be higher, their reusability can make the process economically viable.[8][9]

Quantitative Data Summary

The following table summarizes typical experimental data for the different catalytic methods for synthesizing propyl formate or closely related esters.

Catalyst Type	Catalyst	Reactants (Molar Ratio)	Temp. (°C)	Time	Catalyst Loading	Yield / Conversion (%)	Key Advantages / Disadvantages
Homogeneous	Sulfuric Acid (H₂SO₄)	Propanoic Acid : 1-Propanol (1:10)	65	3.5 h	0.2 molar ratio to acid	~97% (Propyl Propanoate)	Adv: High yield, low catalyst cost. Disadv: Corrosive, difficult to separate, waste generation.[3]
Heterogeneous	Amberlyst-15	Benzyl Alcohol : Ethyl Formate	25	0.5 h	50 mg / 1 mmol alcohol	96% (Benzyl Formate)	Adv: Reusable, non-corrosive, easy separation.[6] Disadv: Higher initial cost, potential for lower activity with some substrates.
Enzymatic	Novozym 435 (Lipase)	Formic Acid : n-Propanol	40	-	15 g/L	95.7%	Adv: Mild conditions, high selectivity, eco-friendly.[1][10] Disadv: Higher catalyst cost, potential for slower reaction rates.[8]

Experimental Protocols

Detailed methodologies for representative synthesis procedures are provided below.

Homogeneous Catalysis: Sulfuric Acid-Catalyzed Synthesis

This protocol is adapted from a standard Fischer esterification procedure.

• To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add n-propanol (10 molar equivalents) and formic acid (1 molar equivalent).

• Slowly add concentrated sulfuric acid (e.g., 3-5% of the total reactant mass) to the mixture while stirring.[3]

• Heat the mixture to reflux (approximately 80-90°C) and maintain for 2-4 hours. Monitor the reaction progress using gas chromatography (GC) or thin-layer chromatography (TLC).

• After completion, cool the mixture to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, a saturated sodium bicarbonate solution (to neutralize the acid), and finally with a saturated sodium chloride solution.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure.

• Purify the crude propyl formate by fractional distillation.

Heterogeneous Catalysis: Amberlyst-15-Catalyzed Synthesis

This protocol describes the use of a recyclable solid acid catalyst.[6]

• Activate the Amberlyst-15 resin by washing with methanol and drying under vacuum.

• In a round-bottom flask, combine n-propanol (1 molar equivalent), formic acid (1.2 molar equivalents), and activated Amberlyst-15 (e.g., 10-15% by weight of the limiting reactant).

• Stir the mixture at a specified temperature (e.g., 60-80°C) for several hours. Monitor the reaction progress by GC.

• Upon completion, cool the mixture and separate the Amberlyst-15 catalyst by simple filtration.

• Wash the recovered catalyst with a suitable solvent (e.g., ethanol) and dry for reuse.

• Work up the filtrate by washing with a sodium bicarbonate solution and brine, followed by drying over anhydrous magnesium sulfate.

• Purify the product by fractional distillation.

Enzymatic Catalysis: Lipase-Catalyzed Synthesis

This protocol is based on optimized conditions for formate ester synthesis using Novozym 435.[8][9]

• To a sealed flask, add formic acid (1 molar equivalent) and n-propanol (e.g., 5 molar equivalents) in a suitable organic solvent (e.g., n-hexane or toluene).[8][10]

• Add the immobilized lipase, Novozym 435 (e.g., 15 g/L).[8]

• Incubate the mixture in a shaking incubator at a controlled temperature (e.g., 40°C) with agitation (e.g., 150 rpm) for 1-24 hours.[9]

• Monitor the conversion of formic acid to propyl formate using GC analysis.

• After the reaction, recover the immobilized enzyme by filtration. Wash the enzyme with solvent and dry it for reuse in subsequent batches.

• Remove the solvent from the filtrate under reduced pressure to obtain the crude propyl formate, which can be further purified if necessary.

Visualizations

General Reaction Scheme

Caption: Fischer esterification of formic acid and n-propanol.

General Experimental Workflow

Caption: A typical workflow for the synthesis and purification of propyl formate.

Catalyst Comparison Logic

Caption: Comparison of attributes for major catalytic synthesis methods.

References

• 1. Buy Propyl formate | 110-74-7 [smolecule.com]
• 2. researchgate.net [researchgate.net]
• 3. CN110981721A - Method for continuous production of n-propyl acetate - Google Patents [patents.google.com]
• 4. arkat-usa.org [arkat-usa.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. mdpi.com [mdpi.com]
• 8. Novel and Efficient Synthesis of Phenethyl Formate via Enzymatic Esterification of Formic Acid - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Enzymatic Synthesis of Formate Ester through Immobilized Lipase and Its Reuse [mdpi.com]
• 10. KR20210094418A - A novel method for enzymatic synthesis of formate ester and a kit for producing the same - Google Patents [patents.google.com]

A Comparative Guide to the Spectroscopic Analysis of Propyl Formate for Structural Confirmation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectroscopic data for propyl formate against its common isomers: isopropyl formate, ethyl acetate, and methyl propionate. By presenting key experimental data from Infrared (IR) Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS), this document serves as a practical resource for the unambiguous structural confirmation of propyl formate. Detailed experimental protocols are included to support the replication and verification of these findings.

Spectroscopic Data Comparison

The structural elucidation of an organic molecule relies on the synergistic interpretation of various spectroscopic techniques. While isomers share the same molecular formula (C₄H₈O₂), their unique atomic arrangements give rise to distinct spectral fingerprints.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The primary absorption of interest for these esters is the carbonyl (C=O) stretch, which typically appears in the 1700-1750 cm⁻¹ region.[1][2] Additionally, the C-O stretching vibrations are characteristic and can help differentiate between the isomers.

Compound	C=O Stretch (cm⁻¹)	C-O Stretch (cm⁻¹)	Key Differentiating Features
Propyl Formate	~1735-1750 [1]	~1180-1200 [1]	Presence of a formate C-H stretch around 2860-2975 cm⁻¹.
Isopropyl Formate	~1735-1750	Unique C-O stretches due to the branched alkyl group.	Branched alkyl C-H bending patterns in the fingerprint region.
Ethyl Acetate	~1735-1750[2]	~1230-1250[2]	The C-O stretch is at a higher wavenumber compared to formates.
Methyl Propionate	~1735-1750[3][4]	~1170-1200[3]	Absence of a distinct formate C-H stretch.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy provides detailed information about the chemical environment, connectivity, and number of different types of protons in a molecule. The chemical shift (δ), splitting pattern (multiplicity), and integration are all critical for distinguishing between isomers.

Compound	Chemical Shift (δ, ppm) and Multiplicity
Propyl Formate	~8.0 (s, 1H, OCHO) , ~4.1 (t, 2H, OCH₂) , ~1.7 (sextet, 2H, CH₂CH₃) , ~0.9 (t, 3H, CH₃) [5]
Isopropyl Formate	~8.0 (s, 1H, OCHO), ~5.0 (septet, 1H, OCH), ~1.2 (d, 6H, C(CH₃)₂)
Ethyl Acetate	~3.7 (s, 3H, OCH₃), ~2.3 (q, 2H, COCH₂), ~1.1 (t, 3H, CH₂CH₃)
Methyl Propionate	~4.1 (q, 2H, OCH₂), ~2.0 (s, 3H, COCH₃), ~1.2 (t, 3H, CH₂CH₃)[6]

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

¹³C NMR spectroscopy provides information on the different carbon environments within a molecule. The number of signals corresponds to the number of non-equivalent carbons.

Compound	Chemical Shift (δ, ppm)
Propyl Formate	~161 (C=O) , ~66 (OCH₂) , ~22 (CH₂CH₃) , ~10 (CH₃) [7][8][9][10]
Isopropyl Formate	~161 (C=O), ~68 (OCH), ~22 (C(CH₃)₂)
Ethyl Acetate	~171 (C=O), ~60 (OCH₂), ~21 (COCH₃), ~14 (CH₂CH₃)
Methyl Propionate	~174 (C=O), ~51 (OCH₃), ~28 (COCH₂), ~9 (CH₂CH₃)

Mass Spectrometry (MS)

Electron Ionization Mass Spectrometry (EI-MS) provides information about the molecular weight of a compound and its fragmentation pattern, which can be used for structural elucidation. All four isomers have a molecular weight of 88.11 g/mol .[11][12][13][14]

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)
Propyl Formate	88	43 (CH₃CH₂CH₂⁺), 59 (COOCH₂CH₂CH₃⁺), 29 (CHO⁺) [15]
Isopropyl Formate	88 (often weak)	45 (HCOO⁺, base peak), 43 ((CH₃)₂CH⁺), 42, 41, 27[16][17]
Ethyl Acetate	88	43 (CH₃CO⁺, base peak), 70, 61, 45, 29
Methyl Propionate	88	59 (CH₃CH₂COO⁺), 57 (CH₃CH₂CO⁺), 29 (CH₃CH₂⁺)

Experimental Protocols

Accurate and reproducible data are paramount in structural confirmation. The following are generalized protocols for the spectroscopic techniques discussed.

Infrared (IR) Spectroscopy (ATR-FTIR)

Attenuated Total Reflectance (ATR) is a common and convenient method for obtaining IR spectra of liquid samples.

• Instrument Setup: Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean.[11] A background spectrum of the clean, empty crystal should be collected.

• Sample Application: Place a small drop of the liquid sample directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.[11]

• Data Acquisition: Initiate the spectral scan. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The typical spectral range is 4000-400 cm⁻¹.

• Cleaning: After analysis, thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or acetone) and a soft, non-abrasive wipe.[11]

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C)

• Sample Preparation: Dissolve 5-25 mg of the liquid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean vial.[3][18] Tetramethylsilane (TMS) is commonly added as an internal standard (0 ppm).

• Transfer to NMR Tube: Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube to remove any particulate matter.[18]

• Instrument Setup: Insert the NMR tube into the spectrometer's probe. The instrument is then locked onto the deuterium signal of the solvent, and the magnetic field is shimmed to achieve homogeneity.

• Data Acquisition:

  • For ¹H NMR , a standard pulse sequence is used. Key parameters include the spectral width, acquisition time, and relaxation delay.

  • For ¹³C NMR , a proton-decoupled pulse sequence is typically employed to simplify the spectrum to single lines for each carbon. A larger number of scans is usually required due to the lower natural abundance of ¹³C.[3]

Gas Chromatography-Mass Spectrometry (GC-MS)

• Sample Preparation: Prepare a dilute solution of the liquid sample (e.g., 10 µg/mL) in a volatile organic solvent such as dichloromethane or hexane.[19]

• GC Method:

  • Injection: Inject a small volume (e.g., 1 µL) of the prepared solution into the GC inlet, which is heated to vaporize the sample.

  • Separation: The vaporized sample is carried by an inert gas (e.g., helium) through a capillary column. The column temperature is typically programmed to ramp up to ensure separation of components based on their boiling points and interactions with the stationary phase.

• MS Method (Electron Ionization):

  • Ionization: As the sample elutes from the GC column, it enters the ion source of the mass spectrometer. Here, molecules are bombarded with a beam of high-energy electrons (typically 70 eV), causing ionization and fragmentation.[2][20]

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

  • Detection: An electron multiplier detects the ions, and a mass spectrum is generated.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates a logical workflow for the structural confirmation of propyl formate using the discussed spectroscopic techniques.

Caption: Logical workflow for spectroscopic structural confirmation.

References

• 1. homework.study.com [homework.study.com]
• 2. Electron Ionization in GC-MS: The Gold Standard for Volatile Compound Analysis - MetwareBio [metwarebio.com]
• 3. organomation.com [organomation.com]
• 4. Section_4 [nmr.chem.ualberta.ca]
• 5. aerosol.chem.uci.edu [aerosol.chem.uci.edu]
• 6. mmrc.caltech.edu [mmrc.caltech.edu]
• 7. scispace.com [scispace.com]
• 8. nmr.chem.ox.ac.uk [nmr.chem.ox.ac.uk]
• 9. Mass Spectrometry Ionization Methods [chemistry.emory.edu]
• 10. agilent.com [agilent.com]
• 11. Sample preparation GC-MS [scioninstruments.com]
• 12. chem.latech.edu [chem.latech.edu]
• 13. Computational mass spectrometry for small molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 14. drawellanalytical.com [drawellanalytical.com]
• 15. researchgate.net [researchgate.net]
• 16. mt.com [mt.com]
• 17. NMR Sample Preparation | College of Science and Engineering [cse.umn.edu]
• 18. uoguelph.ca [uoguelph.ca]
• 19. Electron Ionization | School of Chemical Sciences | Illinois [scs.illinois.edu]
• 20. Electron ionization - Wikipedia [en.wikipedia.org]

evaluating the performance of propyl formate against other esters in flavoring

A Comprehensive Comparison of Propyl Formate and Other Common Flavoring Esters

For researchers, scientists, and drug development professionals, the selection of appropriate flavoring agents is a critical aspect of product formulation. Esters, a class of organic compounds, are widely utilized for their pleasant, often fruity aromas and flavors. This guide provides an objective comparison of the performance of propyl formate against other commonly used esters, including ethyl acetate, isoamyl acetate, butyl acetate, and methyl salicylate. The information presented is a synthesis of available data, highlighting key differences in their sensory profiles and physical properties.

Comparative Analysis of Flavoring Esters

The selection of a flavoring ester is primarily driven by its unique sensory characteristics. The following table summarizes the distinct flavor and odor profiles of propyl formate and its alternatives.

Table 1: Comparison of Flavor and Odor Profiles

Ester	Flavor Profile	Odor Profile	Natural Occurrence (Examples)
Propyl Formate	Sweet, fruity, with rum-plum and berry notes; can have a bittersweet taste.[1][2]	Fruity, ethereal, green, and rum-like.[2][3]	Apples, pineapples, plums, brandy, black currant.[1][2][4]
Ethyl Acetate	Sweet, fruity, reminiscent of pineapple and pear; can have a wine-like, burning taste.[5][6]	Ethereal, fruity, with notes of pineapple, grape, and pear drops; can be solvent-like at high concentrations.[7]	A natural byproduct of yeast fermentation in beer and wine.[8]
Isoamyl Acetate	Strong banana and pear-like flavor.[9][10][11]	Strong, sweet, fruity scent, strongly reminiscent of bananas and pears.[9][10]	Banana, apple, coffee, grape, guava, pear.[9]
Butyl Acetate	Sweet, fruity, with a flavor reminiscent of banana and pineapple.[12][13]	Strong, fruity aroma, often described as banana-like.[12][13][14]	Many fruits, particularly Red Delicious apples.[13][14]
Methyl Salicylate	Sweet, with notes of wintergreen, root beer, and mint.[15][16][17]	Sweet, wintergreen, aromatic, and minty.[16][17]	Wintergreen, peaches, tomatoes, cloves.[17][18]

Physical and Chemical Properties

The physical and chemical properties of an ester, such as its boiling point, solubility, and volatility, are crucial for its application in various formulations and its stability during processing and storage.

Table 2: Comparison of Physical and Chemical Properties

Property	Propyl Formate	Ethyl Acetate	Isoamyl Acetate	Butyl Acetate	Methyl Salicylate
Molecular Formula	C₄H₈O₂[19]	C₄H₈O₂	C₇H₁₄O₂[9]	C₆H₁₂O₂[12]	C₈H₈O₃[17]
Molar Mass ( g/mol )	88.11[20]	88.11	130.19[9]	116.16	152.15
Boiling Point (°C)	80-82[20]	77.1	142[9]	126.1[21]	222
Melting Point (°C)	-92.9[20]	-83.6	-78[9]	-78[21]	-8.6
Density (g/cm³)	0.886 (at 20°C)[19]	0.902 (at 20°C)	0.876 (at 25°C)[9]	0.8825 (at 20°C)[21]	1.174 (at 25°C)
Solubility in Water	Sparingly soluble[19]	8.3 g/100 mL (at 20°C)	Slightly soluble[9]	Slightly miscible[21]	0.7 g/100 mL (at 30°C)
Vapor Pressure	82.6 mmHg (at 25°C)[20]	93.2 mmHg (at 25°C)	4 mmHg (at 20°C)[9]	10 mmHg (at 20°C)	1 mmHg (at 54°C)

Experimental Protocols for Flavor Evaluation

Objective evaluation of flavoring agents relies on a combination of sensory and analytical techniques. The following are detailed methodologies for key experiments used to assess and compare the performance of esters.

Sensory Panel Analysis

Objective: To qualitatively and quantitatively assess the flavor and aroma characteristics of the esters using a trained human panel.

Methodology:

• Panelist Selection and Training: A panel of 8-12 individuals is selected based on their sensory acuity and trained to identify and score the intensity of specific flavor and aroma attributes (e.g., fruity, sweet, ethereal, off-notes).

• Sample Preparation: Ester solutions are prepared at various concentrations in a neutral base (e.g., water, sugar solution, or unscented oil) to determine detection and recognition thresholds. Samples are coded with random three-digit numbers to prevent bias.

• Evaluation Procedure: Panelists evaluate the samples in a controlled environment with consistent lighting and temperature, free from distracting odors. They are provided with water and unsalted crackers to cleanse their palate between samples.

• Data Collection: Panelists rate the intensity of each attribute on a structured scale (e.g., a 15-cm line scale anchored from "not perceptible" to "very strong"). Descriptive analysis techniques, such as Quantitative Descriptive Analysis (QDA®), can be used to develop a comprehensive flavor profile.

• Data Analysis: The data is statistically analyzed to determine significant differences in the sensory profiles of the esters.

Gas Chromatography-Olfactometry (GC-O)

Objective: To identify the specific volatile compounds responsible for the characteristic aroma of each ester and to assess their odor activity.

Methodology:

• Sample Preparation: The ester is diluted in a suitable solvent, and the headspace (the gas above the sample) is collected using techniques like Solid Phase Microextraction (SPME).

• GC Separation: The collected volatile compounds are injected into a gas chromatograph, which separates them based on their boiling points and chemical properties.

• Olfactometry Detection: The effluent from the GC column is split, with one portion going to a chemical detector (like a mass spectrometer for identification) and the other to a sniffing port. A trained analyst sniffs the effluent and records the retention time, odor descriptor, and intensity of each aroma-active compound.[22][23][24][25][26]

• Data Analysis: The results from the chemical detector and the olfactometry analysis are combined to create an aromagram, which provides a profile of the odor-active compounds in the sample.

Electronic Nose Analysis

Objective: To obtain a rapid, objective "fingerprint" of the aroma profile of each ester and to differentiate between them.

Methodology:

• Instrument Setup: An electronic nose, consisting of an array of chemical sensors, is calibrated using standard compounds.[27][28]

• Sample Analysis: A sample of the ester's headspace is introduced into the sensor array. The volatile compounds interact with the sensors, causing a change in their electrical resistance.

• Data Acquisition: The sensor responses are recorded as a unique pattern or "smellprint" for each ester.

• Data Analysis: The data is analyzed using pattern recognition software (e.g., Principal Component Analysis - PCA) to visualize the differences in the aroma profiles of the esters.[29][30] This technique is particularly useful for quality control and detecting adulteration.[27]

Signaling Pathways and Experimental Workflows

To visualize the complex processes involved in flavor perception and evaluation, the following diagrams are provided.

Generalized signaling pathway for flavor perception.

Experimental workflow for ester flavor evaluation.

References

• 1. PROPYL FORMATE | 110-74-7 [chemicalbook.com]
• 2. Human Metabolome Database: Showing metabocard for Propyl formate (HMDB0040253) [hmdb.ca]
• 3. propyl formate, 110-74-7 [thegoodscentscompany.com]
• 4. Showing Compound Propyl formate (FDB019970) - FooDB [foodb.ca]
• 5. globalchemic.com [globalchemic.com]
• 6. Ethyl Acetate | CH3COOC2H5 | CID 8857 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. fraterworks.com [fraterworks.com]
• 8. Ethyl Acetate Flavour Standard | GMP Certified | FlavorActiV [flavoractiv.com]
• 9. Isoamyl acetate - Wikipedia [en.wikipedia.org]
• 10. greenchemindustries.com [greenchemindustries.com]
• 11. Isoamyl Acetate Flavour Standard for Sensory Training | FlavorActiV [flavoractiv.com]
• 12. slate.greyb.com [slate.greyb.com]
• 13. portal.astrochemicals.com [portal.astrochemicals.com]
• 14. butyl acetate, 123-86-4 [thegoodscentscompany.com]
• 15. Methyl Salicylate (Wintergreen Oil) [us.chemicalstore.com]
• 16. Perfumers Apprentice - Methyl Salicylate [shop.perfumersapprentice.com]
• 17. Methyl salicylate - Wikipedia [en.wikipedia.org]
• 18. Methyl salicylate | The Fragrance Conservatory [fragranceconservatory.com]
• 19. solubilityofthings.com [solubilityofthings.com]
• 20. Propyl formate | C4H8O2 | CID 8073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 21. solventis.net [solventis.net]
• 22. Gas chromatography-olfactometry in food flavour analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. mdpi.com [mdpi.com]
• 24. gentechscientific.com [gentechscientific.com]
• 25. taylorfrancis.com [taylorfrancis.com]
• 26. imreblank.ch [imreblank.ch]
• 27. Electronic nose for detection of food adulteration: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Electronic Nose, Tongue and Eye: Their Usefulness for the Food Industry [scielo.org.co]
• 29. mdpi.com [mdpi.com]
• 30. researchgate.net [researchgate.net]

A Comparative Guide to the Cross-Validation of Analytical Techniques for Propyl Formate Quantification

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of common analytical techniques for the quantification of propyl formate, a volatile organic compound relevant in various chemical and pharmaceutical processes. The information presented herein is supported by established analytical principles and data from analogous method validation studies.

Introduction to Analytical Techniques

The accurate quantification of propyl formate is crucial for process control, quality assurance, and safety assessment in numerous applications. The most prevalent and suitable analytical techniques for this purpose are gas chromatography-based methods due to the volatile nature of propyl formate. This guide will focus on the cross-validation aspects of Gas Chromatography with Flame Ionization Detection (GC-FID), Gas Chromatography with Mass Spectrometry (GC-MS), and explore the potential applicability of High-Performance Liquid Chromatography (HPLC).

Quantitative Performance Comparison

The following table summarizes typical performance characteristics for the quantification of volatile esters like propyl formate using different analytical techniques. These values are derived from general validation literature for similar analytes and serve as a comparative baseline.

Parameter	Gas Chromatography-FID (GC-FID)	Gas Chromatography-MS (GC-MS)	High-Performance Liquid Chromatography (HPLC-UV)
Linearity (R²)	> 0.99	> 0.99	> 0.99
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.01 - 0.1 µg/mL	1 - 10 µg/mL (with derivatization)
Limit of Quantitation (LOQ)	0.3 - 3 µg/mL	0.03 - 0.3 µg/mL	3 - 30 µg/mL (with derivatization)
Accuracy (% Recovery)	95 - 105%	95 - 105%	90 - 110%
Precision (%RSD)	< 5%	< 5%	< 10%
Specificity	Moderate to High	Very High	Low to Moderate (without derivatization)

Experimental Protocols

Detailed methodologies are critical for reproducible and reliable results. Below are generalized experimental protocols for the quantification of propyl formate using GC-FID and GC-MS.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Gas chromatography is a powerful technique for separating volatile compounds.[1] A flame ionization detector is commonly used for the quantitative analysis of organic compounds.[1]

Sample Preparation:

• Prepare a stock solution of propyl formate in a suitable solvent (e.g., methanol, dichloromethane).

• Create a series of calibration standards by serially diluting the stock solution to cover the desired concentration range.

• For unknown samples, dissolve a precisely weighed amount in the chosen solvent.

• An internal standard (e.g., another ester with a distinct retention time) can be added to both calibration standards and samples to improve precision.[1]

Instrumentation and Conditions:

• Gas Chromatograph: Equipped with a split/splitless injector and flame ionization detector.

• Column: A non-polar or mid-polarity capillary column (e.g., DB-5, DB-624) is typically suitable.

• Injector Temperature: 250 °C

• Detector Temperature: 300 °C

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 10 °C/min to 150 °C

  • Hold for 5 minutes

• Carrier Gas: Helium or Nitrogen at a constant flow rate.

• Injection Volume: 1 µL (split or splitless mode depending on concentration).

Data Analysis:

• Generate a calibration curve by plotting the peak area of propyl formate (or the ratio of the propyl formate peak area to the internal standard peak area) against the concentration of the calibration standards.

• Determine the concentration of propyl formate in unknown samples by interpolating their peak areas on the calibration curve.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS combines the separation power of GC with the highly specific detection and identification capabilities of mass spectrometry.[2] This technique is particularly useful for confirming the identity of the analyte and for quantification at low levels.[2] In some cases, formate is analyzed by derivatizing it to propyl formate before GC-MS analysis.[3]

Sample Preparation:

Sample preparation is similar to that for GC-FID. However, due to the higher sensitivity of MS detection, lower concentration standards may be required.

Instrumentation and Conditions:

• Gas Chromatograph: Coupled to a mass spectrometer (e.g., single quadrupole or triple quadrupole).

• Column and Temperature Program: Similar to GC-FID.

• Ionization Mode: Electron Ionization (EI) at 70 eV is standard.

• Mass Analyzer: Scan mode for qualitative analysis and to identify characteristic ions of propyl formate. Selected Ion Monitoring (SIM) mode for quantitative analysis, monitoring specific m/z ions for propyl formate (e.g., m/z 43, 59, 88) to enhance sensitivity and selectivity.[4]

Data Analysis:

• For quantification, a calibration curve is constructed using the peak areas of the selected ions.

• The concentration in unknown samples is determined from this calibration curve.

Mandatory Visualizations

Cross-Validation Workflow

The following diagram illustrates a typical workflow for the cross-validation of analytical techniques.

Caption: Workflow for cross-validating analytical methods.

Technique Comparison

This diagram provides a logical comparison of the key attributes of the discussed analytical techniques for propyl formate quantification.

Caption: Comparison of analytical techniques.

References

• 1. sciepub.com [sciepub.com]
• 2. impactfactor.org [impactfactor.org]
• 3. researchgate.net [researchgate.net]
• 4. mass spectrum of propyl methanoate C4H8O2 HCOOCH2CH2CH3 fragmentation pattern of m/z m/e ions for analysis and identification of propyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Propyl Formate as a Fumigant: A Comparative Efficacy Analysis Against Commercial Standards

A comprehensive review of available scientific literature reveals a significant gap in research regarding the efficacy of propyl formate as a fumigant for stored product pests. To address the user's core interest in formate esters as fumigants, this guide will focus on the closely related and well-documented compound, ethyl formate (EF), comparing its efficacy with established commercial standards such as methyl bromide (MB), phosphine (PH₃), and sulfuryl fluoride (SF).

Ethyl formate is a colorless, volatile liquid with a characteristic fruity odor that has garnered attention as a potential alternative to traditional fumigants due to its rapid action, low mammalian toxicity, and residue breakdown into naturally occurring substances.[1][2] This guide provides a detailed comparison of its performance against key commercial fumigants, supported by experimental data and methodologies for researchers, scientists, and drug development professionals.

Quantitative Efficacy Comparison

The following tables summarize the lethal concentrations (LC₅₀ and LC₉₉) and mortality data for ethyl formate and commercial standard fumigants against various stored product pests.

Table 1: Comparative Efficacy (LC₅₀ and LC₉₉) of Ethyl Formate and Commercial Fumigants Against Various Pests

Fumigant	Pest Species	Life Stage	Temperature (°C)	Exposure Time (h)	LC₅₀ (g/m³)	LC₉₉ (g/m³)	Source
Ethyl Formate	Achatina fulica (Giant African Snail)	Juvenile	15	4	26.6	68.1	[3]
Methyl Bromide	Achatina fulica (Giant African Snail)	Juvenile	15	2	34.6	95.9	[3]
Ethyl Formate	Lycoriella mali (Fungus Gnat)	Larvae	15	4	43.6	73.1	[3]
Methyl Bromide	Lycoriella mali (Fungus Gnat)	Larvae	15	2	32.9	78.4	[3]
Ethyl Formate	Lasioderma serricorne (Cigarette Beetle)	Pupae	25	-	28.14 (mg/L)	-	[4]
Propylene Oxide	Lasioderma serricorne (Cigarette Beetle)	Larvae	25	-	41.08 (mg/L)	-	[4]
Ethyl Formate	Aphis spiraecola (Spirea Aphid)	Adult	23	4	2.61 (g h/m³)	7.55 (g h/m³)	[5]
Ethyl Formate	Aphis gossypii (Cotton Aphid)	Adult	23	4	1.48 (g h/m³)	3.73 (g h/m³)	[5]
Phosphine	Tyrophagus putrescentiae (Mold Mite)	Eggs	-	-	Higher concentrations needed compared to mobile stages	-	[6]

Table 2: Mortality Data for Ethyl Formate and Propylene Oxide Against Mixed Life Stages of Pests

Fumigant	Pest Species	Concentration (mg/L)	Exposure Time (h)	Temperature (°C)	Mortality (%)	Source
Ethyl Formate	Tyrophagus putrescentiae & Necrobia rufipes	95.2	24	25	Near 100% (mobile stages)	[6]
Ethyl Formate	Tyrophagus putrescentiae & Necrobia rufipes	190.4	24	25	100%	[6]
Propylene Oxide	Tyrophagus putrescentiae & Necrobia rufipes	93.5	24	25	Near 100% (mobile stages)	[6]
Propylene Oxide	Tyrophagus putrescentiae & Necrobia rufipes	186.9	24	25	100%	[6]
Ethyl Formate	Lasioderma serricorne	100	-	25	100% (mixed life stages)	[4]
Propylene Oxide	Lasioderma serricorne	100	-	25	100% (mixed life stages)	[4]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below are summaries of experimental protocols from key studies on ethyl formate fumigation.

Protocol 1: Efficacy of Ethyl Formate against Pests of Dry-Cured Hams

• Objective: To determine the efficacy of ethyl formate and propylene oxide against Tyrophagus putrescentiae and Necrobia rufipes.

• Fumigation Chambers: 1-liter wide-mouthed glass jars.

• Test Organisms: Mixed life stages of T. putrescentiae and N. rufipes.

• Fumigant Application: Liquid fumigants were applied to the internal sidewall of the jars, which were then immediately sealed.

• Conditions: Jars were incubated at 25.0 ± 1.0 °C with 70 ± 2.0% relative humidity and a 16-hour photoperiod for 24 hours.

• Post-fumigation: Jars were ventilated for 10 minutes. The survival of mobile stages was assessed after 72 hours, and egg hatch was observed for 168 hours.

• Source: [6]

Protocol 2: Efficacy of Ethyl Formate against Aphids on Passion Fruit

• Objective: To evaluate the effectiveness of ethyl formate fumigation for controlling Aphis spiraecola and Aphis gossypii on passion fruit.

• Laboratory Fumigation Chamber: 0.8 m³ chamber to simulate post-harvest conditions.

• Greenhouse Fumigation: 340 m³ greenhouse for in-situ treatment.

• Fumigant Application: Liquid ethyl formate was vaporized and mixed with a nitrogen carrier gas.

• Concentration Measurement: Gas samples were collected at intervals (0, 1, 2, and 4 hours) and analyzed using a gas chromatograph with a flame ionization detector (GC-FID).

• Conditions: Laboratory experiments were conducted at 23 °C and 5 °C. Greenhouse fumigation was performed at 23 ± 2 °C for 4 hours.

• Post-fumigation: The chamber and greenhouse were ventilated, and mortality was assessed.

• Source: [5]

Signaling Pathways and Experimental Workflows

To visualize the experimental processes and logical flows, the following diagrams are provided in DOT language.

Caption: General experimental workflow for determining fumigant efficacy.

Caption: Rationale for considering ethyl formate as a fumigant alternative.

Conclusion

While data on propyl formate as a fumigant is scarce, the available research on ethyl formate demonstrates its potential as a viable alternative to conventional fumigants for certain applications. Ethyl formate exhibits high efficacy against a range of stored product pests, often with shorter exposure times than phosphine.[1] Its favorable safety profile and rapid breakdown into non-toxic residues make it an attractive option, particularly for high-value commodities and in situations where resistance to phosphine is a concern.[1][2] However, factors such as temperature, humidity, and the specific pest and life stage being targeted significantly influence its effectiveness. Further research is needed to optimize application protocols and expand its registered uses. The lack of data on propyl formate highlights an opportunity for future research to explore the fumigant potential of a broader range of formate esters.

References

• 1. caf.phtcenter.com [caf.phtcenter.com]
• 2. entsocnsw.org.au [entsocnsw.org.au]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Efficacy of the Fumigants Propylene Oxide and Ethyl Formate to Control Two Pest Species of Dry-Cured Hams - PMC [pmc.ncbi.nlm.nih.gov]

validation of propyl formate as a suitable solvent for spectroscopic analysis

In the world of spectroscopic analysis, the choice of solvent is paramount to obtaining high-quality, interference-free data. While staples like acetonitrile, hexane, and chloroform dominate the landscape, the exploration of alternative solvents is crucial for expanding experimental possibilities and addressing specific analyte requirements. This guide provides a comprehensive validation of propyl formate as a suitable solvent for various spectroscopic techniques, comparing its performance with established alternatives through experimental data and detailed protocols.

At a Glance: Propyl Formate's Spectroscopic Profile

Propyl formate, a colorless liquid with a characteristic fruity odor, presents a compelling profile for spectroscopic applications. Its physical and chemical properties are summarized below.

Table 1: Physicochemical Properties of Propyl Formate

Property	Value
Chemical Formula	C4H8O2
Molecular Weight	88.11 g/mol
Boiling Point	81 °C
Melting Point	-93 °C
Density	0.904 g/mL at 25 °C
Refractive Index	1.375 at 20 °C
Solubility in Water	Slightly soluble

UV-Visible (UV-Vis) Spectroscopy: A Clear Window for Analysis

A solvent's utility in UV-Vis spectroscopy is primarily determined by its UV cutoff—the wavelength below which the solvent itself absorbs strongly. A lower UV cutoff allows for the analysis of a wider range of compounds. Research indicates that the UV absorption cross-section of n-propyl formate is reported for the wavelength range of 211 to 260 nm, suggesting a UV cutoff below 211 nm[1]. This positions it favorably against many common solvents.

Table 2: Comparison of UV Cutoff Wavelengths for Common Spectroscopic Solvents

Solvent	UV Cutoff (nm)
Acetonitrile	190[2][3][4][5]
Hexane	195[2][3][4][5]
Water	190[2][3][4][5]
Propyl Formate (estimated)	<211
Ethanol	210[2][3]
Dichloromethane	233[2][3][4][5]
Chloroform	245[2][3][4][5]
Ethyl Acetate	256[2][3][4][5]
Toluene	284[2][3][4][5]
Acetone	330[2][3][4][5]

Infrared (IR) Spectroscopy: Navigating the Vibrational Landscape

In IR spectroscopy, a suitable solvent should have minimal absorption in the spectral regions of interest to avoid masking the analyte's vibrational bands. Propyl formate's IR spectrum is characterized by strong absorptions from its carbonyl (C=O) and C-O stretching vibrations.

The key absorption peaks for propyl formate are:

• C-H stretching: 2975-2860 cm⁻¹[6]

• C=O stretching (ester): 1750-1735 cm⁻¹[6]

• C-O stretching: 1200-1180 cm⁻¹[6]

Based on these absorptions, propyl formate is expected to be transparent in the following key regions, making it suitable for analyzing functional groups that absorb in these areas:

• 4000-3000 cm⁻¹: Useful for observing O-H and N-H stretching vibrations.

• 2800-1800 cm⁻¹: A generally clear window.

• 1700-1300 cm⁻¹: A region with some transparency, though proximity to the strong C-O stretch should be considered.

• Below 1000 cm⁻¹: The fingerprint region, where transparency will vary.

Table 3: Comparison of Transparent Regions for Common IR Solvents

Solvent	Largely Transparent Regions (cm⁻¹)
Carbon Tetrachloride (CCl₄)	4000-1300[7]
Carbon Disulfide (CS₂)	1300-400[7]
Chloroform (CHCl₃)	4000-3100, 3000-1250, 1150-800
Propyl Formate	4000-3000, 2800-1800, parts of 1700-1300 and <1000

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Clean Background for Signal Detection

An ideal NMR solvent should not contain protons that would interfere with the analyte's ¹H NMR spectrum. For this reason, deuterated solvents are standard. However, understanding the chemical shifts of the non-deuterated solvent is crucial for identifying it as a potential impurity.

Table 4: ¹H and ¹³C NMR Chemical Shifts for Propyl Formate

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	8.04	singlet	HCO-
¹H	4.16	triplet	-OCH₂-
¹H	1.61	sextet	-CH₂-CH₃
¹H	0.92	triplet	-CH₃
¹³C	161.2	-	C=O
¹³C	66.2	-	-OCH₂-
¹³C	22.0	-	-CH₂-CH₃
¹³C	10.4	-	-CH₃

Chemical shifts are typically referenced to TMS in CDCl₃.[8][9]

When choosing a deuterated solvent for an analysis where propyl formate might be an impurity, it's important to select one where the residual solvent peaks do not overlap with the expected analyte signals or the characteristic peaks of propyl formate.

Experimental Protocols

The following are generalized protocols for validating a solvent for spectroscopic analysis.

Protocol 1: Determination of UV Cutoff Wavelength

• Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

• Reference: Fill a 1 cm path length quartz cuvette with high-purity water.

• Sample: Fill an identical quartz cuvette with the solvent to be tested (propyl formate).

• Measurement: Scan the solvent from a high wavelength (e.g., 400 nm) down to a low wavelength (e.g., 190 nm).

• Determination: The UV cutoff is the wavelength at which the absorbance of the solvent reaches 1 Absorbance Unit (AU).[2][3][4][5]

Protocol 2: Evaluation of IR Transparency

• Instrumentation: Use a Fourier Transform Infrared (FTIR) spectrometer.

• Background: Record a background spectrum with an empty sample compartment.

• Sample Preparation: Fill a liquid transmission cell with NaCl or KBr windows with the solvent (propyl formate).

• Measurement: Acquire the IR spectrum of the solvent over the desired range (e.g., 4000-400 cm⁻¹).

• Analysis: Identify the regions where the solvent has high transmittance (low absorbance). These are the "windows" where the solvent is suitable for use.

Protocol 3: Assessment of Suitability for NMR Spectroscopy

• Instrumentation: Use a high-resolution NMR spectrometer.

• Sample Preparation: Prepare a sample of the analyte dissolved in the deuterated solvent of choice. If testing for propyl formate as an impurity, a known small amount can be added.

• Reference: Use a standard internal reference such as tetramethylsilane (TMS).

• Measurement: Acquire the ¹H and/or ¹³C NMR spectrum.

• Analysis: Observe the chemical shifts of the solvent and any impurities. The solvent is suitable if its residual peaks do not overlap with the signals of the analyte. The presence of propyl formate can be confirmed by its characteristic chemical shifts and splitting patterns.

Logical Workflow for Solvent Selection

The process of selecting a suitable spectroscopic solvent can be visualized as a logical workflow, starting from the analytical requirements and proceeding through a series of validation steps.

Caption: Workflow for Spectroscopic Solvent Selection and Validation.

Conclusion

Propyl formate demonstrates significant potential as a versatile solvent for spectroscopic analysis. Its estimated low UV cutoff makes it a strong candidate for UV-Vis spectroscopy, comparable to or better than several commonly used solvents. In IR spectroscopy, it offers useful transparent windows for the analysis of various functional groups. For NMR spectroscopy, its well-defined chemical shifts allow for easy identification if present as an impurity. While it may not replace the most common spectroscopic solvents in all applications, this guide provides the necessary comparative data and experimental framework for researchers to confidently validate and employ propyl formate as a valuable addition to their spectroscopic toolkit.

References

• 1. Infrared Spectroscopy [www2.chemistry.msu.edu]
• 2. UV Cutoff [macro.lsu.edu]
• 3. utsc.utoronto.ca [utsc.utoronto.ca]
• 4. UV Cutoff - Techniques, Tests & Gear - UltravioletPhotography [ultravioletphotography.com]
• 5. utsc.utoronto.ca [utsc.utoronto.ca]
• 6. infrared spectrum of propyl methanoate C4H8O2 HCOOCH2CH2CH3 prominent wavenumbers cm-1 detecting ester functional groups present finger print for identification of propyl formate image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 7. Which Solvent Is Normally Used In Ir Spectroscopy? Optimize Your Sample Prep For Clearer Results - Kintek Solution [kindle-tech.com]
• 8. low/high resolution 1H proton nmr spectrum of propyl methanoate C4H8O2 HCOOCH2CH2CH3 analysis interpretation of chemical shifts ppm spin spin line splitting H-1 propyl formate 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes [docbrown.info]
• 9. 13C nmr spectrum of propyl methanoate C4H8O2 HCOOCH2CH2CH3 analysis of chemical shifts ppm interpretation of C-13 chemical shifts ppm of propyl formate C13 13-C nmr doc brown's advanced organic chemistry revision notes [docbrown.info]

Safety & Regulatory Compliance

Propyl Formate: A Guide to Safe and Compliant Disposal

For researchers and laboratory professionals, the proper disposal of chemical waste is a critical component of ensuring a safe and compliant work environment. Propyl formate, a highly flammable and irritating compound, requires specific handling and disposal procedures to mitigate risks. This guide provides essential, step-by-step instructions for the safe disposal of propyl formate, aligning with general laboratory safety protocols and regulatory requirements.

Immediate Safety and Handling

Before initiating any disposal procedures, it is imperative to be aware of the inherent hazards of propyl formate and to utilize appropriate personal protective equipment (PPE). Propyl formate is classified as a highly flammable liquid and vapor, and it can cause serious eye irritation as well as potential drowsiness or dizziness.[1][2][3]

Personal Protective Equipment (PPE):

• Eye Protection: Wear chemical safety goggles or a face shield.[1]

• Hand Protection: Use protective gloves, such as nitrile rubber.[2]

• Skin and Body Protection: Wear a lab coat or other protective clothing.[1]

• Respiratory Protection: In case of inadequate ventilation, use a dust mask or respirator.[2]

Step-by-Step Disposal Protocol

The disposal of propyl formate must be handled through your institution's Environmental Health and Safety (EHS) hazardous waste program.[4] It is crucial to never dispose of this chemical down the drain or in regular trash.[4][5]

Step 1: Waste Collection and Container Selection

• Container: Collect propyl formate waste in a designated, leak-proof container with a screw-on cap.[6] Plastic bottles are often preferred to glass to minimize the risk of breakage, provided they are compatible with the chemical.[4] The container must be in good condition, free from rust or leaks.[7]

• Compatibility: Ensure the container is chemically compatible with propyl formate.

• Closure: Keep the container securely closed except when adding waste.[6][7]

Step 2: Labeling the Hazardous Waste Container

Proper labeling is a critical regulatory requirement. The hazardous waste container must be clearly marked with a hazardous waste tag as soon as waste is added.[4][8] The label should include:

• The words "Hazardous Waste".[4]

• The full chemical name: "Propyl Formate". Avoid abbreviations or chemical formulas.[4]

• For mixtures, list all chemical constituents and their approximate percentages.[4]

• The date of waste generation (the date waste was first added to the container).[4]

• The location of origin (e.g., building and room number).[4]

• The name and contact information of the Principal Investigator or responsible party.[4]

• Appropriate hazard pictograms (e.g., flammable liquid, irritant).[4]

Step 3: Storage of Hazardous Waste

• Designated Area: Store the waste container in a designated hazardous waste storage area within the laboratory.[6]

• Secondary Containment: Place the primary waste container in a secondary container, such as a lab tray or dishpan, to contain any potential leaks or spills.[6] The secondary container should be chemically compatible and capable of holding 110% of the volume of the primary container.[6]

• Segregation: Segregate propyl formate waste from incompatible materials, such as strong oxidizing acids, bases, alkali metals, and hydrides.[9]

• Ignition Sources: Store away from heat, sparks, open flames, and other ignition sources.[1]

Step 4: Arranging for Disposal

• Contact EHS: Once the container is full or has reached the designated accumulation time limit (often 90 days), contact your institution's EHS office to arrange for a hazardous waste collection.[6]

• Documentation: Complete any required hazardous waste information forms provided by your EHS department.[4]

Disposal of Empty Containers:

An empty container that has held propyl formate must also be disposed of as hazardous waste, as it can retain product residue and dangerous vapors.[1] Alternatively, some institutions may allow for the disposal of triple-rinsed containers in regular trash.[7][8] If this is permitted, the rinsate from the cleaning process must be collected and disposed of as hazardous waste.[7][8] Always consult your institution's specific guidelines for empty container disposal.

Quantitative Data for Propyl Formate

Property	Value	Source
Molecular Formula	C4H8O2	[1]
Molecular Weight	88.11 g/mol	[1]
Flash Point	-3 °C (26.6 °F) - closed cup	[2]
Boiling Point	80-81 °C	[2]
Melting Point	-93 °C	[2]
Vapor Pressure	100 mmHg (at 29.5 °C)	[2]
Density	0.904 g/mL (at 25 °C)	[2]
Autoignition Temperature	851 °F	[2]

Disposal Workflow

References

• 1. fishersci.es [fishersci.es]
• 2. Propyl formate 97 110-74-7 [sigmaaldrich.com]
• 3. synerzine.com [synerzine.com]
• 4. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 5. acs.org [acs.org]
• 6. How to Store and Dispose of Hazardous Chemical Waste [blink.ucsd.edu]
• 7. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 8. vumc.org [vumc.org]
• 9. N-PROPYL FORMATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]